Tetraethylene Glycol

• CAS: 112-60-7

Core Science & Biosynthesis

Tetraethylene Glycol: A Comprehensive Technical Guide for Laboratory Applications

Introduction: Tetraethylene glycol (TEG) is a high-boiling, viscous, and hygroscopic liquid belonging to the polyethylene glycol (PEG) family.[1] Its unique combination of properties, including excellent solvency, thermal stability, and miscibility with water and many organic solvents, makes it a valuable compound in various research, scientific, and drug development applications.[2][3] This guide provides an in-depth overview of the physical and chemical properties of tetraethylene glycol, detailed experimental protocols, and safety information for its effective and safe use in a laboratory setting.

Physical and Chemical Properties

Tetraethylene glycol is a transparent, colorless, and practically odorless liquid.[3] It is characterized by its low volatility and high viscosity compared to lower glycols like diethylene and triethylene glycol.[2]

Table 1: Physical Properties of Tetraethylene Glycol

Property	Value	References
Molecular Formula	C₈H₁₈O₅
Molecular Weight	194.23 g/mol
Appearance	Transparent, colorless, viscous liquid
Boiling Point	Approximately 314 °C (at 760 mmHg)
Melting/Freezing Point	-4.1 to -5.6 °C
Density	~1.125 g/cm³ at 25 °C
Viscosity	61.9 mPa·s at 20 °C
Flash Point	182 - 204 °C (closed cup)
Vapor Pressure	<0.01 mmHg at 20 °C
Vapor Density	6.7 (vs air)
Refractive Index	n20/D 1.459
Solubility	Miscible with water and many organic solvents

Chemical Properties and Reactivity

Tetraethylene glycol exhibits the typical chemical reactivity of alcohols, with its two primary hydroxyl groups being the main sites of reaction.

• Stability: It is stable under recommended storage conditions.

• Hygroscopicity: TEG is strongly hygroscopic, meaning it readily absorbs moisture from the air.

• Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, and strong bases. Violent reactions can occur with strong oxidizers.

• Hazardous Decomposition Products: Under fire conditions, it may decompose to emit toxic fumes, including carbon oxides.

Spectroscopic Data

Spectroscopic analysis is crucial for identity confirmation and purity assessment in a laboratory.

Table 2: Spectroscopic Data for Tetraethylene Glycol

Spectroscopic Technique	Key Features and Expected Values	References
¹H NMR	The spectrum is characterized by signals corresponding to the hydroxyl (-OH) and ethylene (-O-CH₂-CH₂-O-) protons.
~3.55-3.75 ppm (m, 16H, -O-CH₂-CH₂-O-)
~2.8 ppm (broad s, 2H, -OH)
¹³C NMR	Expected chemical shifts for the carbon atoms in the ethylene glycol units.
~61.7 ppm (-CH₂-OH)
~70.5 ppm (-O-CH₂-CH₂-O-)
Infrared (IR) Spectroscopy	The spectrum is dominated by a strong, broad O-H stretching band and C-O stretching bands, characteristic of alcohols and ethers.
Strong, broad peak around 3400 cm⁻¹ (O-H stretch)
Strong peaks in the 1100 cm⁻¹ region (C-O stretch)
Mass Spectrometry (MS)	Electron Ionization (EI) typically results in significant fragmentation, with a pattern of ions separated by 44 Da (the mass of an ethylene oxide unit).

Laboratory Applications in Research and Drug Development

The versatile properties of tetraethylene glycol lend it to numerous applications in the lab.

• Solvent: Due to its high boiling point and strong solvency for a wide range of substances, it is used as a solvent in chemical reactions and formulations.

• Chemical Intermediate: The terminal hydroxyl groups can be functionalized, making TEG a useful starting material or linker in organic synthesis. For example, it is used in the synthesis of PROTAC linkers and tetraethylene glycol methacrylate monomer.

• Drug Formulation: In the pharmaceutical industry, it can be used as an excipient to enhance the solubility and stability of active pharmaceutical ingredients (APIs). Its properties make it a consideration as a co-solvent in liquid formulations.

• Polymer Science: TEG is a precursor in the synthesis of polymers such as polyesters and polyurethanes. It is also used in the fabrication of hydrogels for cell culture applications.

• Surface Modification: Glow discharge plasma deposition of TEG can render surfaces resistant to protein adsorption and cellular attachment, which is valuable for biomaterials research.

Experimental Protocols

The following protocols are detailed methodologies for common laboratory procedures involving tetraethylene glycol and its derivatives.

Protocol 1: Acquiring Spectroscopic Data (FTIR)

This protocol describes the acquisition of an infrared spectrum for liquid tetraethylene glycol using a standard Fourier Transform Infrared (FTIR) spectrometer.

Objective: To obtain the infrared spectrum of a liquid sample for identity confirmation.

Materials:

• Tetraethylene glycol sample

• FTIR Spectrometer with Attenuated Total Reflectance (ATR) accessory

• Pipette or dropper

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

Methodology:

• Background Spectrum: Ensure the ATR crystal is clean. Acquire a background spectrum to account for ambient atmospheric conditions (e.g., CO₂ and water vapor).

• Sample Application: Place a small drop of the tetraethylene glycol sample directly onto the ATR crystal, ensuring the crystal is fully covered.

• Data Acquisition: Acquire the sample spectrum over the typical range of 4000-400 cm⁻¹.

• Data Processing: The resulting spectrum is typically presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

• Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent and a lint-free wipe.

Caption: Workflow for acquiring an FTIR spectrum of a liquid sample.

Protocol 2: Drug Solubility Enhancement Assay

This protocol outlines a method to determine the equilibrium solubility of a poorly water-soluble drug in aqueous solutions containing tetraethylene glycol. This is a common assay in pre-formulation studies for drug development.

Objective: To quantify the increase in drug solubility as a function of TEG concentration.

Materials:

• Poorly water-soluble model drug

• Tetraethylene glycol

• Deionized water

• Vials with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Centrifuge

• HPLC or UV-Vis spectrophotometer for drug quantification

• Volumetric flasks and pipettes

Methodology:

• Preparation of TEG Solutions: Prepare a series of aqueous solutions with increasing concentrations of tetraethylene glycol (e.g., 0%, 5%, 10%, 20%, 50% w/v) in volumetric flasks.

• Drug Supersaturation: Add an excess amount of the model drug to a known volume of each TEG solution in separate vials. The amount of drug should be sufficient to ensure a saturated solution with solid drug remaining.

• Equilibration: Seal the vials and place them on an orbital shaker in a constant-temperature environment (e.g., 25 °C or 37 °C). Allow the samples to equilibrate for a set period (e.g., 24-72 hours) until equilibrium is reached.

• Sample Processing: After equilibration, centrifuge the vials at high speed to pellet the excess, undissolved drug.

• Quantification: Carefully withdraw an aliquot from the clear supernatant. Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method (HPLC or UV-Vis). Analyze the diluted sample to determine the drug concentration.

• Data Analysis: Plot the measured drug solubility (e.g., in mg/mL) as a function of the tetraethylene glycol concentration (% w/v).

Caption: Experimental workflow for determining drug solubility enhancement.

Safety, Handling, and Storage

Proper handling and storage are critical to ensure laboratory safety. The following information is derived from safety data sheets (SDS).

• General Handling: Avoid contact with skin and eyes. Use in a well-ventilated area or with appropriate exhaust ventilation. Do not eat, drink, or smoke when using this product.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety goggles with side-shields.

  • Hand Protection: Wear suitable protective gloves.

  • Skin and Body Protection: Wear impervious clothing.

• First Aid Measures:

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.

  • If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for breathing.

  • If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician.

• Storage: Keep the container tightly closed in a dry and well-ventilated place. Store below +30°C.

• Disposal: Dispose of contents and container in accordance with local, regional, national, and international regulations.

Caption: Relationship between key properties and lab applications.

References

• 1. Tetraethylene glycol 99 112-60-7 [sigmaaldrich.com]
• 2. amipetro.com [amipetro.com]
• 3. magnumsolvent.com [magnumsolvent.com]

Spectroscopic Properties of Tetraethylene Glycol for Solvent Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of tetraethylene glycol (TEG), a versatile solvent increasingly utilized in various scientific and industrial applications, including pharmaceutical formulations and drug delivery systems. Understanding the spectroscopic signature of TEG is crucial for characterizing its interactions with solutes, monitoring its conformational changes, and assessing its purity. This document details its characteristics as observed through Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy, complete with quantitative data, experimental protocols, and visual workflows.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of tetraethylene glycol and probing its interactions with other molecules in solution. The chemical shifts of the protons (¹H) and carbon-13 (¹³C) nuclei in TEG are sensitive to the local chemical environment, providing valuable insights into solvent-solute interactions and conformational dynamics.

¹H and ¹³C NMR Spectral Data

The chemical shifts of tetraethylene glycol have been reported in various deuterated solvents. The following tables summarize the key ¹H and ¹³C NMR spectral data for TEG. It is important to note that chemical shifts can be influenced by factors such as solvent, concentration, and temperature.[1]

Table 1: ¹H NMR Chemical Shifts (δ) of Tetraethylene Glycol in CDCl₃ [2]

Protons	Chemical Shift (ppm)	Multiplicity
HO-CH ₂-	3.59	Triplet
-CH ₂-O-CH ₂-	3.67	Singlet
-O-CH ₂-CH ₂-OH	3.73	Triplet
H O-	2.80 (broad)	Singlet

Table 2: ¹³C NMR Chemical Shifts (δ) of Tetraethylene Glycol in CDCl₃

Carbon Atom	Chemical Shift (ppm)
HO-C H₂-	61.7
-C H₂-O-C H₂-	70.4
-O-C H₂-CH₂-OH	72.6

Note: Peak assignments are based on typical chemical shifts for polyethylene glycols and may require two-dimensional NMR techniques for unambiguous confirmation.[3]

Experimental Protocol for NMR Spectroscopy

A general procedure for obtaining NMR spectra of tetraethylene glycol in a solvent of interest is outlined below.

Instrumentation:

• A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a suitable probe for ¹H and ¹³C detection.[4]

Sample Preparation:

• Accurately weigh approximately 10-20 mg of high-purity tetraethylene glycol.

• Dissolve the TEG in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, D₂O, DMSO-d₆) in a clean, dry NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

• Cap the NMR tube and gently invert it several times to ensure a homogeneous solution.

Data Acquisition:

• Insert the sample into the NMR spectrometer and allow it to equilibrate to the probe temperature (typically 25 °C).

• Tune and match the probe for both the ¹H and ¹³C frequencies.

• Acquire a ¹H NMR spectrum using a standard pulse sequence. Key parameters to consider are the number of scans, relaxation delay, and acquisition time.[5]

• Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence to obtain singlets for each unique carbon environment. A larger number of scans is typically required for ¹³C due to its lower natural abundance.

• Process the acquired data by applying Fourier transformation, phase correction, and baseline correction.

• Integrate the peaks in the ¹H spectrum to determine the relative number of protons.

• Reference the spectra using the internal standard.

NMR Experimental Workflow

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy probes the vibrational modes of molecules. The IR spectrum of tetraethylene glycol is characterized by strong absorptions corresponding to the stretching and bending vibrations of its constituent functional groups, particularly the hydroxyl (-OH), ether (C-O-C), and methylene (-CH₂) groups. These vibrational frequencies are sensitive to hydrogen bonding and conformational changes, making IR spectroscopy a valuable technique for studying TEG in different solvent environments.

FTIR Spectral Data of Liquid Tetraethylene Glycol

The following table summarizes the major IR absorption bands for neat liquid tetraethylene glycol. The presence of hydrogen-donating or -accepting solvents can lead to shifts in the positions and changes in the shapes of these bands, especially the O-H stretching vibration.

Table 3: Characteristic FTIR Peaks of Liquid Tetraethylene Glycol

Wavenumber (cm⁻¹)	Vibrational Assignment	Description
3600-3200 (broad)	O-H stretch	Strong and broad due to intermolecular hydrogen bonding.
2925-2855	C-H stretch	Strong, sharp peaks from the methylene groups.
1465-1450	C-H bend (scissoring)	Medium intensity peak.
1350-1250	C-H bend (wagging)	Medium intensity peaks.
1150-1050	C-O stretch	Very strong and broad, characteristic of the ether linkages.
950-840	CH₂ rock	Medium to weak peaks.

Experimental Protocol for FTIR Spectroscopy

The attenuated total reflectance (ATR) technique is a common and convenient method for obtaining the IR spectrum of liquid samples like tetraethylene glycol.

Instrumentation:

• A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide crystal).

Sample Preparation and Measurement:

• Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere (e.g., CO₂ and water vapor).

• Place a small drop of tetraethylene glycol directly onto the ATR crystal, ensuring it completely covers the crystal surface.

• Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Clean the ATR crystal thoroughly after the measurement.

For solution-phase studies, the solvent of choice should have minimal absorption in the spectral regions of interest. Alternatively, a transmission cell with a short path length can be used.

FTIR-ATR Experimental Workflow

Raman Spectroscopy

Raman spectroscopy is a complementary technique to IR spectroscopy that also provides information about molecular vibrations. While IR absorption is dependent on a change in the dipole moment, Raman scattering depends on a change in the polarizability of the molecule. This often results in different selection rules, meaning that some vibrations that are weak in the IR spectrum may be strong in the Raman spectrum, and vice versa.

Raman Spectral Data of Liquid Tetraethylene Glycol

The Raman spectrum of tetraethylene glycol is rich with information about its carbon backbone and conformational structure. The C-C and C-O stretching regions are particularly informative.

Table 4: Characteristic Raman Peaks of Liquid Tetraethylene Glycol

Wavenumber (cm⁻¹)	Vibrational Assignment	Description
2940-2870	C-H stretch	Strong peaks from methylene groups.
1480-1440	C-H bend (scissoring)	Strong intensity peaks.
1290-1230	C-H bend (twisting)	Medium intensity peaks.
1140-1030	C-O and C-C stretch	Strong, complex region sensitive to conformation.
880-840	C-C stretch & CH₂ rock	Strong peaks, also conformationally sensitive.

Experimental Protocol for Raman Spectroscopy

A typical setup for acquiring the Raman spectrum of a liquid sample is described below.

Instrumentation:

• A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm, 785 nm).

• A sample holder for liquid samples (e.g., a cuvette or NMR tube).

Sample Preparation and Measurement:

• If using a cuvette, fill it with high-purity tetraethylene glycol. If using an NMR tube, the sample can be prepared as for NMR analysis.

• Place the sample in the spectrometer's sample compartment.

• Adjust the laser focus and position to maximize the Raman signal from the sample.

• Set the data acquisition parameters, including laser power, exposure time, and number of accumulations. It is important to use a laser power that does not cause sample heating or degradation.

• Acquire the Raman spectrum.

• Process the spectrum to remove any background fluorescence, if present.

Raman Spectroscopy Logical Relationship

Conclusion

The spectroscopic techniques of NMR, IR, and Raman provide a powerful and complementary suite of tools for the detailed characterization of tetraethylene glycol as a solvent. NMR spectroscopy offers precise structural information and insights into molecular interactions at the atomic level. Vibrational spectroscopy (IR and Raman) is highly sensitive to the conformational state of the TEG backbone and the extent of hydrogen bonding. By leveraging the data and protocols outlined in this guide, researchers, scientists, and drug development professionals can effectively employ these spectroscopic methods to advance their understanding and application of tetraethylene glycol in their respective fields.

References

• 1. Handheld Spatially Offset Raman Spectroscopy for rapid non-invasive detection of ethylene glycol and diethylene glycol in medicinal syrups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hmdb.ca [hmdb.ca]
• 3. researchgate.net [researchgate.net]
• 4. NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Thermodynamic Properties of Tetraethylene Glycol Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermodynamic properties of aqueous solutions of tetraethylene glycol (TeEG). Tetraethylene glycol, an oligomer of ethylene glycol, is a transparent, colorless, and practically odorless liquid that is completely miscible with water.[1] Its unique properties, including high boiling point, low volatility, and hygroscopicity, make it a valuable component in various industrial and pharmaceutical applications.[1][2] Understanding the thermodynamic behavior of its aqueous solutions is crucial for process design, optimization, and the development of novel formulations in fields ranging from chemical engineering to drug delivery.

Core Thermodynamic Properties

The interaction between tetraethylene glycol and water results in non-ideal solutions with distinct thermodynamic characteristics. Key properties that govern the behavior of these solutions include density, viscosity, heat capacity, and vapor-liquid equilibria.

Data Summary

The following tables summarize the key thermodynamic properties of tetraethylene glycol and its aqueous solutions.

Property	Value	Conditions
Molar Mass	194.23 g/mol	-
Density	1.125 g/mL	at 25 °C
1.126 g/cm³	at 20 °C
Boiling Point	314 °C	at standard pressure
> 329 °C	-
Freezing Point	-5.6 °C	-
-4 °C	-
Dynamic Viscosity	58.3 cP	at 20 °C
Vapor Pressure	< 0.01 mmHg	at 20 °C
Solubility in Water	Completely soluble	-

Caption: Physical Properties of Pure Tetraethylene Glycol.

Mass Fraction TeEG	Temperature (K)	Density (g/cm³)	Dynamic Viscosity (mPa·s)
0.0	293.15	0.9982	1.002
0.1	293.15	1.0215	1.58
0.2	293.15	1.0418	2.64
0.3	293.15	1.0594	4.53
0.4	293.15	1.0746	7.71
0.5	293.15	1.0877	12.8
0.6	293.15	1.0988	20.8
0.7	293.15	1.1082	32.5
0.8	293.15	1.1161	46.8
0.9	293.15	1.1225	61.2
1.0	293.15	1.1276	73.5
0.0	313.15	0.9922	0.653
0.1	313.15	1.0152	0.98
0.2	313.15	1.0351	1.54
0.3	313.15	1.0524	2.49
0.4	313.15	1.0674	4.05
0.5	313.15	1.0803	6.44
0.6	313.15	1.0913	10.1
0.7	313.15	1.1006	15.4
0.8	313.15	1.1084	22.4
0.9	313.15	1.1148	30.5
1.0	313.15	1.1199	38.3
0.0	333.15	0.9832	0.467
0.1	333.15	1.0061	0.67
0.2	333.15	1.0258	1.01
0.3	333.15	1.0431	1.55
0.4	333.15	1.0581	2.41
0.5	333.15	1.0709	3.73
0.6	333.15	1.0819	5.68
0.7	333.15	1.0911	8.44
0.8	333.15	1.0989	12.2
0.9	333.15	1.1053	16.6
1.0	333.15	1.1104	21.1

Caption: Density and Viscosity of Tetraethylene Glycol Aqueous Solutions at Various Temperatures and Compositions. Data derived from a study on the physicochemical properties of aqueous solutions of various glycols.

Mass Fraction TeEG	Temperature (K)	Specific Heat (J/g·K)
0.0	298.15	4.184
0.1	298.15	3.987
0.2	298.15	3.803
0.3	298.15	3.632
0.4	298.15	3.473
0.5	298.15	3.327
0.6	298.15	3.193
0.7	298.15	3.071
0.8	298.15	2.962
0.9	298.15	2.864
1.0	298.15	2.778

Caption: Specific Heat of Tetraethylene Glycol Aqueous Solutions at 298.15 K. Data is illustrative and based on general trends for glycol solutions.

Experimental Protocols

Accurate determination of thermodynamic properties requires precise experimental methodologies. Below are detailed protocols for measuring the key properties of TeEG aqueous solutions.

Density Measurement

The density of liquid mixtures can be determined using several techniques. A common and accurate method involves the use of a pycnometer or an oscillating densitometer.

Protocol using a Pycnometer:

• Calibration: The exact volume of the pycnometer is determined by weighing it empty, then filled with a reference substance of known density (e.g., deionized water) at a specific temperature.

• Sample Preparation: Prepare aqueous solutions of TeEG at various known concentrations by mass.

• Measurement:

  • Thoroughly clean and dry the pycnometer.

  • Weigh the empty pycnometer using an analytical balance.

  • Fill the pycnometer with the TeEG solution, ensuring no air bubbles are present.

  • Place the filled pycnometer in a thermostatically controlled water bath to bring it to the desired temperature.

  • Once thermal equilibrium is reached, adjust the liquid level to the calibration mark.

  • Remove the pycnometer from the bath, dry the exterior, and weigh it.

• Calculation: The density (ρ) is calculated using the formula: ρ = (m_filled - m_empty) / V where m_filled is the mass of the filled pycnometer, m_empty is the mass of the empty pycnometer, and V is the calibrated volume of the pycnometer.

Viscosity Measurement

The viscosity of TeEG solutions can be measured using various types of viscometers, such as capillary, rotational, or falling-ball viscometers.

Protocol using a Rotational Viscometer:

• Instrument Setup: Select an appropriate spindle and rotational speed based on the expected viscosity of the sample.

• Sample Preparation: Place a known volume of the TeEG solution into the sample cup.

• Measurement:

  • Immerse the spindle into the solution to the specified depth.

  • Allow the sample to reach the desired temperature using a temperature-controlled bath.

  • Start the motor to rotate the spindle at the set speed.

  • Record the torque required to maintain the constant rotational speed once the reading has stabilized.

• Calculation: The dynamic viscosity is typically calculated automatically by the instrument's software based on the measured torque, spindle geometry, and rotational speed.

Heat Capacity Measurement

The specific heat capacity of TeEG solutions can be determined using calorimetric methods, such as the method of mixtures or differential scanning calorimetry (DSC).

Protocol using the Method of Mixtures:

• Apparatus: A calorimeter, a sensitive thermometer, a heater, and a balance are required.

• Procedure:

  • Measure the mass of the calorimeter and a known mass of water (or a reference liquid) and place it inside the calorimeter. Record the initial temperature.

  • Heat a known mass of the TeEG solution to a specific, higher temperature.

  • Quickly transfer the hot TeEG solution into the calorimeter containing the water.

  • Stir the mixture gently and record the final equilibrium temperature.

• Calculation: The specific heat capacity of the TeEG solution (c_TeEG) is calculated by applying the principle of energy conservation (heat lost = heat gained), assuming no heat loss to the surroundings: m_TeEG * c_TeEG * (T_initial,TeEG - T_final) = (m_water * c_water + m_calorimeter * c_calorimeter) * (T_final - T_initial,water)

Vapor-Liquid Equilibrium (VLE) Measurement

VLE data is crucial for the design of distillation and absorption processes. It can be determined using static or dynamic methods.

Protocol using a Dynamic Still (Ebulliometer):

• Apparatus: An ebulliometer, which allows for the continuous recirculation of vapor and liquid phases to reach equilibrium, is used.

• Procedure:

  • Charge the still with a TeEG solution of known composition.

  • Heat the liquid to its boiling point at a constant pressure.

  • Allow the system to reach a steady state where the temperature and pressure are constant.

  • At equilibrium, collect samples of both the liquid and the condensed vapor phases.

• Analysis: The composition of the liquid and vapor samples is determined using analytical techniques such as gas chromatography or refractive index measurements. This provides a data point (temperature, pressure, liquid composition, vapor composition) on the VLE diagram. The experiment is repeated for different compositions to construct the complete VLE curve.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive determination of the thermodynamic properties of tetraethylene glycol aqueous solutions.

Caption: Workflow for Determining Thermodynamic Properties of TeEG Solutions.

Conclusion

The thermodynamic properties of tetraethylene glycol aqueous solutions are of significant interest for a wide range of industrial and scientific applications. This guide has provided a summary of key quantitative data and detailed experimental protocols for the determination of density, viscosity, heat capacity, and vapor-liquid equilibria. The presented information serves as a valuable resource for researchers and professionals working with these solutions, enabling more accurate process modeling, design, and the development of innovative applications.

References

• 1. magnumsolvent.com [magnumsolvent.com]
• 2. path.web.ua.pt [path.web.ua.pt]

Solvation Characteristics of Tetraethylene Glycol in Organic Synthesis: A Technical Guide

Introduction

Tetraethylene glycol (TEG), a member of the polyethylene glycol (PEG) family, is a versatile and effective solvent in a variety of organic reactions.[1] It is a transparent, colorless, and practically odorless liquid characterized by its low volatility, moderate viscosity, and hygroscopic nature.[1][2] TEG is completely miscible with water and a wide range of organic solvents.[1][2] Its unique properties, including a high boiling point and thermal stability, make it an ideal medium for high-temperature reactions and separation processes. This guide provides an in-depth look at the solvation characteristics of TEG and its applications in organic synthesis, aimed at researchers, scientists, and professionals in drug development.

Physicochemical Properties of Tetraethylene Glycol

The utility of TEG as a solvent is underpinned by its distinct physical and chemical properties. A summary of these properties is presented below.

Property	Value	References
Molecular Formula	C8H18O5
Molecular Weight	194.23 g/mol
Boiling Point	314 °C (lit.)
Melting Point	-5.6 °C (lit.)
Density	1.125 g/mL at 25 °C (lit.)
Viscosity	61.9 mPa·s at 20 °C
Flash Point	182 °C (closed cup)
Vapor Pressure	<0.01 mmHg at 20 °C
Refractive Index	n20/D 1.459 (lit.)
Solubility in Water	Miscible

Core Solvation Characteristics

TEG's effectiveness as a solvent stems from its amphiphilic molecular structure, which includes polar hydroxyl groups and ether linkages, allowing for a broad range of solvency.

Hydrogen Bonding and Polarity: The presence of terminal hydroxyl groups and ether oxygens allows TEG to act as both a hydrogen bond donor and acceptor. This capability is crucial for dissolving a wide array of solutes, from polar organic molecules to inorganic salts.

Cation Coordination and Phase-Transfer Catalysis: The repeating ethylene oxide units in the TEG backbone create a flexible chain with multiple oxygen atoms that can effectively coordinate with metal cations, such as Na⁺ and K⁺. This chelating effect is analogous to the action of crown ethers, forming a lipophilic exterior around the cation. This property makes TEG and its derivatives effective phase-transfer catalysts (PTCs). In phase-transfer catalysis, an ionic reactant, often soluble in an aqueous phase but not an organic phase, is transported into the organic phase to react. TEG facilitates this by complexing with the cation of an inorganic salt, allowing the "naked" and highly reactive anion to enter the organic phase and participate in the reaction. This mechanism enhances reaction rates under milder conditions and can improve product yields.

References

• 1. TETRAETHYLENE GLYCOL - Ataman Kimya [atamanchemicals.com]
• 2. magnumsolvent.com [magnumsolvent.com]

Theoretical Modeling of Tetraethylene Glycol's Solvating Power: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and experimental methodologies used to characterize the solvating power of tetraethylene glycol (TEG). TEG, a member of the polyethylene glycol family, is a versatile solvent with applications ranging from industrial processes to pharmaceutical formulations.[1][2][3] Understanding and predicting its solvating power is crucial for process optimization, formulation development, and meeting regulatory requirements.

This document details the key theoretical models, including molecular dynamics simulations and quantum chemical calculations, used to predict and understand solvation at a molecular level. Furthermore, it outlines experimental protocols for the quantitative determination of solubility, providing a framework for the validation of theoretical models.

Data Presentation: Solvating Power of Tetraethylene Glycol

The solvating power of a solvent is its ability to dissolve a solute. This can be quantified through solubility measurements. Below is a summary of the solubility of various substances in tetraethylene glycol.

Table 1: Solubility of Various Materials in Tetraethylene Glycol

Material	Solubility in Tetraethylene Glycol
Acetone	Completely Soluble
Benzene	Completely Soluble
Carbon Tetrachloride	62.0 g / 100 mL
Castor Oil	Slightly Soluble
Coconut Oil	Slightly Soluble
Cottonseed Oil	Slightly Soluble
Dibutyl Phthalate	Completely Soluble
Diethanolamine	Completely Soluble
Ethanol	Completely Soluble
Ethyl Ether	5.3 g / 100 mL
Heptane	1.1 g / 100 mL
Lard Oil	Slightly Soluble
Linseed Oil	Slightly Soluble
Methanol	Completely Soluble
Monoethanolamine	Completely Soluble
o-Dichlorobenzene	Completely Soluble
Olive Oil	Slightly Soluble
Paraffin Oil	Slightly Soluble
Pine Oil	Completely Soluble
Soya Bean Oil	Slightly Soluble
Toluene	Completely Soluble
Water	Completely Miscible[1][4]

Source: Dow Chemical Company, Tetraethylene Glycol Product Guide. Note: "Slightly Soluble" and "Completely Soluble" are qualitative descriptors from the source.

Table 2: Experimentally Determined Solubility of Gases in Tetraethylene Glycol

Gas	Temperature (°C)	Pressure	Solubility
Hydrogen Sulfide	23	Atmospheric	14.11 mg/g (static pool)
Hydrogen Sulfide	23	Atmospheric	28.05 mg/g (agitated)
Sulfur Dioxide	23	Atmospheric	235.72 mg/g (static pool)
Sulfur Dioxide	23	Atmospheric	262.77 mg/g (agitated)
Carbon Dioxide	25	101.33 kPa	2.56 x 10⁻³ (mole fraction)
Methane	25	101.33 kPa	0.49 x 10⁻³ (mole fraction)
Ethane	25	101.33 kPa	2.15 x 10⁻³ (mole fraction)

Sources:

Theoretical Modeling of Solvating Power

The solvating power of tetraethylene glycol can be investigated using a variety of computational chemistry techniques. These methods provide insights into the molecular interactions that govern the solvation process.

Molecular Dynamics (MD) Simulations

MD simulations are a powerful tool for studying the dynamic behavior of molecules over time. In the context of solvation, MD simulations can be used to calculate the solvation free energy, which is the free energy change associated with transferring a solute from the gas phase to a solvent.

The calculation of solvation free energy via MD simulations typically involves an "alchemical" transformation. This non-physical pathway connects the initial state (solute in solvent) to the final state (solute in vacuum) through a series of intermediate steps.

Figure 1: Workflow for calculating solvation free energy using Molecular Dynamics.

Quantum Chemical Calculations

Quantum chemical calculations, such as those based on Density Functional Theory (DFT), provide a more accurate description of the electronic structure of molecules and their interactions. These methods can be used to calculate the solvation free energy, typically by employing a continuum solvent model.

COSMO-RS is a method that combines quantum chemical calculations with statistical thermodynamics to predict the thermodynamic properties of liquids and their mixtures. It is particularly useful for predicting solubility.

Figure 2: Workflow for predicting solubility using the COSMO-RS model.

Experimental Protocols for Solubility Determination

Experimental validation is essential to confirm the predictions of theoretical models. The following are generalized protocols for determining the solubility of a solid compound in tetraethylene glycol.

Shake-Flask Method with UV-Vis Spectrophotometry

This is a common and straightforward method for determining the equilibrium solubility of a compound.

Protocol:

• Preparation of Saturated Solution:

  • Add an excess amount of the solid solute to a known volume of tetraethylene glycol in a sealed container (e.g., a screw-cap vial).

  • Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A shaker bath or magnetic stirrer can be used.

• Phase Separation:

  • Allow the mixture to stand undisturbed at the same constant temperature for a sufficient time to allow the undissolved solid to settle.

  • Alternatively, centrifuge the mixture to accelerate the separation of the solid and liquid phases.

• Sample Preparation and Analysis:

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-heated pipette to avoid precipitation.

  • Dilute the aliquot with a suitable solvent (in which both the solute and TEG are soluble and that is compatible with UV-Vis analysis) to a concentration within the linear range of the spectrophotometer.

  • Measure the absorbance of the diluted solution at the wavelength of maximum absorbance (λmax) for the solute.

• Quantification:

  • Determine the concentration of the solute in the diluted sample using a pre-established calibration curve of the solute in the same solvent system.

  • Calculate the original concentration in the saturated tetraethylene glycol solution, accounting for the dilution factor. This value represents the solubility.

Figure 3: Experimental workflow for solubility determination using the shake-flask method with UV-Vis analysis.

Gas Chromatography (GC) Method

Gas chromatography can also be used to determine the concentration of a solute in a saturated solution, particularly for volatile or semi-volatile solutes.

Protocol:

• Preparation of Saturated Solution and Standards:

  • Prepare a saturated solution as described in the shake-flask method (Section 3.1, step 1).

  • Prepare a series of standard solutions of the solute in a suitable solvent (e.g., methanol, ethanol) at known concentrations.

• Phase Separation and Sample Preparation:

  • Separate the solid and liquid phases as described in Section 3.1, step 2.

  • Withdraw a known volume of the supernatant and dilute it with the same solvent used for the standards. An internal standard may be added to both the samples and standards to improve accuracy.

• GC Analysis:

  • Inject a small volume of the prepared sample and each standard solution into the gas chromatograph.

  • The GC is equipped with a suitable column and detector (e.g., Flame Ionization Detector - FID). The operating conditions (e.g., injector temperature, oven temperature program, detector temperature) should be optimized for the specific solute.

• Quantification:

  • Identify and integrate the peak corresponding to the solute in the chromatograms.

  • Create a calibration curve by plotting the peak area (or the ratio of the solute peak area to the internal standard peak area) against the concentration of the standard solutions.

  • Determine the concentration of the solute in the diluted sample from the calibration curve and then calculate the solubility in the original tetraethylene glycol solution.

Conclusion

The solvating power of tetraethylene glycol is a critical parameter in its various applications. This guide has provided an overview of both theoretical and experimental approaches to understanding and quantifying this property. Molecular dynamics simulations and quantum chemical methods like COSMO-RS offer predictive power and molecular-level insights into the solvation process. These theoretical models, when coupled with robust experimental validation through techniques such as the shake-flask method with UV-Vis or GC analysis, provide a comprehensive framework for characterizing the solvating power of tetraethylene glycol for a wide range of solutes. This integrated approach is invaluable for researchers, scientists, and drug development professionals in optimizing processes and formulations that utilize this versatile solvent.

References

• 1. TETRAETHYLENE GLYCOL - Ataman Kimya [atamanchemicals.com]
• 2. chemimpex.com [chemimpex.com]
• 3. meglobal.biz [meglobal.biz]
• 4. univarsolutions.com [univarsolutions.com]

The Dielectric Constant of Tetraethylene Glycol: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the dielectric properties of tetraethylene glycol and its significant implications in pharmaceutical research and formulation.

Tetraethylene glycol (TEG), a member of the polyethylene glycol (PEG) family, is a versatile excipient in the pharmaceutical industry, valued for its role as a solvent, plasticizer, and drug carrier. Its physicochemical properties, particularly its dielectric constant, play a pivotal role in determining the solubility, stability, and overall bioavailability of active pharmaceutical ingredients (APIs). This technical guide provides a comprehensive overview of the dielectric constant of tetraethylene glycol, detailed experimental protocols for its measurement, and a thorough discussion of its research implications in drug development.

Data Presentation: The Dielectric Constant of Tetraethylene Glycol

The dielectric constant (ε), a measure of a substance's ability to store electrical energy in an electric field, is a critical parameter in formulation science. For a polar solvent like tetraethylene glycol, the dielectric constant is influenced by temperature. Below is a summary of the reported static dielectric constant of pure tetraethylene glycol at various temperatures.

Temperature (°C)	Temperature (K)	Dielectric Constant (ε)	Reference
20	293.15	21.0	[1][2]
25	298.15	20.2	[1][2]
30	303.15	19.4	[1]
35	308.15	Not Reported
40	313.15	18.0
50	323.15	16.7
60	333.15	15.5
70	343.15	14.4
80	353.15	13.4
90	363.15	12.5

Note: The data is extracted from historical literature and provides a valuable insight into the temperature-dependent dielectric behavior of tetraethylene glycol.

Research Implications in Drug Development

The dielectric constant of an excipient like tetraethylene glycol has profound implications for drug formulation and delivery. A higher dielectric constant generally indicates a more polar solvent, which can significantly influence the following aspects of drug development:

• Solubility Enhancement: Many active pharmaceutical ingredients are poorly soluble in water. By incorporating a co-solvent with a suitable dielectric constant, such as tetraethylene glycol, the polarity of the solvent system can be modified to better match that of the drug, thereby enhancing its solubility. This is a crucial factor in developing oral and parenteral drug formulations.

• Drug Stability: The dielectric constant of the formulation medium can affect the rate of chemical degradation of a drug. For reactions involving ionic species, the dielectric constant of the solvent can influence the stability of the transition state and, consequently, the reaction rate. Careful selection of excipients with appropriate dielectric properties can help in formulating stable drug products with a longer shelf life.

• Formulation of Non-aqueous and Co-solvent Systems: Tetraethylene glycol is frequently used in the formulation of non-aqueous and co-solvent systems for drugs that are hydrolytically unstable or poorly soluble in water. Its dielectric properties, along with its viscosity and biocompatibility, make it a suitable vehicle for such specialized delivery systems.

• Impact on Drug Release: In semi-solid and solid dosage forms, the dielectric properties of excipients can influence the drug release characteristics. The partitioning of the drug between the formulation matrix and the surrounding medium can be affected by the polarity of the excipients used.

Experimental Protocols: Measurement of Dielectric Constant

The dielectric constant of a liquid such as tetraethylene glycol can be determined using various methods. A common and well-established technique is the capacitance method, which involves measuring the capacitance of a parallel plate capacitor with and without the liquid as the dielectric material.

Protocol: Measurement of Dielectric Constant using a Parallel Plate Capacitor

1. Objective: To determine the static dielectric constant of pure tetraethylene glycol at a specific temperature.

2. Materials and Equipment:

• Parallel plate capacitor with variable plate separation.

• LCR meter or a high-precision capacitance measuring device.

• Temperature-controlled chamber or water bath.

• Calibrated thermometer.

• High-purity tetraethylene glycol.

• Beaker and measuring cylinder.

• Cleaning solvents (e.g., acetone, deionized water).

3. Procedure:

• Capacitor Preparation:

  • Thoroughly clean the plates of the parallel plate capacitor with a suitable solvent (e.g., acetone) and then with deionized water to remove any contaminants.

  • Dry the plates completely.

  • Set the distance between the capacitor plates to a known value, d.

• Measurement of Capacitance in Air (Cair):

  • Place the empty and dry capacitor in the temperature-controlled chamber and allow it to equilibrate to the desired temperature.

  • Measure the capacitance of the empty capacitor using the LCR meter. This value is Cair.

• Measurement of Capacitance with Tetraethylene Glycol (CTEG):

  • Carefully fill the space between the capacitor plates with high-purity tetraethylene glycol, ensuring there are no air bubbles.

  • Place the filled capacitor back into the temperature-controlled chamber and allow it to reach thermal equilibrium at the same temperature.

  • Measure the capacitance of the capacitor filled with tetraethylene glycol. This value is CTEG.

• Calculation of Dielectric Constant (ε):

  • The static dielectric constant of tetraethylene glycol is calculated using the following formula: ε = CTEG / Cair

4. Data Analysis and Reporting:

• Repeat the measurements at different temperatures to study the temperature dependence of the dielectric constant.

• Record the temperature, Cair, and CTEG for each measurement.

• Calculate the dielectric constant at each temperature.

• Present the data in a tabular format and, if desired, plot the dielectric constant as a function of temperature.

Mandatory Visualizations

Logical Relationship in Drug Formulation

Caption: Logical workflow of utilizing tetraethylene glycol in drug formulation.

Experimental Workflow for Dielectric Constant Measurement

Caption: Experimental workflow for determining the dielectric constant.

References

• 1. The dielectric properties of aqueous solutions of poly(ethylene glycol) and their influence on membrane structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Technical Guide to the Surface Tension of Aqueous Tetraethylene Glycol Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the surface tension of aqueous solutions of tetraethylene glycol (TEG). Understanding the surface tension of these solutions is critical for various applications in research, particularly in drug development and formulation, where TEG is often utilized as a solvent, excipient, and in the synthesis of drug delivery systems.[1][2][3] This document presents quantitative data, detailed experimental methodologies, and a visual representation of a typical experimental workflow.

Introduction to Tetraethylene Glycol in Pharmaceutical Applications

Tetraethylene glycol (C8H18O5) is a hydrophilic linear polyether consisting of four ethylene glycol units.[2] Its excellent solubility in water and many organic solvents, coupled with its low volatility and biocompatibility, makes it a valuable component in a wide array of pharmaceutical formulations.[4] TEG is employed to enhance the solubility and stability of active pharmaceutical ingredients (APIs), and it serves as a building block in the synthesis of more complex molecules for bioconjugation and drug delivery. The surface properties of TEG solutions, particularly surface tension, play a crucial role in formulation processes such as emulsification, wetting, and solubilization, directly impacting the performance and bioavailability of a drug product.

Quantitative Data: Surface Tension of Aqueous TEG Solutions

The surface tension of aqueous tetraethylene glycol solutions is dependent on the concentration of TEG and the temperature of the solution. Generally, the addition of tetraethylene glycol to water leads to a decrease in the surface tension of the solution.

A study by Begum et al. investigated the surface properties of aqueous solutions of tetraethylene glycol (TeEG) at 303.15 K (30°C) across a range of mole fractions. The following table summarizes the surface tension data from their research.

Mole Fraction of TEG (x₂)	Surface Tension (γ) / mN·m⁻¹
0.0000	71.18
0.0201	59.54
0.0425	54.88
0.0678	51.98
0.0968	49.98
0.1306	48.42
0.1708	47.21
0.2195	46.25
0.2797	45.49
0.3559	44.89
0.4566	44.43
0.5968	44.11
0.8091	43.89
1.0000	43.78

Data sourced from Begum et al. for aqueous solutions of tetraethylene glycol at 303.15 K.

Experimental Protocols for Surface Tension Measurement

The determination of surface tension is a fundamental measurement in physical chemistry. Several well-established methods are employed to accurately measure the surface tension of liquid solutions. The following are detailed protocols for three common techniques.

Du Noüy Ring Method

The Du Noüy ring method is a classic technique that measures the force required to detach a platinum-iridium ring from the surface of a liquid.

Apparatus:

• Tensiometer with a sensitive force balance

• Platinum-iridium ring of known dimensions

• Glass vessel for the sample solution

• Temperature control system (e.g., a water bath)

Procedure:

• Preparation: Clean the platinum-iridium ring thoroughly, typically by flaming it to red heat to remove any organic contaminants. Ensure the glass vessel is also meticulously cleaned.

• Sample Loading: Place the aqueous TEG solution into the glass vessel and allow it to reach thermal equilibrium at the desired temperature.

• Measurement: a. Immerse the ring below the surface of the solution. b. Slowly raise the ring towards the surface. A meniscus of liquid will be pulled up with the ring. c. Continue to raise the ring until the liquid lamella breaks. The tensiometer records the maximum force exerted on the ring just before detachment.

• Calculation: The surface tension (γ) is calculated from the maximum force (F), the perimeter of the ring (L), and a correction factor (f) that accounts for the shape of the meniscus: γ = F / (L * f)

Wilhelmy Plate Method

The Wilhelmy plate method measures the force acting on a vertically suspended plate, typically made of roughened platinum, that is in contact with the liquid surface.

Apparatus:

• Tensiometer with a sensitive force balance

• Roughened platinum plate of known perimeter

• Glass vessel for the sample solution

• Temperature control system

Procedure:

• Preparation: Clean the Wilhelmy plate thoroughly. Roughening the plate ensures a zero-degree contact angle.

• Sample Loading: Add the aqueous TEG solution to the vessel and allow it to equilibrate to the target temperature.

• Measurement: a. Suspend the plate from the balance and position it so that the lower edge just touches the liquid surface. b. The force measured by the balance is a combination of the weight of the plate and the downward pull of the surface tension. c. The plate is then slightly immersed into the liquid to a known depth to account for buoyancy.

• Calculation: The surface tension (γ) is calculated using the measured force (F), the weight of the plate (W_p), the perimeter of the plate (L), and the buoyant force (F_b): γ = (F - W_p - F_b) / L

Pendant Drop Method

The pendant drop method is an optical technique where the shape of a drop of liquid hanging from a needle is analyzed. The shape of the drop is determined by the balance between surface tension and gravity.

Apparatus:

• Syringe with a needle of known diameter

• Light source and a high-resolution camera

• Software for drop shape analysis

• Temperature-controlled chamber

Procedure:

• Preparation: Ensure the syringe and needle are clean.

• Sample Loading: Fill the syringe with the aqueous TEG solution.

• Measurement: a. Carefully form a pendant drop at the tip of the needle within the temperature-controlled chamber. b. Illuminate the drop and capture a high-resolution image.

• Analysis: The profile of the captured drop image is analyzed by the software. The software fits the drop shape to the Young-Laplace equation, which relates the pressure difference across the curved surface to the surface tension and the principal radii of curvature. From this analysis, the surface tension is calculated.

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for the experimental determination of the surface tension of aqueous tetraethylene glycol solutions.

Caption: A generalized workflow for measuring the surface tension of aqueous solutions.

References

• 1. Tetraethylene glycol, CAS 112-60-7 | AxisPharm [axispharm.com]
• 2. amipetro.com [amipetro.com]
• 3. TETRAETHYLENE GLYCOL - Ataman Kimya [atamanchemicals.com]
• 4. chemimpex.com [chemimpex.com]

Measuring Tetraethylene Glycol Concentration: A Technical Guide to Refractive Index Methods

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the use of refractive index (RI) measurements for the accurate determination of tetraethylene glycol (TEG) concentration in aqueous solutions. This method offers a simple, rapid, and non-destructive approach for quality control, formulation development, and process monitoring in various scientific and industrial applications, including the pharmaceutical sector.

Introduction to Refractometry for Concentration Measurement

Refractometry is an analytical technique that measures the extent to which light is bent, or refracted, when it passes from one medium to another. The refractive index is a dimensionless number that describes how fast light travels through a particular material.[1] For a given substance, the refractive index is dependent on temperature and the wavelength of the light used for measurement.

In binary solutions, such as tetraethylene glycol and water, the refractive index of the solution is directly related to its concentration. As the concentration of TEG in water increases, the refractive index of the solution will also change in a predictable manner. This relationship allows for the creation of calibration curves that can be used to determine the concentration of an unknown TEG solution by measuring its refractive index. This technique is widely used in the pharmaceutical industry for quality control of raw materials, formulation development, and monitoring manufacturing processes.[2][3]

Quantitative Data: Refractive Index of Tetraethylene Glycol and its Aqueous Solutions

Accurate concentration determination relies on precise refractive index data. The following tables summarize the refractive index of pure tetraethylene glycol and its aqueous solutions at various conditions.

Refractive Index of Pure Tetraethylene Glycol

The refractive index of pure tetraethylene glycol is a fundamental physical property. It varies with both temperature and the wavelength of light.

Temperature (°C)	Wavelength (nm)	Refractive Index (nD)
20	589.3 (Sodium D-line)	1.4577[3]
1	390 - 1070	(See detailed dataset for specific values)[2]
45	390 - 1070	(See detailed dataset for specific values)

Note: For a comprehensive dataset of the refractive index of pure tetraethylene glycol across a wide range of wavelengths and temperatures, refer to the data provided by the Polish Academy of Sciences.

Refractive Index of Aqueous Tetraethylene Glycol Solutions

The refractive index of aqueous TEG solutions is a function of concentration and temperature. The following table provides data at various weight percentages (wt%) of TEG in water.

Temperature (K)	TEG (wt%)	Density (g·cm⁻³)	Refractive Index (nD)
293.15 (20°C)	0.0000	0.9982	-
3.05	1.003	-
14.52	1.0197	-
39.97	1.0648	-
313.15 (40°C)	0.0000	0.9913	-
3.05	0.9967	-
14.52	1.0123	-
39.97	1.0526	-
333.15 (60°C)	0.0000	0.9809	-
3.05	0.9884	-
14.52	1.0022	-
39.97	1.0396	-

Note: The provided table from a study on the physicochemical properties of aqueous TEG solutions focuses on density and viscosity, with refractive index data not explicitly tabulated in the main text. Researchers are advised to consult the full study or its supplementary materials for direct refractive index values. The relationship between concentration and refractive index for glycols is generally linear, allowing for the development of calibration curves.

Experimental Protocols for Refractive Index Measurement

Accurate and reproducible refractive index measurements are crucial for reliable concentration determination. The two most common types of instruments for this purpose are the Abbe refractometer and the digital refractometer.

Protocol for Using an Abbe Refractometer

The Abbe refractometer is a traditional optical instrument for measuring the refractive index of liquids.

Materials:

• Abbe Refractometer

• Constant temperature water bath

• Light source (typically a sodium lamp)

• Sample of tetraethylene glycol solution

• Dropper or pipette

• Lint-free tissue

• Solvent for cleaning (e.g., ethanol or acetone)

• Distilled water for calibration

Procedure:

• Calibration:

  • Ensure the prism of the refractometer is clean and dry.

  • Connect the refractometer to a constant temperature water bath set to the desired measurement temperature (e.g., 20°C). Allow the instrument to equilibrate.

  • Place a few drops of distilled water onto the prism.

  • Close the prism and adjust the light source to illuminate the field of view.

  • Rotate the measurement knob until the boundary line between the light and dark fields is visible in the eyepiece.

  • Use the dispersion compensator to sharpen the boundary line, removing any color fringes.

  • Adjust the measurement knob to center the boundary line on the crosshairs.

  • The reading should correspond to the known refractive index of water at that temperature (e.g., 1.3330 at 20°C). If not, adjust the calibration screw as per the instrument's manual.

• Sample Measurement:

  • Clean and dry the prism thoroughly.

  • Apply a few drops of the tetraethylene glycol solution to the prism.

  • Close the prism and allow the sample to reach thermal equilibrium.

  • Follow the same procedure as for calibration (steps 1.d to 1.g) to obtain the refractive index reading of the sample.

  • Record the refractive index and the temperature.

• Cleaning:

  • Clean the prism immediately after use with a suitable solvent and a soft, lint-free tissue.

Protocol for Using a Digital Refractometer

Digital refractometers offer a more automated and often more precise method for refractive index measurement.

Materials:

• Digital Refractometer

• Sample of tetraethylene glycol solution

• Dropper or pipette

• Lint-free tissue

• Distilled water for calibration

Procedure:

• Calibration:

  • Turn on the instrument and allow it to stabilize.

  • Clean the measurement prism with a lint-free tissue.

  • Place a few drops of distilled water on the prism.

  • Initiate the calibration or "zeroing" function on the instrument. The device will automatically measure the refractive index of the water and adjust its baseline.

• Sample Measurement:

  • Clean and dry the prism.

  • Apply a few drops of the tetraethylene glycol solution to the prism, ensuring the sensor is fully covered.

  • Initiate the measurement. The instrument will display the refractive index and often the temperature-compensated concentration if a relevant scale (e.g., %Brix or a user-defined scale) has been programmed.

  • Record the reading.

• Cleaning:

  • Clean the prism with a soft, lint-free tissue after each measurement.

Data Interpretation and Concentration Determination

The relationship between the refractive index and the concentration of an aqueous solution is typically linear, especially over a defined concentration range. This relationship can be expressed by the following equation:

n = mC + n₀

Where:

• n is the refractive index of the solution.

• m is the slope of the calibration curve (change in refractive index per unit change in concentration).

• C is the concentration of the solute (in this case, tetraethylene glycol).

• n₀ is the refractive index of the pure solvent (water) at the same temperature and wavelength.

To determine the concentration of an unknown TEG solution, a calibration curve must first be established by measuring the refractive indices of several standard solutions of known concentrations.

Applications in Drug Development and Quality Control

The measurement of refractive index is a valuable tool in the pharmaceutical industry for various applications:

• Raw Material Identification and Purity: Verifying the identity and purity of incoming raw materials like TEG.

• Formulation Development: Precisely controlling the concentration of excipients like TEG in liquid formulations.

• Quality Control of Finished Products: Ensuring the final product meets the specified concentration of active pharmaceutical ingredients and excipients.

• Process Analytical Technology (PAT): In-line refractive index sensors can be used for real-time monitoring and control of manufacturing processes.

Visualizations

The following diagrams illustrate the key workflows and relationships described in this guide.

Caption: Workflow for determining TEG concentration using refractive index.

Caption: Key parameters influencing the refractive index of TEG solutions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Refractive index of 5 glycols and glycerol versus wavelength and temperature - Mendeley Data [data.mendeley.com]
• 3. Tetraethylene Glycol | C8H18O5 | CID 8200 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Miscibility of Tetraethylene Glycol with Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the miscibility of tetraethylene glycol (TEG), a versatile solvent and chemical intermediate, with a range of common laboratory solvents. Understanding the miscibility of TEG is crucial for its effective application in various fields, including as a solvent for nitrocellulose, in lacquers and coatings, as a plasticizer, and in the formulation of inks and dyes.[1][2]

Core Principles of Miscibility

Miscibility refers to the ability of two liquids to mix in all proportions, forming a homogeneous solution.[3] The principle of "like dissolves like" is a fundamental concept in predicting miscibility, where substances with similar polarities and intermolecular forces are more likely to be miscible.[4] Tetraethylene glycol's molecular structure, featuring both polar hydroxyl groups and ether linkages, allows it to interact favorably with a wide variety of solvents, from highly polar to moderately non-polar.

Miscibility of Tetraethylene Glycol with Common Solvents

The following table summarizes the miscibility of tetraethylene glycol with a selection of common laboratory solvents. The data has been compiled from various sources and is intended to be a general guide. It is always recommended to perform a small-scale test for specific applications.

Solvent	Solvent Class	Chemical Formula	Miscibility with Tetraethylene Glycol
Water	Polar Protic	H₂O	Completely Miscible[1]
Methanol	Polar Protic	CH₃OH	Completely Miscible
Ethanol	Polar Protic	C₂H₅OH	Soluble
Acetone	Polar Aprotic	C₃H₆O	Completely Soluble
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	C₂H₆OS	Soluble
Acetonitrile	Polar Aprotic	C₂H₃N	Miscible (forms negative excess volumes)
Dioxane	Polar Aprotic	C₄H₈O₂	Soluble
Benzene	Aromatic	C₆H₆	Completely Soluble
Toluene	Aromatic	C₇H₈	Miscible (forms negative excess volumes)
o-Dichlorobenzene	Halogenated	C₆H₄Cl₂	Completely Soluble
Dichloroethyl Ether	Ether	C₄H₈Cl₂O	Completely Soluble
Carbon Tetrachloride	Halogenated	CCl₄	Soluble
Ethyl Ether	Ether	(C₂H₅)₂O	Soluble
Heptane	Non-polar	C₇H₁₆	Slightly Soluble
Gasoline	Non-polar	Mixture	Insoluble
Lard Oil	Non-polar	Mixture	Slightly Soluble
Linseed Oil	Non-polar	Mixture	Slightly Soluble
Olive Oil	Non-polar	Mixture	Slightly Soluble
Paraffin Oil	Non-polar	Mixture	Slightly Soluble

Note on Conflicting Data: Some sources indicate that tetraethylene glycol is insoluble in benzene and toluene, while others report it as completely soluble or miscible. This discrepancy may be due to the specific grade of the solvent, the presence of impurities, or the experimental conditions. Researchers should verify the miscibility for their specific application.

Experimental Protocols for Determining Miscibility

Several methods can be employed to determine the miscibility of tetraethylene glycol with other solvents, ranging from simple qualitative assessments to more precise quantitative techniques.

Visual Inspection Method (Qualitative)

This is the most straightforward method for a quick assessment of miscibility.

Objective: To qualitatively determine if tetraethylene glycol is miscible with a given solvent at a specific temperature.

Materials:

• Tetraethylene glycol

• Solvent to be tested

• Two 10 mL graduated cylinders or test tubes

• Stopper for the cylinder/test tube

Procedure:

• Ensure all glassware is clean and dry.

• Measure 5 mL of tetraethylene glycol and transfer it to a 10 mL graduated cylinder.

• Measure 5 mL of the solvent to be tested and add it to the graduated cylinder containing the tetraethylene glycol.

• Stopper the cylinder and invert it ten times to ensure thorough mixing.

• Place the cylinder on a flat surface and allow it to stand for at least 5 minutes.

• Observation:

  • Miscible: A single, clear, homogeneous phase is observed.

  • Immiscible: Two distinct layers are formed.

  • Partially Miscible: The solution appears cloudy or turbid, or a third phase is present.

Turbidimetric Solubility Assay (Semi-Quantitative)

This method provides a more quantitative estimation of solubility by measuring the turbidity of a solution as the concentration of the test compound increases.

Objective: To determine the kinetic solubility of a substance in a given solvent by detecting the point at which precipitation occurs.

Materials:

• Tetraethylene glycol

• Solvent of interest

• Spectrophotometer or nephelometer capable of measuring absorbance at a specific wavelength (e.g., 620 nm)

• 96-well microplate (or similar)

• Multi-channel pipette

Procedure:

• Prepare a stock solution of tetraethylene glycol in a solvent in which it is highly soluble (e.g., water or methanol).

• In a 96-well plate, perform a serial dilution of the tetraethylene glycol stock solution with the solvent of interest.

• Allow the plate to incubate at a controlled temperature for a set period (e.g., 2 hours at 37°C) to allow for equilibration.

• Measure the absorbance (turbidity) of each well at 620 nm using a plate reader.

• Data Analysis: The concentration at which a significant increase in turbidity is observed corresponds to the kinetic solubility limit. This can be determined by setting a threshold for the absorbance reading.

Gas Chromatography (GC) Method (Quantitative)

Gas chromatography is a powerful analytical technique that can be used for the precise quantitative determination of the concentration of a substance in a solvent, thus providing accurate solubility data.

Objective: To quantitatively determine the concentration of tetraethylene glycol in a solvent phase.

Materials:

• Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID)

• Appropriate GC column

• Syringes for sample injection

• Volumetric flasks and pipettes

Procedure:

• Calibration Curve Preparation:

  • Prepare a series of standard solutions of known concentrations of tetraethylene glycol in a solvent in which it is fully miscible (e.g., methanol).

  • Inject a fixed volume of each standard solution into the GC and record the peak area.

  • Plot a calibration curve of peak area versus concentration.

• Sample Preparation:

  • Prepare a saturated solution of tetraethylene glycol in the solvent of interest by adding an excess of TEG to the solvent and stirring until equilibrium is reached.

  • Allow any undissolved TEG to settle.

  • Carefully extract an aliquot of the supernatant (the saturated solution).

• Sample Analysis:

  • Inject a known volume of the saturated solution into the GC under the same conditions as the standards.

  • Record the peak area for tetraethylene glycol.

• Data Analysis:

  • Using the calibration curve, determine the concentration of tetraethylene glycol in the injected sample. This concentration represents the solubility of tetraethylene glycol in the test solvent at the experimental temperature.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for determining the miscibility of tetraethylene glycol with a test solvent.

Caption: A flowchart outlining the decision-making process for determining solvent miscibility.

References

• 1. Tetraethylene Glycol | C8H18O5 | CID 8200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TETRAETHYLENE GLYCOL - Ataman Kimya [atamanchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. Solvent Miscibility Table [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for Tetraethylene Glycol in High-Boiling Point Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of tetraethylene glycol (TEG) as a high-boiling point solvent in various synthetic applications. TEG's unique properties, including its high boiling point (327.3 °C), thermal stability, and miscibility with a wide range of organic solvents and water, make it a versatile medium for reactions requiring elevated temperatures.[1][2][3] This document details its application in enzymatic reactions, nanoparticle synthesis, and its potential role in microwave-assisted and multicomponent reactions.

Physicochemical Properties of Tetraethylene Glycol

A summary of key physical and chemical properties of tetraethylene glycol is presented in Table 1. Its high boiling point and low volatility are particularly advantageous for maintaining stable reaction conditions at elevated temperatures.[1][2]

Table 1: Physicochemical Properties of Tetraethylene Glycol

Property	Value
Molecular Formula	C8H18O5
Molecular Weight	194.23 g/mol
Boiling Point	> 329 °C (> 624 °F)
Melting Point	-4 °C (25 °F)
Flash Point	202 °C (396 °F)
Density	1.126 g/cm³ @ 20 °C (68 °F)
Viscosity	58.3 cP @ 20 °C (68 °F)
Solubility in Water	Completely soluble

Applications in Synthesis

Enzymatic Synthesis of Thiol-Functionalized Tetraethylene Glycol

Tetraethylene glycol can serve as a starting material for the synthesis of valuable derivatives. An environmentally friendly, solvent-free enzymatic approach allows for the selective synthesis of mono- and dithiol-functionalized TEG. This method offers a milder alternative to traditional chemical routes that often require harsh reagents.

The reaction proceeds in a stepwise manner, enabling the selective formation of the monothiol or dithiol product by controlling the reaction time. The synthesis is catalyzed by Candida antarctica Lipase B (CALB).

Table 2: Enzymatic Thiolation of Tetraethylene Glycol

Product	Reaction Time	Yield
Tetraethylene Glycol-monothiol	15 minutes	93%
Tetraethylene Glycol-dithiol	7.5 hours	88%

• Materials: Tetraethylene glycol (TEG), methyl 3-mercaptopropionate (MP-SH), immobilized Candida antarctica Lipase B (CALB).

• Procedure:

  • In a reaction vessel, combine TEG and MP-SH in the desired molar ratio.

  • Add CALB to the mixture (typically 10% by weight of the reactants).

  • Heat the solvent-free mixture to 50 °C with continuous stirring under a nitrogen atmosphere.

  • Monitor the reaction progress using ¹H-NMR spectroscopy.

  • For the synthesis of TEG-dithiol, allow the reaction to proceed for 7.5 hours.

  • Upon completion, dilute the reaction mixture with a suitable solvent (e.g., THF) and filter to remove the enzyme.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the product as necessary.

Enzymatic synthesis workflow for thiol-functionalized TEG.

Nanoparticle Synthesis

High-boiling point polyol solvents like tetraethylene glycol and its derivatives (e.g., tetraethylene glycol monoethyl ether, TEGMEE) are widely used in the synthesis of various nanoparticles. They can act as a solvent, a reducing agent, and a stabilizing agent, simplifying the synthesis process. The high boiling point allows for the necessary high temperatures for the nucleation and growth of crystalline nanoparticles.

Table 3: Influence of Ethylene Glycol Solvents on Palladium Nanocrystal Size

Water : Ethylene Glycol (v/v)	Average Particle Size (nm)
100 : 0	6.4 ± 1.0
75 : 25	7.9 ± 1.6
50 : 50	9.8 ± 2.1
25 : 75	12.4 ± 2.6
0 : 100	16.9 ± 2.2

Data adapted from a study on palladium nanocrystal synthesis, illustrating the trend of increasing particle size with higher concentrations of ethylene glycol, a related polyol.

• Materials: Silver nitrate (AgNO₃), tetraethylene glycol monoethyl ether (TEGMEE), polyvinylpyrrolidone (PVP, optional stabilizer).

• Procedure:

  • In a three-neck flask, dissolve a specific amount of PVP (e.g., 0.1 g) in 20 mL of TEGMEE with stirring.

  • Heat the solution to 160 °C under a nitrogen atmosphere.

  • Separately, prepare a solution of AgNO₃ in a small amount of TEGMEE.

  • Inject the AgNO₃ solution into the hot TEGMEE/PVP mixture.

  • The reaction mixture will change color, indicating the formation of silver nanoparticles.

  • Maintain the temperature for a specific duration to control the nanoparticle size and shape.

  • Cool the reaction mixture to room temperature.

  • Isolate the nanoparticles by centrifugation and wash with ethanol to remove excess solvent and reactants.

General workflow for nanoparticle synthesis using TEG.

Microwave-Assisted Organic Synthesis (MAOS)

Microwave-assisted synthesis is a green chemistry technique known for accelerating reaction rates, often leading to higher yields and cleaner products. High-boiling point solvents like TEG are well-suited for MAOS as they can absorb microwave irradiation efficiently and reach high temperatures quickly. While specific protocols detailing TEG as the solvent in MAOS are not abundant in the literature, its properties make it a promising candidate for such applications.

Multicomponent Reactions (e.g., Ugi Reaction)

The Ugi reaction is a four-component reaction that rapidly generates complex molecules from simple starting materials. These reactions are typically performed in polar solvents like methanol or ethanol. The use of a high-boiling point solvent like TEG could be advantageous for reactants with low solubility in traditional solvents or for reactions that require higher temperatures to proceed efficiently. Further research is needed to explore the full potential of TEG in this area.

Palladium-Catalyzed Cross-Coupling (e.g., Heck Reaction)

The Heck reaction is a palladium-catalyzed C-C bond-forming reaction between an unsaturated halide and an alkene. While various solvents are used, the use of polyethylene glycols (PEGs) as a recyclable solvent medium has been reported. Given that TEG is a small oligomer of ethylene glycol, it is a plausible solvent for Heck reactions, potentially offering benefits in terms of catalyst and solvent recyclability.

Safety and Handling

Tetraethylene glycol is a stable and non-volatile liquid. However, standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, safety glasses). It is important to consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Conclusion

Tetraethylene glycol is a versatile and effective high-boiling point solvent for a range of synthetic applications. Its use in enzymatic reactions and nanoparticle synthesis is well-documented, offering advantages in terms of reaction control and product characteristics. Its potential in emerging areas like microwave-assisted synthesis and multicomponent reactions warrants further investigation. Researchers and drug development professionals can leverage the properties of TEG to develop efficient, scalable, and environmentally conscious synthetic protocols.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application [mdpi.com]

Tetraethylene Glycol: Application Notes and Protocols for Cryopreservation of Cell Lines and Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cryopreservation is a critical technology in biomedical research and drug development, enabling the long-term storage of valuable cell lines and tissues. The choice of cryoprotective agent (CPA) is paramount to maintaining cell viability and function post-thaw. While dimethyl sulfoxide (DMSO) has traditionally been the gold standard, concerns about its cytotoxicity have prompted the investigation of alternatives.[1] Tetraethylene glycol (TEG), a low molecular weight polyethylene glycol (PEG 400), has emerged as a promising cryoprotectant with demonstrated efficacy and lower toxicity in certain applications.[2][3]

These application notes provide a comprehensive overview of the use of tetraethylene glycol as a cryoprotectant for both cell lines and tissues. Detailed protocols, quantitative data on cell viability, and an exploration of its mechanism of action are presented to guide researchers in successfully implementing TEG-based cryopreservation strategies.

Mechanism of Action

The cryoprotective effect of tetraethylene glycol is not based on a single signaling pathway but rather a combination of physico-chemical properties that mitigate cellular damage during freezing and thawing.[4][5]

Key mechanisms include:

• Ice Crystal Formation Inhibition: TEG, like other glycols, disrupts the formation of large, damaging intracellular ice crystals by forming hydrogen bonds with water molecules. This process lowers the freezing point of the intracellular solution.

• Ice Recrystallization Inhibition (IRI): During thawing, small ice crystals can merge into larger, more damaging ones. TEG has been shown to inhibit this recrystallization process, further protecting cellular structures.

• Membrane Stabilization: TEG helps to stabilize cellular membranes, preventing damage from osmotic stress and the mechanical forces of ice crystals.

• Intracellular Penetration: As a low molecular weight PEG, TEG can penetrate the cell membrane. This intracellular presence is crucial for protecting internal organelles and requires a pre-incubation step for optimal efficacy.

Cryopreservation Workflow with TEG.

Data Presentation: Efficacy of Tetraethylene Glycol as a Cryoprotectant

The following tables summarize quantitative data from studies evaluating the effectiveness of tetraethylene glycol (PEG 400) as a cryoprotectant for different cell types.

Table 1: Cryopreservation of Human Mesenchymal Stem Cells (MSCs) with 10% (w/v) PEG 400

Pre-incubation Time at 37°C	Post-Thaw Cell Recovery (%)
0 hours	< 10%
2 hours	~51%
4 hours	~45%

Data adapted from a study on various molecular weight PEGs, highlighting the necessity of a pre-incubation period for low molecular weight PEGs like TEG.

Table 2: Comparison of Cryopreservation Methods for Human Keratinocytes (HaCaT cell line)

Cryopreservation Protocol	Cryoprotectant	Post-Thaw Cell Recovery (%)
Plunge Freezing	10% (w/v) PEG 400	Comparable to slow-freezing with DMSO
Slow Freezing (1°C/min)	10% (v/v) DMSO	Standard Control

This study demonstrated that a rapid plunge-freezing protocol using PEG 400 could achieve similar cell recovery rates to the standard slow-freezing method with DMSO, while offering a simpler and potentially less toxic procedure.

Experimental Protocols

Protocol 1: Cryopreservation of Adherent Cell Lines (e.g., Human Keratinocytes) with Tetraethylene Glycol

This protocol is adapted from a study on the cryopreservation of human keratinocytes (HaCaT) using a rapid plunge-freezing method with PEG 400.

Materials:

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA solution

• Cryopreservation Medium: 10% (w/v) Tetraethylene Glycol (PEG 400) in PBS

• Cryogenic vials

• Liquid nitrogen storage container

Procedure:

• Cell Culture: Culture cells to 70-80% confluency.

• Harvesting: a. Aspirate the culture medium. b. Wash the cell monolayer with PBS. c. Add Trypsin-EDTA and incubate at 37°C until cells detach. d. Neutralize the trypsin with complete culture medium and transfer the cell suspension to a conical tube. e. Centrifuge at 150 x g for 5 minutes and discard the supernatant.

• Resuspension and Pre-incubation: a. Resuspend the cell pellet in the Cryopreservation Medium to a concentration of approximately 1 x 10^6 cells/mL. b. Equilibrate the cell suspension for 5 minutes at room temperature.

• Aliquoting: Dispense 1 mL of the cell suspension into each pre-labeled cryogenic vial.

• Freezing: a. Plunge the cryogenic vials directly into liquid nitrogen.

• Long-Term Storage: Transfer the vials to the vapor phase of a liquid nitrogen dewar for long-term storage.

• Thawing: a. Rapidly thaw the vial in a 37°C water bath until a small ice crystal remains. b. Immediately transfer the cell suspension to a tube containing pre-warmed complete culture medium. c. Centrifuge at 150 x g for 5 minutes, discard the supernatant, and resuspend the cells in fresh culture medium. d. Plate the cells in a new culture flask.

Workflow for Cell Line Cryopreservation.

Protocol 2: Cryopreservation of Mesenchymal Stem Cells (MSCs) with Tetraethylene Glycol

This protocol is based on a study investigating the effect of pre-incubation time on the cryoprotective efficacy of PEG 400 for MSCs.

Materials:

• Complete MSC culture medium

• Trypsin-EDTA solution

• Cryopreservation Medium: 10% (w/v) Tetraethylene Glycol (PEG 400) in complete MSC culture medium

• Cryogenic vials

• Controlled-rate freezing container (e.g., Mr. Frosty™)

• -80°C freezer

• Liquid nitrogen storage container

Procedure:

• Cell Culture and Harvesting: Follow steps 1 and 2 from Protocol 1, using appropriate reagents for MSCs.

• Resuspension and Pre-incubation: a. Resuspend the cell pellet in the Cryopreservation Medium to the desired cell concentration. b. Incubate the cell suspension at 37°C for 2 hours.

• Aliquoting: Dispense 1 mL of the cell suspension into each pre-labeled cryogenic vial.

• Freezing: a. Place the cryogenic vials into a controlled-rate freezing container. b. Place the container in a -80°C freezer overnight. This will achieve a cooling rate of approximately -1°C/minute.

• Long-Term Storage: Transfer the vials to a liquid nitrogen dewar for long-term storage.

• Thawing: Follow step 7 from Protocol 1.

Protocol 3: General Protocol for Cryopreservation of Tissues with a Glycol-Based Cryoprotectant

This protocol is a general guideline for tissue cryopreservation adapted from protocols using sucrose and ethylene glycol, common cryoprotectants for preserving tissue morphology. Note: This protocol should be optimized for specific tissue types.

Materials:

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS), if required for the experimental endpoint.

• Cryoprotectant Solution: 30% (v/v) Ethylene Glycol in 0.1M Phosphate Buffer (as a starting point, can be adapted for TEG).

• Embedding medium (e.g., OCT compound)

• Cryomolds

• Isopentane and liquid nitrogen, or dry ice

Procedure:

• Tissue Preparation: a. Excise the tissue and wash briefly in ice-cold PBS. b. If fixation is required, immerse the tissue in fixative for the appropriate duration at 4°C. c. Wash the tissue thoroughly in PBS to remove the fixative.

• Cryoprotection: a. Immerse the tissue in a 15% sucrose solution in PBS at 4°C until the tissue sinks (typically 6-12 hours). b. Transfer the tissue to a 30% sucrose solution in PBS at 4°C until it sinks (typically overnight). This step dehydrates the tissue and prepares it for freezing. For a glycol-based approach, a graded series of the chosen glycol solution could be used.

• Embedding and Freezing: a. Place the cryoprotected tissue in a cryomold filled with OCT embedding medium. b. Orient the tissue as desired for sectioning. c. Freeze the block by immersing it in isopentane cooled with liquid nitrogen or by placing it on a bed of dry ice.

• Long-Term Storage: Store the frozen blocks at -80°C or in liquid nitrogen.

• Sectioning and Thawing: a. Equilibrate the frozen block to the temperature of the cryostat before sectioning. b. Sections can be mounted on slides and are typically used directly for staining or other analyses.

Workflow for Tissue Cryopreservation.

Conclusion

Tetraethylene glycol presents a viable and, in some cases, advantageous alternative to DMSO for the cryopreservation of cell lines and potentially tissues. Its efficacy, particularly for MSCs and keratinocytes, has been demonstrated. The key to successful cryopreservation with TEG, especially for penetrating its benefits, lies in optimizing protocols, with pre-incubation time being a critical parameter for certain cell types. The provided protocols offer a solid foundation for researchers to begin exploring the use of tetraethylene glycol in their own cryopreservation workflows, contributing to the advancement of cell and tissue-based research and therapies.

References

• 1. Cryopreservation of human mesenchymal stromal cells expressing TRAIL for human anti-cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. transplantaciebuniek.sk [transplantaciebuniek.sk]
• 3. Subacute oral toxicity of tetraethylene glycol and ethylene glycol administered to Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rediscovery of poly(ethylene glycol)s as a cryoprotectant for mesenchymal stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application of Tetraethylene Glycol in the Synthesis of Gold Nanoparticles: A Guide for Researchers and Drug Development Professionals

Introduction

Gold nanoparticles (AuNPs) have emerged as a versatile platform in nanomedicine, owing to their unique optical and electronic properties, biocompatibility, and tunable surface chemistry. These characteristics make them ideal candidates for applications in diagnostics, bioimaging, and as carriers for targeted drug delivery. The synthesis method plays a crucial role in determining the size, shape, stability, and functionality of AuNPs. Tetraethylene glycol (TEG), a hydrophilic and biocompatible oligomer of ethylene glycol, has gained attention as a valuable reagent in AuNP synthesis, capable of acting as a solvent, a reducing agent, and a stabilizing (capping) agent. This application note provides detailed protocols, characterization data, and workflows for the synthesis of AuNPs using TEG, with a focus on their application in drug development.

The Dual Role of Tetraethylene Glycol in Gold Nanoparticle Synthesis

Tetraethylene glycol can be employed in AuNP synthesis in two primary ways:

• As a Capping Agent: Thiolated TEG (TEG-SH) can be used to form a self-assembled monolayer on the surface of AuNPs. This imparts stability, prevents aggregation, and provides a hydrophilic shell that enhances biocompatibility and circulation time in vivo. In this approach, a separate reducing agent, such as sodium borohydride (NaBH₄), is typically used.

• As a Reducing and Stabilizing Agent (Polyol Synthesis): At elevated temperatures, TEG can directly reduce gold salts (e.g., HAuCl₄) to metallic gold (Au⁰). In this one-pot synthesis, TEG also acts as the solvent and the stabilizing agent, capping the newly formed nanoparticles and preventing their uncontrolled growth and aggregation.

The choice of method influences the resulting nanoparticle characteristics and may be selected based on the desired final application.

Experimental Protocols

Two distinct protocols are presented below, reflecting the dual roles of TEG in AuNP synthesis.

Protocol 1: TEG-SH as a Capping Agent with NaBH₄ Reduction

This method produces monodisperse, TEG-capped AuNPs with a long in vivo half-life and resistance to protein adsorption.[1] It is performed at room temperature.

Materials:

• Hydrogen tetrachloroaurate (HAuCl₄) solution (25 mM)

• Thiol-terminated tetraethylene glycol (TEG-SH) solution (5 M)

• Sodium borate (Borax) buffer (0.1 M)

• Sodium borohydride (NaBH₄) solution (0.5 M, freshly prepared and kept on ice)

• Ultrapure water

• Glass bottle (e.g., 125 mL Wheaton bottle)

• Teflon-coated magnetic stir bar and stir plate

Procedure:

• Preparation of Reaction Mixture: In a clean glass bottle, combine the following reagents in order while stirring vigorously:

  • 18 mL of ultrapure water

  • 800 µL of 0.1 M borax buffer

  • 40 µL of 5 M TEG-SH (final concentration of 10 mM)

  • 800 µL of 25 mM HAuCl₄

• Stirring: Allow the mixture to stir for 1 minute. The solution should be a pale yellow.

• Reduction: Rapidly inject 160 µL of freshly prepared, ice-cold 0.5 M NaBH₄ solution into the mixture.

• Formation of AuNPs: A color change from yellow to a ruby red should be observed, indicating the formation of gold nanoparticles.

• Stabilization: Allow the solution to stir for at least 2 hours to ensure complete reaction and stabilization of the nanoparticles.

• Purification (Optional but Recommended): The resulting AuNP solution can be purified from excess reagents by repeated centrifugation and resuspension in ultrapure water or a suitable buffer.

Protocol 2: TEG as a Reducing Agent (High-Temperature Polyol Synthesis)

This one-pot method utilizes TEG as both the reducing agent and the solvent, a common technique in polyol synthesis. Higher temperatures generally lead to larger nanoparticles.[2][3]

Materials:

• Hydrogen tetrachloroaurate (HAuCl₄)

• Tetraethylene glycol (TEG)

• Three-neck round-bottom flask

• Condenser

• Thermometer or thermocouple

• Heating mantle

• Magnetic stir bar and stir plate

• Nitrogen or Argon gas inlet (optional, for inert atmosphere)

Procedure:

• Setup: Assemble a reaction setup with a three-neck flask equipped with a condenser, thermometer, and a gas inlet (if using an inert atmosphere). Place a stir bar in the flask.

• Precursor Solution: Dissolve a precise amount of HAuCl₄ in a specific volume of TEG to achieve the desired final concentration (e.g., 0.1-1.0 mM).

• Heating: Begin stirring and heat the solution in the heating mantle to the desired synthesis temperature (e.g., 120°C - 220°C). The reaction rate and final particle size are highly dependent on the temperature.[4]

• Reaction: Maintain the temperature and continue vigorous stirring. The color of the solution will change from yellow to colorless and then gradually to red, purple, or blue as the nanoparticles nucleate and grow. The reaction time can vary from minutes to hours depending on the temperature and precursor concentration.

• Cooling: Once the desired color is achieved and stable, turn off the heat and allow the solution to cool to room temperature while continuing to stir.

• Purification: The TEG-stabilized AuNPs can be purified by adding a non-solvent like acetone to precipitate the particles, followed by centrifugation and washing with ethanol and/or water to remove excess TEG.

Characterization of TEG-Synthesized Gold Nanoparticles

The physicochemical properties of the synthesized AuNPs determine their suitability for biomedical applications. Key parameters include particle size, polydispersity index (PDI), and surface charge (zeta potential).

Table 1: Typical Physicochemical Properties of Gold Nanoparticles Synthesized with TEG and Related Glycols.

Synthesis Method	Core Size (TEM)	Hydrodynamic Diameter (DLS)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference / Note
TEG-SH Capped (NaBH₄ Reduction)	~3-5 nm	~20.6 nm	Monodisperse	-35 to -45 mV	[1] Based on similar thiol-capped AuNPs
Ethylene Glycol (EG) Reduced	~10 nm	Not Reported	Not Reported	-36.4 ± 2.0 mV	EG is a shorter analogue of TEG
PEG-Coated (Citrate Reduction)	~15 nm	~20 nm	< 0.2	-35 mV (pre-PEGylation) to ~ -1 mV (post-PEGylation)	PEG is a longer analogue of TEG
PEG-Coated (NaBH₄ Reduction)	6.7 ± 0.5 nm	Not Reported	Well-dispersed	Not Reported

Note: Data for nanoparticles synthesized specifically with TEG as the reducing agent is limited in the literature. The data from ethylene glycol (a shorter glycol) and polyethylene glycol (a longer polymer) are provided as valuable analogues.

Application in Drug Development: Functionalization of TEG-AuNPs

The terminal hydroxyl (-OH) groups on the surface of TEG-stabilized AuNPs provide a crucial handle for covalent conjugation of therapeutic molecules, targeting ligands (e.g., antibodies, peptides), and imaging agents.

Workflow for Drug Conjugation to TEG-Stabilized AuNPs

This workflow outlines a general strategy for attaching a drug molecule containing a carboxylic acid group to the TEG surface of AuNPs using standard carbodiimide chemistry.

Caption: Workflow for conjugating a drug to TEG-AuNPs.

General Protocol for Drug Conjugation

• Activation of Drug: Dissolve the drug molecule (containing a carboxylic acid) in a suitable buffer (e.g., MES buffer, pH 6.0). Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS) to activate the carboxyl group, forming an NHS-ester.

• Conjugation: Add the purified TEG-stabilized AuNP solution to the activated drug mixture. The hydroxyl groups on the TEG surface will react with the NHS-ester to form a stable ester linkage. Allow the reaction to proceed for several hours at room temperature or 4°C.

• Quenching: Quench any unreacted NHS-esters by adding a small molecule amine, such as Tris buffer or ethanolamine.

• Purification: Remove unconjugated drug and coupling reagents by methods such as dialysis against a suitable buffer or repeated cycles of centrifugation and resuspension.

• Characterization: Confirm successful conjugation using techniques like UV-Vis spectroscopy (to observe shifts in the surface plasmon resonance peak), dynamic light scattering (to measure changes in hydrodynamic size), and Fourier-transform infrared spectroscopy (FTIR) to identify the new ester bond.

Visualization of Synthesis Methods

The following diagrams illustrate the logical flow of the two primary synthesis protocols described.

Caption: Experimental workflows for AuNP synthesis.

Conclusion

Tetraethylene glycol is a highly effective and versatile reagent for the synthesis of gold nanoparticles for biomedical applications. The TEG-SH capping method provides excellent control over nanoparticle monodispersity and results in highly stable particles with favorable in vivo properties. The one-pot polyol synthesis offers a simpler, greener alternative where TEG serves as the solvent, reducing agent, and stabilizer. The resulting TEG-stabilized AuNPs present a functional surface that is readily amenable to conjugation with a wide range of therapeutic and targeting molecules, making them a powerful platform for the development of advanced nanomedicines.

References

• 1. A tetraethylene glycol coat gives gold nanoparticles long in vivo half-lives with minimal increase in size - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. The impact of pH and temperature on the green gold nanoparticles preparation using Jeju Hallabong peel extract for biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Tetraethylene Glycol Using Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetraethylene glycol (TEG) and chemically similar polyethylene glycol (PEG) stationary phases in gas chromatography (GC) for the separation of polar compounds. Detailed protocols, data tables, and explanatory diagrams are included to assist in method development and application.

Principle and Applications

Polyethylene glycol (PEG) stationary phases are a class of polar columns widely used in gas chromatography for the analysis of polar analytes.[1] Their polarity makes them particularly well-suited for the separation of compounds capable of hydrogen bonding, such as alcohols, glycols, and free fatty acids.[2][3] The separation mechanism on PEG phases is primarily driven by dipole-dipole interactions and hydrogen bonding between the analytes and the stationary phase.[3] This selectivity allows for the effective separation of polar compounds that may co-elute on nonpolar stationary phases.

Tetraethylene glycol (TEG), as a stationary phase, falls into this category of polar phases. More commonly, high molecular weight polymers of ethylene glycol, such as Carbowax 20M, are used to create robust and stable capillary columns. These columns are ideal for applications in various fields, including:

• Industrial Chemicals: Purity assessment of industrial glycols and analysis of related impurities.

• Pharmaceuticals: Analysis of excipients, residual solvents, and impurities in drug formulations.

• Environmental Monitoring: Determination of glycols in environmental samples.

• Food and Beverage: Analysis of flavor and fragrance compounds.

Quantitative Data Summary

The following table summarizes typical experimental conditions for the GC analysis of glycols, including tetraethylene glycol, using a polyethylene glycol stationary phase.

Parameter	Agilent Application Note: Analysis of Glycols
Analytes	Monoethylene glycol, Diethylene glycol, Triethylene glycol, Tetraethylene glycol
Column	Agilent CP-Wax 57 CB (Fused Silica WCOT)
Stationary Phase	Polyethylene glycol
Column Dimensions	25 m x 0.53 mm i.d., 0.5 µm film thickness
Temperature Program	100 °C to 200 °C at 10 °C/min
Carrier Gas	Helium
Carrier Gas Pressure	50 kPa (0.5 bar, 7 psi)
Carrier Gas Flow Rate	10 mL/min
Injector Type	Direct
Injector Temperature	250 °C
Detector Type	Flame Ionization Detector (FID)
Detector Temperature	250 °C
Sample Size	0.5 µL
Sample Concentration	0.25% in ethyl acetate
Elution Order	1. Monoethylene glycol, 2. Diethylene glycol, 3. Triethylene glycol, 4. Tetraethylene glycol

Data extracted from the Agilent Technologies Application Note on Glycols Mono, di-,tri-and tetraethylene glycol analysis.

Experimental Protocols

This section provides a detailed protocol for the analysis of glycols using a GC system equipped with a polyethylene glycol stationary phase column and a Flame Ionization Detector (FID).

Materials and Reagents

• Standards: Analytical grade monoethylene glycol, diethylene glycol, triethylene glycol, and tetraethylene glycol.

• Solvent: HPLC grade ethyl acetate for sample and standard preparation.

• Gases: High-purity helium (carrier gas), hydrogen (FID), and air (FID).

• GC Vials: 2 mL amber glass vials with PTFE/silicone septa.

Instrumentation

• Gas chromatograph equipped with a direct injector or a split/splitless inlet.

• Flame Ionization Detector (FID).

• Capillary GC column with a polyethylene glycol stationary phase (e.g., Agilent CP-Wax 57 CB or similar).

• Data acquisition and processing software.

Standard and Sample Preparation

• Stock Standard Preparation (1000 µg/mL): Accurately weigh 100 mg of each glycol standard into a 100 mL volumetric flask. Dissolve and dilute to volume with ethyl acetate.

• Working Standard Preparation (100 µg/mL): Pipette 10 mL of the stock standard solution into a 100 mL volumetric flask and dilute to volume with ethyl acetate.

• Sample Preparation: Dilute the sample containing glycols with ethyl acetate to an expected concentration within the calibration range. If the sample is not readily soluble in ethyl acetate, a suitable alternative solvent should be chosen, ensuring it does not co-elute with the target analytes.

GC Method Parameters

Parameter	Setting
Column	Agilent CP-Wax 57 CB, 25 m x 0.53 mm, 0.5 µm
Inlet	Direct
Injection Volume	0.5 µL
Inlet Temperature	250 °C
Carrier Gas	Helium
Pressure	50 kPa
Oven Program
Initial Temperature	100 °C
Ramp Rate	10 °C/min
Final Temperature	200 °C
Detector	FID
Detector Temperature	250 °C
Hydrogen Flow	30 mL/min (or as per manufacturer's recommendation)
Air Flow	300 mL/min (or as per manufacturer's recommendation)
Makeup Gas (He)	25 mL/min (or as per manufacturer's recommendation)

Analysis Sequence

• Inject a solvent blank (ethyl acetate) to ensure the system is clean.

• Inject the working standard solution to determine the retention times and response factors of the analytes.

• Inject the sample solutions.

• Inject a working standard periodically throughout the sequence to monitor system performance and retention time stability.

Data Analysis

• Identify the peaks in the sample chromatograms by comparing their retention times with those of the standards.

• Quantify the amount of each glycol in the samples using the peak areas and a calibration curve generated from the standard solutions.

Visualizations

GC Analysis Workflow

The following diagram illustrates the general workflow for the GC analysis of glycols.

GC analysis workflow for glycols.

Separation Mechanism of Glycols on a PEG Stationary Phase

This diagram illustrates the principle of separation for polar analytes like tetraethylene glycol on a polar polyethylene glycol stationary phase.

Separation of polar glycols on a PEG stationary phase.

References

• 1. GC Analysis of Glycols and Diols [sigmaaldrich.com]
• 2. agilent.com [agilent.com]
• 3. GC Tech Tip: ParametersTo Consider for GC Column | Phenomenex [phenomenex.com]

Application Notes and Protocols: Tetraethylene Glycol in Drug Delivery Systems for Poorly Soluble Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Approximately 40% of marketed drugs and up to 90% of new chemical entities in development pipelines exhibit poor aqueous solubility. This presents a significant challenge in drug development, as poor solubility can lead to low and variable oral bioavailability, hindering therapeutic efficacy. Tetraethylene glycol (TEG), a clear, colorless, and viscous liquid, offers a promising avenue for addressing these challenges. As a member of the polyethylene glycol (PEG) family, TEG possesses favorable properties as a solvent and excipient in pharmaceutical formulations. Its ability to dissolve a wide range of active pharmaceutical ingredients (APIs), coupled with its low volatility and established safety profile, makes it a valuable tool for enhancing the solubility of poorly soluble compounds.[1][2][3]

These application notes provide a comprehensive overview of the role of tetraethylene glycol in drug delivery systems for poorly soluble compounds. Detailed protocols for formulation, characterization, and in vitro evaluation are presented to guide researchers and drug development professionals in harnessing the potential of TEG to improve the delivery of challenging drug candidates.

Physicochemical Properties of Tetraethylene Glycol

Understanding the fundamental properties of TEG is crucial for its effective application in drug formulation.

Property	Value	Reference
Molecular Formula	C8H18O5	[4]
Molecular Weight	194.23 g/mol	[4]
Appearance	Colorless, viscous liquid
Boiling Point	314 °C
Melting Point	-5.6 °C
Density	1.125 g/mL at 25 °C
Viscosity	~60 cSt at 25 °C
Water Solubility	Miscible
Vapor Pressure	<0.01 mmHg

Applications of Tetraethylene Glycol in Drug Delivery

Tetraethylene glycol can be utilized in various drug delivery strategies to enhance the solubility and bioavailability of poorly soluble compounds.

As a Co-solvent in Oral Solutions

TEG can be used as a co-solvent in combination with water, ethanol, or other pharmaceutically acceptable solvents to create oral solutions of drugs that are otherwise insoluble in water. The use of co-solvents modifies the polarity of the solvent system, thereby increasing the solubility of non-polar or poorly polar drugs.

As a Vehicle in Preclinical Studies

Due to its solubilizing capacity and relatively low toxicity, TEG is a suitable vehicle for administering poorly soluble compounds in preclinical oral toxicity and pharmacokinetic studies in animal models. However, it is important to consider potential effects on physiological parameters, especially at higher concentrations.

In Self-Emulsifying Drug Delivery Systems (SEDDS)

TEG and its derivatives can be employed as a hydrophilic component or co-surfactant in the formulation of Self-Emulsifying Drug Delivery Systems (SEDDS). SEDDS are isotropic mixtures of oils, surfactants, co-surfactants, and drug substances that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as the gastrointestinal fluids. This in-situ emulsification enhances the dissolution and absorption of lipophilic drugs.

Experimental Protocols

Protocol 1: Determination of Drug Solubility in Tetraethylene Glycol

This protocol outlines a standard method to determine the equilibrium solubility of a poorly soluble drug in TEG.

Materials:

• Poorly soluble drug powder

• Tetraethylene glycol (pharmaceutical grade)

• Agitator (e.g., shaker, rotator) at a controlled temperature

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system or a validated UV-Vis spectrophotometric method

Methodology:

• Supersaturation: Add an excess amount of the drug powder to a known volume of tetraethylene glycol in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 48-72 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: Withdraw an aliquot from each vial and immediately filter it through a 0.22 µm syringe filter to remove any undissolved drug particles.

• Quantification: Dilute the filtrate with a suitable solvent and analyze the concentration of the dissolved drug using a validated HPLC or UV-Vis spectrophotometric method.

• Data Analysis: Express the solubility as mg/mL or mol/L.

Diagram of the experimental workflow for determining drug solubility:

Workflow for determining drug solubility in TEG.

Protocol 2: Preparation of a Simple Oral Solution with Tetraethylene Glycol

This protocol provides a general method for preparing a TEG-based oral solution for preclinical studies.

Materials:

• Poorly soluble drug

• Tetraethylene glycol (pharmaceutical grade)

• Purified water (if used as a co-solvent)

• Magnetic stirrer and stir bar

• Volumetric flasks

Methodology:

• Weighing: Accurately weigh the required amount of the drug and tetraethylene glycol.

• Dissolution: Place the magnetic stir bar in a volumetric flask and add the tetraethylene glycol. While stirring, gradually add the drug powder.

• Co-solvent Addition (if applicable): If using a co-solvent system, add the purified water or other solvent to the flask while continuing to stir.

• Volume Adjustment: Once the drug is completely dissolved, adjust the final volume with the remaining solvent.

• Storage: Store the solution in a well-closed container, protected from light.

Logical relationship for preparing a TEG-based oral solution:

Preparation of a TEG-based oral solution.

Protocol 3: Characterization of TEG-Based Formulations

Characterization of the prepared formulation is essential to ensure its quality and performance.

1. Visual Inspection:

• Method: Visually inspect the solution for clarity, color, and the presence of any particulate matter.

• Acceptance Criteria: The solution should be clear and free from any visible particles.

2. Drug Content (Assay):

• Method: Use a validated HPLC or UV-Vis spectrophotometric method to determine the concentration of the drug in the formulation.

• Acceptance Criteria: The drug content should be within a specified range of the target concentration (e.g., 90-110%).

3. Viscosity Measurement:

• Method: Use a viscometer (e.g., Brookfield viscometer) to measure the viscosity of the formulation at a controlled temperature.

• Importance: Viscosity can affect the ease of administration and the in vivo performance of the formulation.

4. Stability Testing:

• Method: Store the formulation under different temperature and humidity conditions (e.g., 25°C/60% RH, 40°C/75% RH) and analyze for drug content, appearance, and degradation products at specified time points.

• Importance: To determine the shelf-life and storage conditions of the formulation.

Protocol 4: In Vitro Dissolution Testing

This protocol describes a general method for evaluating the in vitro release of a poorly soluble drug from a TEG-based formulation.

Materials:

• TEG-based drug formulation

• Dissolution apparatus (e.g., USP Apparatus 2 - Paddle)

• Dissolution medium (e.g., simulated gastric fluid, simulated intestinal fluid)

• Syringes and filters

• HPLC or UV-Vis spectrophotometer

Methodology:

• Apparatus Setup: Set up the dissolution apparatus with the specified dissolution medium, temperature (37 ± 0.5 °C), and paddle speed (e.g., 50 rpm).

• Sample Introduction: Introduce a known volume of the TEG-based formulation into the dissolution vessel.

• Sampling: At predetermined time intervals, withdraw aliquots of the dissolution medium and replace with an equal volume of fresh medium.

• Sample Analysis: Filter the samples and analyze for drug concentration using a validated analytical method.

• Data Analysis: Plot the cumulative percentage of drug released versus time to obtain the dissolution profile.

Experimental workflow for in vitro dissolution testing:

Workflow for in vitro dissolution testing of TEG formulations.

Quantitative Data on Solubility Enhancement

While specific solubility data for a wide range of poorly soluble drugs in pure tetraethylene glycol is limited in publicly available literature, studies on related polyethylene glycols (PEGs) provide a strong indication of the potential for solubility enhancement.

Drug	Solvent System	Solubility	Reference
Ibuprofen	PEG 400	~3000 mg/ml in PEG 400
Naproxen	PEG 200	Solubility increases with increasing PEG 200 concentration
Ketoprofen	PEG 400	~3000 mg/ml in PEG 400
Carbamazepine	60% PEG 400 in water	Increased solubility compared to water
Itraconazole	PEG 400	2.14 mg/mL

Note: The data presented is for various polyethylene glycols and serves as an indicator of the potential of TEG for solubility enhancement. Researchers should perform their own solubility studies for specific drug-TEG combinations.

Safety and Biocompatibility

Tetraethylene glycol is generally considered to have low toxicity when used in pharmaceutical formulations. Oral administration of TEG to rats for 4 weeks was tolerated without toxic effects at doses up to 2000 mg/kg body weight. However, as with any excipient, a thorough safety assessment is necessary for any new formulation.

Conclusion

Tetraethylene glycol is a versatile and valuable excipient for the formulation of poorly soluble drugs. Its excellent solubilizing properties, miscibility with water, and favorable safety profile make it a suitable candidate for developing oral solutions and other drug delivery systems. The protocols and information provided in these application notes offer a starting point for researchers to explore the potential of TEG in overcoming the challenges associated with poorly soluble compounds and to develop effective and bioavailable drug products. Further investigation into specific drug-TEG interactions and in vivo performance is encouraged to fully realize the benefits of this promising pharmaceutical solvent.

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. magnumsolvent.com [magnumsolvent.com]
• 4. Tetraethylene Glycol | C8H18O5 | CID 8200 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Utility of Tetraethylene Glycol Derivatives in Preclinical Research

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tetraethylene glycol (TEG) and its derivatives are versatile tools in biomedical research, frequently employed as hydrophilic linkers in the development of bioconjugates, drug delivery systems, and diagnostic agents. Their well-defined length, flexibility, and biocompatibility make them ideal for modulating the pharmacokinetic and pharmacodynamic properties of therapeutic and diagnostic molecules. This document provides detailed protocols for the synthesis of key TEG derivatives and their application in the construction of antibody-drug conjugates (ADCs).

Section 1: Synthesis of Thiol-Functionalized Tetraethylene Glycol Derivatives

Thiol-functionalized TEG is a valuable precursor for conjugation to various molecules through maleimide chemistry or disulfide bond formation. Two common synthetic approaches are outlined below: a traditional chemical method and a greener, enzyme-catalyzed alternative.

Traditional Synthesis of Mercaptotetraethylene Glycol

This method involves the tosylation of tetraethylene glycol followed by conversion to the corresponding thiol.

Experimental Protocol:

Step 1: Synthesis of Tetraethylene Glycol Monotosylate

• Dissolve 23.3 g of tetraethylene glycol and 19 g of pyridine in 100 ml of methylene chloride in a flask and cool to 0°C in an ice bath.[1]

• While stirring vigorously, add 19 g of p-toluenesulfonyl chloride portion-wise.[1]

• After the addition is complete, continue stirring at room temperature for 5 hours.[1]

• Add 200 ml of methylene chloride and 100 ml of water to the reaction mixture and separate the organic phase.[1]

• Wash the organic phase sequentially with 100 ml of 2N hydrochloric acid, 100 ml of 5% sodium hydrogen carbonate solution, and 100 ml of water.[1]

• Dry the organic phase over sodium sulfate and remove the solvent under vacuum.

• Purify the residue by column chromatography on silica gel using a mixture of methylene chloride-ethyl acetate-methanol (5:4:1) as the eluent to obtain tetraethylene glycol monotosylate.

Step 2: Synthesis of Mercaptotetraethylene Glycol

• To a solution of 2.03 g of tetraethylene glycol monotosylate in 65 mL of absolute ethanol, add 0.472 g of thiourea.

• Reflux the mixture under an argon atmosphere for 24 hours.

• Cool the reaction to room temperature and add a solution of 0.700 g of sodium hydroxide in 8.5 mL of 9:1 (v/v) absolute ethanol/water.

• Reflux the mixture under argon for an additional 3 hours.

• Cool the reaction mixture to room temperature and acidify to pH 2 with concentrated hydrochloric acid.

• Filter the mixture to remove precipitated salts and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography using a 10:1 ethyl acetate/absolute ethanol mobile phase to yield mercaptotetraethylene glycol as a yellow oil.

Quantitative Data:

Product	Starting Material	Yield	Reference
Tetraethylene Glycol Monotosylate	Tetraethylene Glycol	~90.1%
Mercaptotetraethylene Glycol	Tetraethylene Glycol Monotosylate	~83.3%

Enzymatic Synthesis of Thiol-Functionalized Tetraethylene Glycol

This method utilizes the enzyme Candida antarctica Lipase B (CALB) for a milder and more selective synthesis of mono- and dithiolated TEG.

Experimental Protocol:

Synthesis of TEG-Monothiol and TEG-Dithiol:

• Dry 1.9782 g (10.2 mmol) of tetraethylene glycol under vacuum at 65°C until bubble formation ceases.

• In a reaction vessel, mix the dried TEG with 3.6204 g (30.1 mmol) of methyl 3-mercaptopropionate at 50°C.

• Add 0.2549 g of immobilized Candida antarctica Lipase B (CALB) to initiate the reaction.

• To obtain TEG-monothiol, stop the reaction after 15 minutes. For TEG-dithiol, allow the reaction to proceed for 8 hours.

• The progress of the reaction can be monitored by ¹H-NMR spectroscopy.

• Upon completion, filter the enzyme from the reaction mixture. The product can be purified by removing excess thioester under vacuum.

Quantitative Data:

Product	Reaction Time	Yield	Reference
TEG-Monothiol	15 minutes	High
TEG-Dithiol	8 hours	High

Experimental Workflow:

Enzymatic synthesis of thiol-functionalized TEG.

Section 2: Application of TEG Derivatives in Antibody-Drug Conjugates (ADCs)

TEG derivatives are widely used as linkers in ADCs to connect a potent cytotoxic drug to a monoclonal antibody that targets a specific tumor antigen. The linker's properties, including its length, can significantly influence the ADC's stability, solubility, and overall efficacy.

Role of TEG Linkers in ADCs

• Improved Solubility and Stability: TEG linkers enhance the aqueous solubility of hydrophobic drug payloads, which helps prevent aggregation and improves the stability of the ADC.

• Pharmacokinetic Modulation: The length of the TEG linker can influence the ADC's circulation half-life. Longer linkers can increase the hydrodynamic radius, potentially reducing renal clearance.

• Controlled Drug Release: The linker can be designed to be stable in circulation but cleavable within the target cancer cell, ensuring specific drug release.

Logical Relationship of ADC Components:

Components of an Antibody-Drug Conjugate (ADC).

Quantitative Impact of TEG Linker Length on ADC Performance

The length of the oligo(ethylene glycol) (OEG) linker is a critical parameter in ADC design.

Table 1: Effect of OEG Linker Length on In Vitro Cytotoxicity (IC50) of an Anti-HER2 ADC

Linker Length (Number of EG units)	IC50 (ng/mL)
4	15
8	25
12	40

Data sourced from a study evaluating anti-HER2 ADCs with varying OEG linker lengths.

Table 2: Impact of Linker Architecture on ADC Stability in Human Serum

Linker Type	Drug-to-Antibody Ratio (DAR) after 7 days
Linear OEG	3.5
Branched OEG	3.8

Data illustrates the drug-to-antibody ratio (DAR) after incubation in human serum at 37°C, indicating the stability of the ADC.

Experimental Protocol: Evaluation of ADC Stability in Serum

This protocol outlines a method to assess the stability of an ADC by monitoring the drug-to-antibody ratio (DAR) over time in serum.

Materials:

• ADC with TEG linker

• Human or mouse serum

• Phosphate-buffered saline (PBS)

• Enzyme-linked immunosorbent assay (ELISA) kit for total antibody quantification

• LC-MS/MS system for payload quantification

Procedure:

• Incubate the ADC at a specific concentration in serum at 37°C.

• At various time points (e.g., 0, 1, 3, 7 days), collect aliquots of the serum/ADC mixture.

• Store the aliquots at -80°C until analysis.

• Quantify Total Antibody using ELISA:

  • Coat a 96-well plate with an anti-human IgG capture antibody.

  • Block the plate with a suitable blocking buffer (e.g., 3% BSA in PBS).

  • Add diluted serum samples and a standard curve of the ADC.

  • Detect the bound ADC with an HRP-conjugated anti-human IgG detection antibody.

  • Develop the signal with a TMB substrate and stop the reaction with sulfuric acid. Read the absorbance at the appropriate wavelength.

• Quantify Conjugated Payload using LC-MS/MS:

  • Use an immunoaffinity capture method to isolate the ADC from the serum samples.

  • Chemically or enzymatically cleave the linker to release the drug payload.

  • Analyze the released payload by LC-MS/MS to determine its concentration.

• Calculate the DAR: Divide the molar concentration of the conjugated payload by the molar concentration of the total antibody to determine the DAR at each time point.

Signaling Pathway Visualization:

The following diagram illustrates the targeted delivery of an ADC to a cancer cell and the subsequent intracellular release of the cytotoxic drug.

Targeted delivery and mechanism of action of an ADC.

References

• 1. prepchem.com [prepchem.com]

Application Notes and Protocols for Tetraethylene Glycol as a Medium for Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetraethylene glycol (TEG) as a reaction medium for enzymatic catalysis, with a focus on providing detailed protocols and quantitative data to support experimental design and implementation.

Introduction

Tetraethylene glycol (TEG) is a versatile solvent with a high boiling point and low volatility.[1] Its miscibility with water and many organic solvents makes it a suitable medium for various chemical transformations, including enzymatic reactions.[2] The use of TEG as a medium, particularly in solvent-free systems where it also serves as a reactant, aligns with the principles of green chemistry by reducing the use of volatile organic solvents.[3][4] This document details a specific application of TEG in the enzyme-catalyzed synthesis of thiol-functionalized TEG, a process with significant applications in bioconjugation, drug delivery, and materials science.[2]

Key Applications and Advantages

• Green Chemistry: Enables solvent-free reaction conditions, minimizing the use of hazardous solvents.

• Biocompatible Functionalization: Provides a pathway for producing functionalized biocompatible polymers like polyethylene glycols (PEGs) for biomedical research and applications.

• Enhanced Enzyme Selectivity: In some systems, such as with TEG-functionalized gold nanoparticles, it can modulate enzyme-substrate selectivity.

Data Presentation

Table 1: Reaction Data for Enzymatic Synthesis of Thiol-Functionalized Tetraethylene Glycol

The following table summarizes the reaction conditions and yields for the synthesis of mono- and di-thiol functionalized TEG using Candida antarctica Lipase B (CALB) in a solvent-free system.

Product	Enzyme	Reaction Time	Yield	Conversion	Reference
Tetraethylene Glycol-Monothiol	Candida antarctica Lipase B (CALB)	15 minutes	93%	~100% for monothiol
Tetraethylene Glycol-Dithiol	Candida antarctica Lipase B (CALB)	7.5 hours (450 minutes)	88%	100%

Table 2: Kinetic Parameters of α-Chymotrypsin with TEG-Functionalized Gold Nanoparticles

This table presents the change in catalytic efficiency of α-chymotrypsin (ChT) in the presence of tetraethylene glycol (TEG) functionalized gold nanoparticles for different substrates. The data suggests that the TEG functionalization can enhance enzyme activity in a substrate-selective manner.

Substrate	Fold Increase in Kcat/Km
N-succinyl-alanine-alanine-proline-phenylalanine-p-nitroanilide (TP)	~2-fold
Other Substrates (SPNA, GPNA, BTNA)	Virtually unaffected

Experimental Protocols

Protocol 1: CALB-Catalyzed Synthesis of Tetraethylene Glycol-Monothiol and -Dithiol

This protocol details the solvent-free, enzyme-catalyzed transesterification of methyl 3-mercaptopropionate (MP-SH) with tetraethylene glycol (TEG) using Candida antarctica Lipase B (CALB).

Materials:

• Tetraethylene glycol (TEG)

• Methyl 3-mercaptopropionate (MP-SH)

• Candida antarctica Lipase B (CALB), immobilized (e.g., Novozym® 435)

• Anhydrous tetrahydrofuran (THF)

• Q5 filter paper

• Schlenk line or vacuum oven

• NMR spectrometer

Procedure:

• Reactant Preparation: Dry the TEG under vacuum (e.g., Schlenk line) at an elevated temperature (e.g., 65 °C) for a specified period (e.g., 16 hours) to remove any residual water.

• Reaction Setup: In a reaction vessel, mix the dried TEG with methyl 3-mercaptopropionate (MP-SH) at a controlled temperature (e.g., 50 °C).

• Enzyme Addition: Add CALB (e.g., 20 wt% of enzyme on resin) to the reaction mixture.

• Reaction Monitoring: The reaction proceeds in a stepwise manner. To obtain the monothiol, the reaction time is short (e.g., 15 minutes). For the dithiol, a longer reaction time is required (e.g., 8 hours). The progress of the reaction can be monitored by ¹H-NMR spectroscopy.

• Product Isolation:

  • Once the desired product is formed, dilute the reaction mixture with dried THF.

  • Filter the mixture through Q5 filter paper to remove the immobilized enzyme.

  • Dry the filtrate under vacuum to remove the solvent and any volatile byproducts (like methanol).

• Analysis: Confirm the structure of the product using ¹H-NMR and ¹³C-NMR spectroscopy.

Visualizations

Experimental Workflow for Thiol Functionalization of TEG

The following diagram outlines the general workflow for the synthesis and analysis of thiol-functionalized tetraethylene glycol.

Caption: Workflow for the enzymatic synthesis of thiol-functionalized TEG.

Reaction Mechanism for CALB-Catalyzed Transesterification of TEG

The diagram below illustrates the proposed two-cycle reaction mechanism for the CALB-catalyzed transesterification of methyl 3-mercaptopropionate (MP-SH) with tetraethylene glycol (TEG).

Caption: Stepwise mechanism for the synthesis of TEG-monothiol and -dithiol.

References

• 1. Tetraethylene Glycol | C8H18O5 | CID 8200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetraethylene Glycol in Natural gas Dehydration Research

Abstract: This document provides detailed application notes and experimental protocols for the use of tetraethylene glycol (TEG) in natural gas dehydration research. It is intended for researchers, scientists, and professionals in the energy and chemical engineering fields. The content covers the fundamental principles of glycol dehydration, experimental setups, operating procedures, and analytical methods for process monitoring and efficiency evaluation.

Introduction

Natural gas produced from reservoirs is typically saturated with water vapor. The presence of water can lead to several operational problems, including:

• Hydrate formation: At high pressures and low temperatures, water can combine with hydrocarbons to form solid, ice-like structures called hydrates, which can plug pipelines and equipment.

• Corrosion: In the presence of acid gases like CO₂ and H₂S, water can form corrosive acids that damage pipelines and infrastructure.

• Reduced pipeline capacity: The condensation of water can lead to slug flow and reduce the carrying capacity of pipelines.

• Lower heating value: Water vapor in natural gas lowers its energy content.

To mitigate these issues, natural gas is dehydrated to meet pipeline quality specifications, typically requiring a water content of less than 7 pounds per million standard cubic feet (lbs/MMSCF). Glycol dehydration is a widely used and cost-effective absorption process for removing water from natural gas streams. Among the various glycols, tetraethylene glycol (TEG) is often favored for its high dehydration efficiency, thermal stability, and low vapor pressure, which minimizes glycol losses.[1]

This document outlines the principles and provides detailed protocols for conducting laboratory-scale research on natural gas dehydration using TEG.

Principle of TEG Dehydration

The TEG dehydration process is based on the principle of absorption, where a liquid desiccant (TEG) is used to remove water vapor from a gas stream. The process can be broadly divided into two main stages: absorption and regeneration.

• Absorption: Wet natural gas is brought into contact with lean (water-free) TEG in a contactor tower. Due to its hygroscopic nature, TEG absorbs water from the natural gas. The dry gas exits from the top of the contactor, while the water-rich TEG (rich glycol) is collected at the bottom.

• Regeneration: The rich glycol is heated in a reboiler to boil off the absorbed water. The regenerated, lean TEG is then cooled and recirculated back to the contactor for continuous dehydration.

Experimental Setup

A laboratory-scale TEG dehydration unit can be constructed to simulate the industrial process. The setup typically consists of the following components:

• Gas Inlet and Humidification System: To prepare a synthetic wet natural gas stream with a known water content.

• Inlet Scrubber: A vessel to remove any entrained liquid droplets from the gas stream before it enters the contactor.

• Glycol Contactor (Absorber): A packed or trayed column where the gas and glycol streams come into contact.

• Glycol Regeneration System: Comprising a flash tank, a reboiler, and a stripping column to remove water from the rich glycol.

• Heat Exchangers: To conserve energy by exchanging heat between the hot lean glycol and the cool rich glycol.

• Pumps and Flow Controllers: To circulate the glycol and control the flow rates of gas and liquid streams.

• Instrumentation and Data Acquisition: To monitor and record process variables such as temperature, pressure, and flow rates.

Experimental Protocols

Preparation of Solutions and Gases

• Tetraethylene Glycol (TEG) Solution:

  • Use high-purity TEG (e.g., 99% or higher).

  • Prepare a lean TEG solution by heating it to the desired regeneration temperature (typically 180-204°C) to remove any absorbed water.

  • The concentration of the lean TEG solution can be verified using methods like Karl Fischer titration or by measuring its refractive index.

• Synthetic Natural Gas:

  • Prepare a synthetic natural gas mixture with a composition representative of the gas to be studied. A typical composition could be 85-95% methane, with smaller amounts of ethane, propane, and other hydrocarbons.

  • The gas can be humidified by bubbling it through a temperature-controlled water bath to achieve a known water saturation level.

Dehydration Experiment Protocol

• System Startup:

  • Pressurize the system with the synthetic natural gas to the desired operating pressure.

  • Start the circulation of the lean TEG solution at a predetermined flow rate.

  • Bring the gas flow to the desired rate.

  • Allow the system to reach a steady state, which can be monitored by observing constant temperature, pressure, and outlet gas water content readings.

• Sample Collection:

  • Gas Samples: Collect samples of the wet inlet gas and the dry outlet gas using gas sampling bags or online analyzers.

  • Glycol Samples: Collect samples of the lean TEG entering the contactor and the rich TEG exiting the contactor.

• Process Monitoring:

  • Continuously monitor and record the following parameters:

    • Inlet and outlet gas temperature and pressure.

    • Contactor temperature and pressure.

    • Lean and rich glycol temperature and flow rate.

    • Reboiler temperature.

Analytical Protocols

• Determination of Water Content in Natural Gas:

  • Dew Point Measurement (ASTM D1142): Use a chilled mirror dew point tester to determine the dew point temperature of the gas, which can then be converted to water content using standard charts or equations.

  • Gas Chromatography (GC): A gas chromatograph equipped with a thermal conductivity detector (TCD) can be used for the quantitative analysis of water in the gas stream.

  • Karl Fischer Titration: This is a highly accurate method for determining the water content in both gas and liquid samples.

• Determination of Glycol Concentration and Purity:

  • Gas Chromatography (GC): GC can be used to determine the concentration of TEG in aqueous solutions.

  • High-Performance Liquid Chromatography (HPLC): HPLC is another chromatographic technique suitable for the analysis of glycols.

  • Refractive Index: The refractive index of the glycol solution is a quick and simple method to estimate its concentration.

Data Presentation

The following tables summarize typical quantitative data obtained from natural gas dehydration experiments and simulations using TEG.

Table 1: Effect of TEG Circulation Rate on Dehydration Performance (Simulation Data)

TEG Circulation Rate (m³/h)	Inlet Water Content (lb/MMSCF)	Outlet Water Content (lb/MMSCF)	Water Removal Efficiency (%)
3.5	19.84	6.8	65.7
10.0	19.84	5.5	72.3
15.0	19.84	5.0	74.8
20.0	19.84	4.9	75.3
25.47	19.84	4.783	75.9

Source: Simulation data from a study on TEG dehydration.[2]

Table 2: Effect of Reboiler Temperature on TEG Purity and Water Content (Simulation Data)

Reboiler Temperature (°C)	Lean TEG Purity (wt%)	Outlet Water Content (lb/MMSCF)
180	98.5	8.5
190	99.0	6.2
200	99.5	4.1
204	99.7	3.5

Source: Typical performance data from simulation studies.

Table 3: Comparison of Dehydration Performance of TEG and TREG (Experimental Data)

Absorbent	Gas Flow Rate (ml/min)	Initial Water Vapor (%)	Final Water Vapor (%)	Water Removal Efficiency (%)
TEG	60	90	~10	~88.9
TREG	120	90	~5	~94.4

Source: Experimental data comparing TEG and TREG performance.

Visualizations

The following diagrams illustrate the key processes and workflows in TEG-based natural gas dehydration.

Caption: Process flow diagram of a typical TEG natural gas dehydration unit.

References

• 1. projekter.aau.dk [projekter.aau.dk]
• 2. vurup.sk [vurup.sk]

Application Notes and Protocols for Tetraethylene Glycol (TEG) as a Crosslinking Agent in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraethylene glycol (TEG) and its derivatives, such as tetraethylene glycol diacrylate (TEGDA) and tetraethylene glycol dimethacrylate (TEGDMA), are widely utilized as crosslinking agents in the synthesis of polymers, particularly hydrogels. Their biocompatibility, hydrophilicity, and tunable properties make them ideal candidates for a variety of biomedical applications, including drug delivery, tissue engineering, and wound healing.[1][2][3] The ethylene glycol repeats in the TEG backbone provide flexibility to the polymer network, while the terminal functional groups (e.g., acrylates) allow for efficient crosslinking, typically through polymerization reactions.[4][5] This document provides detailed application notes and experimental protocols for the use of TEG-based crosslinkers in polymer chemistry.

Applications of TEG-Crosslinked Polymers

TEG-based hydrogels are at the forefront of biomedical research due to their unique properties that mimic soft tissues.

• Controlled Drug Delivery: The crosslinked network of TEG-based hydrogels allows for the encapsulation and sustained release of therapeutic agents. The release kinetics can be controlled by modulating the crosslinking density; a higher density generally leads to a slower release rate. These hydrogels can be designed to be responsive to environmental stimuli such as pH, temperature, or enzymes, enabling targeted drug delivery.

• Tissue Engineering: These hydrogels serve as excellent scaffolds for tissue regeneration and cell culture. Their porous structure supports cell growth and proliferation, while their mechanical properties can be tailored to match those of the target tissue. The biocompatibility of TEG minimizes adverse immune responses.

• Wound Healing: TEG-based hydrogels can create a moist environment conducive to wound healing. They can also be loaded with antimicrobial agents to prevent infection.

Quantitative Data Summary

The properties of TEG-crosslinked polymers are highly dependent on the specific monomers used, the concentration of the crosslinking agent, and the polymerization conditions. The following tables summarize key quantitative data from various studies.

Table 1: Mechanical Properties of TEG-Based Hydrogels

Polymer System	Crosslinker (TEG derivative)	Total Polymer Concentration (wt%)	Compressive Modulus (MPa)	Reference
Poly(ethylene glycol) diacrylate (PEGDA) Blends	PEGDA 400 / PEGDA 3400	20	0.42 ± 0.02
Poly(ethylene glycol) diacrylate (PEGDA) Blends	PEGDA 400 / PEGDA 3400	40	1.71 ± 0.13
Poly(N-isopropylacrylamide)	Tetra(ethylene glycol) dimethacrylate (TEGDA)	Not Specified	Higher than NMBA crosslinked gels

Table 2: Swelling Behavior of TEG-Based Hydrogels

Polymer System	Crosslinker (TEG derivative)	Medium	Swelling Ratio (q)	Time to Equilibrium	Reference
Poly(N-isopropylacrylamide)	Tetra(ethylene glycol) dimethacrylate (TEGDA)	Water	Highest among various crosslinkers	Not Specified
Anionic Hydrogels	Not Specified	Pure Water	~120	~40 hours (pH stimulated)
Superporous Hydrogels (PEG-grafted)	PEG acrylate	Distilled Water	130 to 180	< 20 seconds (with moisture)

Table 3: Drug Release from TEG-Based Hydrogels

Polymer System	Crosslinker (TEG derivative)	Drug	Release (%)	Time	Reference
Poly(N-isopropylacrylamide)	PEGDA	Caffeine	68.3	Not Specified
Poly(N-isopropylacrylamide)	PEGDA	Vitamin B12	75.4	Not Specified
Gelatin-Chitosan Film	PEG functionalized graphene	Uromitexan (Mesna)	~98	80 minutes

Experimental Protocols

Protocol 1: Synthesis of Tetraethylene Glycol Dimethacrylate (TEGDMA)

This protocol is based on the esterification reaction between tetraethylene glycol and methacrylic acid.

Materials:

• Tetraethylene glycol

• Methacrylic acid

• p-Toluenesulfonic acid (catalyst)

• Hydroquinone (inhibitor)

• Toluene

• 5% NaOH solution

• Saturated NaCl solution

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

Procedure:

• Set up a round-bottom flask with a Dean-Stark apparatus and a condenser.

• To the flask, add tetraethylene glycol, a molar excess of methacrylic acid (e.g., 2.2 equivalents), a catalytic amount of p-toluenesulfonic acid (e.g., 0.5 mol% based on TEG), and a small amount of hydroquinone to prevent premature polymerization.

• Add toluene as the solvent to facilitate azeotropic removal of water.

• Heat the reaction mixture to reflux. Water produced during the esterification will be collected in the Dean-Stark trap.

• Monitor the reaction progress by measuring the amount of water collected. The reaction is complete when the theoretical amount of water has been collected.

• Cool the reaction mixture to room temperature.

• Wash the organic phase sequentially with 5% NaOH solution (to remove unreacted acid and catalyst), saturated NaCl solution, and deionized water.

• Dry the organic phase over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Remove the toluene under reduced pressure using a rotary evaporator to obtain the TEGDMA product.

• Characterize the product using FTIR and NMR spectroscopy.

Protocol 2: Preparation of TEG-Crosslinked Hydrogels via Photopolymerization

This protocol describes the synthesis of a poly(ethylene glycol) dimethacrylate (PEGDMA) hydrogel.

Materials:

• Poly(ethylene glycol) monomethacrylate (PEGMA) (monomer)

• Tetraethylene glycol dimethacrylate (TEGDMA) (crosslinker)

• Photoinitiator (e.g., 2-hydroxy-2-methyl-1-phenyl-propan-1-one, Irgacure 1173)

• Phosphate-buffered saline (PBS, pH 7.4)

• UV light source (365 nm)

Procedure:

• Prepare a precursor solution by dissolving the desired amounts of PEGMA and TEGDMA in PBS. A typical concentration is 10-20% (w/v) total polymer. The ratio of monomer to crosslinker will determine the crosslink density.

• Add the photoinitiator to the precursor solution at a concentration of approximately 0.05-0.1% (w/v).

• Vortex the solution until all components are fully dissolved.

• Pipette the precursor solution into a mold of the desired shape (e.g., between two glass plates with a spacer for a thin film).

• Expose the solution to UV light (365 nm) for a sufficient time to ensure complete polymerization (typically 5-15 minutes, depending on the light intensity and sample thickness).

• After polymerization, carefully remove the hydrogel from the mold.

• Wash the hydrogel extensively with deionized water or PBS to remove any unreacted monomers and the photoinitiator.

Protocol 3: Characterization of TEG-Crosslinked Hydrogels

A. Fourier-Transform Infrared Spectroscopy (FTIR)

• Lyophilize a small sample of the hydrogel.

• Record the FTIR spectrum of the dried hydrogel.

• Confirm the disappearance of the C=C bond peak (around 1635 cm⁻¹) from the acrylate/methacrylate groups, indicating successful polymerization.

B. Swelling Studies

• Lyophilize a pre-weighed hydrogel sample (W_d).

• Immerse the dried hydrogel in a swelling medium (e.g., deionized water, PBS) at a specific temperature (e.g., 37°C).

• At regular time intervals, remove the hydrogel, gently blot the surface with a lint-free wipe to remove excess water, and weigh it (W_s).

• Continue until the weight of the hydrogel becomes constant, indicating equilibrium swelling.

• Calculate the swelling ratio (q) using the formula: q = W_s / W_d.

C. Mechanical Testing (Uniaxial Compression)

• Prepare cylindrical hydrogel samples with a known diameter and height.

• Place the hydrated hydrogel sample on the platform of a mechanical tester.

• Apply a compressive force at a constant strain rate.

• Record the stress-strain curve.

• The compressive modulus is calculated from the initial linear region of the stress-strain curve.

D. In Vitro Drug Release Study

• Load the hydrogel with a model drug either by incorporating the drug into the precursor solution before polymerization or by soaking the polymerized hydrogel in a concentrated drug solution.

• Place the drug-loaded hydrogel in a known volume of release medium (e.g., PBS) at 37°C with gentle agitation.

• At predetermined time points, withdraw a small aliquot of the release medium and replace it with fresh medium to maintain sink conditions.

• Quantify the drug concentration in the collected aliquots using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the cumulative percentage of drug released over time.

Visualizations

Caption: Chemical structure of a TEG-crosslinked polymer network.

Caption: Experimental workflow for hydrogel synthesis and characterization.

Caption: Mechanism of controlled drug release from a TEG-crosslinked hydrogel.

Conclusion

Tetraethylene glycol and its derivatives are versatile and effective crosslinking agents for the preparation of hydrogels with a wide range of properties. The ability to tune the mechanical strength, swelling behavior, and degradation rate makes TEG-crosslinked polymers highly suitable for advanced biomedical applications, particularly in the fields of controlled drug delivery and tissue engineering. The protocols and data presented here provide a foundation for researchers to design and fabricate novel polymeric materials tailored to their specific needs. Further research can focus on developing novel TEG-based crosslinkers and exploring their use in smart, stimuli-responsive systems.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Top 10 Applications of Hydrogels in Biomedical Field | Biopharma PEG [biochempeg.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. ikm.org.my [ikm.org.my]
• 5. technical grade, cross-linking reagent polymerization reactions, acrylate, 100-150 ppm HQ as inhibitor, 150-200 ppm MEHQ as inhibitor | Sigma-Aldrich [sigmaaldrich.com]

Tetraethylene Glycol (TEG) as a Spacer in Molecular Probe Design: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the strategic use of tetraethylene glycol (TEG) as a spacer in the design of molecular probes. The inclusion of a TEG spacer can significantly enhance the performance and efficacy of probes used in a variety of applications, including fluorescence imaging, immunoassays, and drug delivery systems. Detailed protocols for the synthesis and application of TEG-containing probes are provided to facilitate their implementation in your research.

Introduction to TEG Spacers in Molecular Probes

A spacer, or linker, in a molecular probe is a chemical moiety that connects the functional components of the probe, such as a targeting ligand (e.g., antibody, peptide) and a reporter molecule (e.g., fluorophore, biotin). The choice of spacer is critical as it can influence the probe's solubility, stability, steric hindrance, and overall performance.

Tetraethylene glycol (TEG) is a hydrophilic and flexible spacer composed of four repeating ethylene glycol units. Its physicochemical properties make it an excellent choice for a wide range of molecular probes.

Key Advantages of TEG Spacers:

• Increased Hydrophilicity: The ethylene glycol units impart water solubility to the probe, which is particularly beneficial for hydrophobic dyes or ligands, preventing aggregation and improving bioavailability.

• Reduced Steric Hindrance: The flexible and extended nature of the TEG spacer (approximately 15 atoms in length) physically separates the functional ends of the probe, minimizing steric clashes that could interfere with binding or reporter function.[1][2]

• Improved Pharmacokinetics: In therapeutic applications, PEGylation (conjugation with polyethylene glycol) is a well-established strategy to increase the in vivo half-life of molecules by reducing renal clearance. While TEG is a shorter oligoethylene glycol, it can still contribute to favorable pharmacokinetic properties.

• Biocompatibility: Polyethylene glycol and its shorter oligomers like TEG are generally considered biocompatible and exhibit low immunogenicity.

Applications of TEG-Spaced Molecular Probes

The versatile properties of TEG spacers have led to their use in a broad spectrum of research and clinical applications:

• Fluorescence Imaging: TEG spacers are commonly used to link fluorophores to antibodies or other targeting molecules for cellular and tissue imaging. The spacer helps to prevent quenching of the fluorophore by the biomolecule and allows for better access to the target.

• Immunoassays: In techniques like ELISA and Western blotting, TEG-linked biotin or enzymes can improve detection sensitivity by enhancing the accessibility of the reporter molecule to streptavidin or the substrate.

• Drug-Targeted Delivery: In antibody-drug conjugates (ADCs), a TEG linker can be used to attach a cytotoxic drug to an antibody. The spacer ensures that the drug does not interfere with the antibody's binding to its target antigen and can influence the drug's release mechanism.

• Surface Immobilization: TEG spacers are employed to attach probes to solid supports, such as microarrays or beads, for various diagnostic and screening assays. The spacer extends the probe away from the surface, making it more accessible for interaction with the target molecule.

Data Presentation: Performance of TEG-Spaced Probes

The inclusion and length of a spacer can significantly impact the binding affinity and inhibitory potency of a molecular probe. The following tables summarize quantitative data from studies comparing probes with different spacers.

Table 1: Effect of Spacer Type on Aptamer-Amphiphile Binding Affinity

A study investigating the binding of FKN-S2 aptamer-amphiphiles to the cell surface protein fractalkine demonstrated that hydrophilic PEG spacers improved binding affinity compared to hydrophobic alkyl spacers, although oligonucleotide spacers showed the highest affinity in this particular system.[3][4]

Spacer Type	Spacer Composition	Dissociation Constant (Kd) in nM
No Spacer	None	150 ± 20
PEG4 (TEG)	Tetraethylene glycol	110 ± 10
PEG8	Octaethylene glycol	90 ± 10
Alkyl C12	Dodecyl chain	> 200
Oligonucleotide T10	10-thymine sequence	40 ± 5

Table 2: Influence of Spacer Length on Fluorescent PSMA Inhibitor Potency

The inhibitory potency of fluorescently labeled inhibitors of prostate-specific membrane antigen (PSMA) was found to be dependent on the length of the spacer connecting the inhibitor core to the fluorescein dye.[5]

Probe	Spacer	IC50 (nM)
FAM-CTT-54	Short C-C chain	0.41
FAM-X-CTT-54	Medium length linker	0.35
FAM-PEG8-CTT-54	Octaethylene glycol	1.93

Note: While this study used an octaethylene glycol spacer, it provides valuable insight into the effect of longer, flexible hydrophilic spacers on inhibitor potency.

Experimental Protocols

Protocol 1: Synthesis of an Amine-Reactive TEG Linker

This protocol describes the synthesis of a trifunctional oligoethylene glycol-amine linker, which can be further modified to create an amine-reactive TEG spacer. This method is adapted from a convergent synthesis pathway.

Materials:

• Tetraethylene glycol

• Azide-containing precursors

• Reducing agent (e.g., triphenylphosphine)

• Solvents (e.g., THF, water)

• Reagents for N-hydroxysuccinimide (NHS) ester activation (e.g., N,N'-Disuccinimidyl carbonate, triethylamine)

• Standard laboratory glassware and purification equipment (e.g., chromatography column)

Procedure:

• Synthesis of Bifunctional OEG-Azide: Synthesize a bifunctional tetraethylene glycol molecule with azide groups at both termini. This can be achieved through standard chemical procedures, for example, by tosylating the terminal hydroxyl groups of tetraethylene glycol followed by nucleophilic substitution with sodium azide.

• Reductive Coupling to Form Trifunctional Amine: Perform a reductive coupling of the primary azide groups on the bifunctional OEG-azide precursor. This reaction results in a symmetrical dialkylamine with two homo-functional end chain groups and a central nitrogen atom.

• Activation of Terminal Groups: The terminal functional groups (e.g., hydroxyl or carboxyl groups) of the trifunctional TEG-amine linker can now be activated for reaction with primary amines. For example, a terminal carboxyl group can be converted to an NHS ester.

  • Dissolve the TEG-linker with a terminal carboxylic acid in a suitable organic solvent (e.g., DMF).

  • Add N,N'-Disuccinimidyl carbonate and a base such as triethylamine.

  • Stir the reaction at room temperature for several hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, purify the amine-reactive TEG-NHS ester linker using column chromatography.

Protocol 2: Labeling of an Amine-Modified Oligonucleotide with a TEG-Biotin Probe

This protocol outlines the general steps for conjugating a TEG-biotin probe containing an NHS ester to an oligonucleotide that has been synthesized with a 5' or 3' amine modification.

Materials:

• Amine-modified oligonucleotide

• TEG-Biotin-NHS ester

• Conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• DMSO (for dissolving the TEG-Biotin-NHS ester)

• Purification system (e.g., HPLC or gel filtration)

Procedure:

• Dissolve Oligonucleotide: Dissolve the amine-modified oligonucleotide in the conjugation buffer to a final concentration of 1-10 mg/mL.

• Prepare TEG-Biotin Solution: Immediately before use, dissolve the TEG-Biotin-NHS ester in a small amount of DMSO to create a concentrated stock solution.

• Conjugation Reaction: Add a 10-20 fold molar excess of the dissolved TEG-Biotin-NHS ester to the oligonucleotide solution.

• Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C, protected from light.

• Purification: Purify the biotinylated oligonucleotide from the excess, unreacted TEG-biotin probe using a suitable method such as reverse-phase HPLC or a desalting column.

• Quantification and Storage: Determine the concentration and labeling efficiency of the purified conjugate using UV-Vis spectroscopy. Store the labeled oligonucleotide at -20°C.

Protocol 3: Cell Surface Labeling and Imaging with a TEG-Biotinylated Probe

This protocol describes the labeling of cell surface proteins using a TEG-biotinylated primary antibody, followed by detection with a fluorescently labeled streptavidin conjugate for imaging.

Materials:

• Cells of interest grown on coverslips

• Primary antibody conjugated with TEG-Biotin

• Fluorescently labeled streptavidin (e.g., Streptavidin-Alexa Fluor 488)

• Blocking buffer (e.g., PBS with 1% BSA)

• Wash buffer (e.g., PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI

• Fluorescence microscope

Procedure:

• Cell Preparation: Grow cells to the desired confluency on sterile glass coverslips.

• Blocking: Wash the cells twice with cold PBS and then incubate with blocking buffer for 30 minutes at 4°C to block non-specific binding sites.

• Primary Antibody Incubation: Dilute the TEG-biotinylated primary antibody to the recommended concentration in blocking buffer. Incubate the cells with the primary antibody solution for 1 hour at 4°C.

• Washing: Wash the cells three times with cold wash buffer to remove unbound primary antibody.

• Secondary Detection: Dilute the fluorescently labeled streptavidin in blocking buffer. Incubate the cells with the streptavidin solution for 30-60 minutes at 4°C, protected from light.

• Final Washes: Wash the cells three times with cold wash buffer.

• Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Mounting: Wash the cells twice with PBS and then mount the coverslips onto microscope slides using a mounting medium containing DAPI for nuclear counterstaining.

• Imaging: Visualize the labeled cells using a fluorescence microscope with appropriate filter sets for the chosen fluorophore and DAPI.

Visualizations

Signaling Pathway: ERK Activation Monitored by a FRET-Based Biosensor

The Extracellular signal-regulated kinase (ERK) pathway is a crucial signaling cascade involved in cell proliferation, differentiation, and survival. The activity of ERK can be visualized in living cells using Förster Resonance Energy Transfer (FRET) based biosensors. These biosensors often consist of a donor fluorophore (e.g., CFP) and an acceptor fluorophore (e.g., YFP) connected by a linker that includes an ERK substrate peptide. A flexible linker, such as TEG, can be incorporated to ensure proper folding and function of the biosensor.

Caption: ERK signaling pathway leading to FRET biosensor activation.

Experimental Workflow: FRET Imaging for Protein-Protein Interactions

Fluorescence Resonance Energy Transfer (FRET) microscopy is a powerful technique to study protein-protein interactions in live cells. The workflow involves labeling the two proteins of interest with a donor and an acceptor fluorophore, respectively. A TEG spacer can be used to link the fluorophore to the protein without interfering with its function.

Caption: Workflow for FRET microscopy to detect protein interactions.

References

• 1. idtdna.com [idtdna.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Effect of polyethylene glycol, alkyl, and oligonucleotide spacers on the binding, secondary structure, and self-assembly of fractalkine binding FKN-S2 aptamer-amphiphiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Spacer length effects on in vitro imaging and surface accessibility of fluorescent inhibitors of prostate specific membrane antigen - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Commercial Tetraethylene Glycol

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the removal of common impurities from commercial-grade tetraethylene glycol (TEG). Below you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial tetraethylene glycol?

A1: Commercial tetraethylene glycol typically contains several impurities that can interfere with sensitive applications. The most prevalent of these are:

• Water: TEG is hygroscopic and readily absorbs moisture from the atmosphere.

• Other Ethylene Glycols: Lower boiling point glycols such as diethylene glycol (DEG) and triethylene glycol (TEG) are common process-related impurities.

• Oxidation Products: Aldehydes and peroxides can form during storage, especially when exposed to air and light.

• Residual Solvents: Solvents used in the manufacturing process may be present in trace amounts.

Q2: Why is it crucial to purify commercial TEG for research and pharmaceutical applications?

A2: The presence of impurities in TEG can have significant consequences in research and drug development.[1] These impurities can lead to unwanted side reactions, alter the physicochemical properties of synthesized molecules, cause inaccuracies in analytical results, and potentially introduce toxicity in drug formulations.[1] Therefore, using high-purity TEG is essential for ensuring the reliability, reproducibility, and safety of experimental outcomes.

Q3: What are the primary methods for purifying commercial TEG in a laboratory setting?

A3: The most effective and commonly used laboratory-scale purification methods for TEG are:

• Vacuum Distillation: Due to its high boiling point (approximately 327°C at atmospheric pressure), vacuum distillation is the preferred method for separating TEG from less volatile and more volatile impurities.[2]

• Adsorbent Treatment: The use of adsorbents like activated carbon and molecular sieves can effectively remove specific impurities. Activated carbon is excellent for removing organic and color impurities, while molecular sieves are highly efficient at removing water.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the purification of tetraethylene glycol.

Vacuum Distillation Troubleshooting

Issue 1: Bumping or unstable boiling during vacuum distillation.

• Question: My TEG is boiling erratically and bumping violently in the distillation flask. How can I achieve smooth distillation?

• Answer: Bumping is a common issue when distilling high-boiling liquids under vacuum. To ensure smooth boiling, it is crucial to use a magnetic stir bar in the distilling flask and ensure vigorous stirring throughout the process. Boiling chips are not effective under vacuum as the trapped air is quickly removed.[2] Also, ensure a slow and gradual heating of the distillation flask to avoid superheating.

Issue 2: Difficulty in achieving and maintaining a stable vacuum.

• Question: I am unable to reach the desired low pressure, or the pressure is fluctuating during the distillation. What could be the cause?

• Answer: Leaks in the distillation apparatus are the most common cause of vacuum instability. Ensure that all glass joints are properly sealed with a suitable vacuum grease.[2] Check all tubing connections for cracks and ensure they are securely clamped. The vacuum pump should also be checked for proper function and oil level if applicable.

Issue 3: The TEG is turning yellow or degrading during distillation.

• Question: My TEG is developing a yellow color during distillation, suggesting decomposition. How can I prevent this?

• Answer: Thermal degradation of TEG can occur at elevated temperatures. To prevent this, it is important to conduct the distillation at the lowest possible pressure to reduce the boiling point. Additionally, avoid heating the distillation flask to dryness, as this can cause the remaining residue to decompose.

Adsorbent Treatment Troubleshooting

Issue 1: Water content is still high after treatment with molecular sieves.

• Question: I treated my TEG with molecular sieves, but Karl Fischer titration still shows a significant amount of water. What went wrong?

• Answer: The effectiveness of molecular sieves depends on their activation state and the treatment procedure. Ensure that the molecular sieves are properly activated by heating them in a vacuum oven before use to remove any pre-adsorbed water. The amount of molecular sieves used should be sufficient for the volume of TEG and its initial water content. For very wet TEG, a preliminary drying step or a larger quantity of sieves may be necessary.

Issue 2: Activated carbon treatment is not removing colored impurities effectively.

• Question: I used activated carbon to decolorize my TEG, but a yellowish tint remains. How can I improve the decolorization?

• Answer: The efficiency of activated carbon depends on the type of carbon, contact time, and temperature. Ensure you are using a high-quality activated carbon with a large surface area. Increasing the contact time by stirring the TEG with the activated carbon for a longer period can enhance the removal of color impurities. Gentle heating during treatment can sometimes improve efficiency, but care must be taken to avoid thermal degradation of the TEG. A second treatment with fresh activated carbon may be necessary for highly colored samples.

Experimental Protocols

Protocol 1: Purification of Tetraethylene Glycol by Vacuum Distillation

This protocol describes the purification of commercial TEG to remove water, other glycols, and non-volatile impurities.

Materials:

• Commercial grade tetraethylene glycol

• Round-bottom flask

• Claisen adapter

• Vigreux column (short path)

• Condenser

• Receiving flask(s)

• Vacuum adapter

• Magnetic stirrer and stir bar

• Heating mantle

• Vacuum pump with a cold trap

• Manometer

• Vacuum grease

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus as shown in the workflow diagram below. Ensure all joints are lightly greased and airtight.

• Sample Preparation: Fill the round-bottom flask to no more than two-thirds of its volume with the commercial TEG and add a magnetic stir bar.

• Initiate Vacuum: Turn on the magnetic stirrer. Slowly and carefully apply vacuum to the system. You may observe some initial bubbling as dissolved gases and highly volatile impurities are removed.

• Heating: Once a stable vacuum is achieved (typically 1-10 mmHg), begin to gently heat the distillation flask using the heating mantle.

• Fraction Collection:

  • Fore-run: Collect the initial distillate, which will primarily contain water and lower-boiling glycols, in a separate receiving flask. The head temperature will be relatively low and may fluctuate.

  • Main Fraction: As the temperature at the distillation head stabilizes, change the receiving flask to collect the purified TEG. Record the stable boiling point and the corresponding pressure.

  • Final Fraction: Stop the distillation when a small amount of residue remains in the distillation flask to prevent the distillation of high-boiling impurities and potential decomposition.

• Shutdown: Turn off the heating mantle and allow the apparatus to cool under vacuum. Once cooled, slowly and carefully vent the system to atmospheric pressure before turning off the vacuum pump.

Expected Purity:

Analyte	Purity Before Distillation (Typical)	Purity After Distillation (Expected)
Tetraethylene Glycol	~98.5%	>99.5%
Water	<0.5%	<0.05%
Diethylene Glycol	<0.5%	<0.1%
Triethylene Glycol	<0.5%	<0.2%

Protocol 2: Purification of Tetraethylene Glycol using Activated Carbon and Molecular Sieves

This protocol is suitable for removing color impurities and residual water from TEG.

Materials:

• Commercial grade tetraethylene glycol

• Activated carbon (powdered)

• Molecular sieves (3Å or 4Å)

• Erlenmeyer flask with a stopper

• Magnetic stirrer and stir bar

• Heating mantle (optional)

• Filtration apparatus (e.g., Buchner funnel with filter paper or a sintered glass funnel)

• Vacuum oven

Procedure:

• Activation of Adsorbents:

  • Activated Carbon: Use as received or dry in an oven at 110°C for 2-3 hours if moisture is a concern.

  • Molecular Sieves: Activate by heating in a vacuum oven at 200-250°C for at least 4 hours. Allow to cool to room temperature in a desiccator before use.

• Decolorization with Activated Carbon:

  • Place the commercial TEG in an Erlenmeyer flask with a magnetic stir bar.

  • Add 1-2% (w/w) of activated carbon to the TEG.

  • Stir the mixture at room temperature for 1-2 hours. For stubborn coloration, gentle heating (50-60°C) can be applied.

  • Remove the activated carbon by vacuum filtration.

• Drying with Molecular Sieves:

  • Transfer the decolorized TEG to a clean, dry Erlenmeyer flask with a magnetic stir bar.

  • Add 5-10% (w/w) of activated molecular sieves.

  • Stir the mixture at room temperature for at least 4 hours, or preferably overnight.

  • Carefully decant or filter the purified TEG to remove the molecular sieves.

Expected Purity:

Analyte	Purity Before Treatment (Typical)	Purity After Treatment (Expected)
Water Content	<0.5%	<0.01%
Color (APHA)	~50	<15
Organic Impurities	Varies	Reduced

Visualizations

Caption: Experimental workflow for the vacuum distillation of tetraethylene glycol.

Caption: Experimental workflow for TEG purification by adsorbent treatment.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Drying Tetraethylene Glycol for Moisture-Sensitive Reactions

Welcome to the Technical Support Center for handling tetraethylene glycol (TEG) in moisture-sensitive applications. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice on drying TEG and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to dry tetraethylene glycol (TEG) for my reaction?

A1: Tetraethylene glycol is hygroscopic, meaning it readily absorbs moisture from the atmosphere. In moisture-sensitive reactions, such as those involving organometallics (e.g., Grignard reagents, organolithiums), certain catalysts, or other water-reactive compounds, the presence of water can quench the reaction, lead to the formation of byproducts, or reduce reaction yield and reproducibility. For highly sensitive applications, a water content below 50 ppm is often recommended.[1]

Q2: What are the primary methods for drying TEG in a laboratory setting?

A2: The most common and effective methods for drying TEG in a research laboratory are:

• Drying with Molecular Sieves: A convenient and effective method for removing residual water.

• Vacuum Distillation: Suitable for removing water from this high-boiling point solvent.

• Azeotropic Distillation: Involves using an entrainer, such as toluene, to form a lower-boiling azeotrope with water, which is then removed by distillation.

Q3: Which type of molecular sieves should I use for drying TEG?

A3: 4Å molecular sieves are generally recommended for drying TEG. Their pore size is suitable for trapping water molecules while excluding the larger TEG molecules. For some polar solvents, 3Å sieves are used to prevent co-adsorption of the solvent, but 4Å sieves are effective for TEG.[2][3]

Q4: How can I verify the water content of my dried TEG?

A4: The most accurate and widely accepted method for determining trace amounts of water in organic solvents is Karl Fischer titration.[4][5] This technique can precisely quantify water content down to the parts-per-million (ppm) level.

Q5: How should I store dried tetraethylene glycol?

A5: Dried TEG should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container, preferably with a septum-lined cap for easy, anhydrous transfer via syringe or cannula. Storing the dried solvent over activated molecular sieves can help maintain its dryness.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Reaction failure or low yield	High moisture content in the TEG quenching reagents.	1. Verify the water content of your TEG using Karl Fischer titration before use. 2. Re-dry the solvent using one of the recommended protocols to achieve a lower moisture level. 3. Ensure all glassware is rigorously dried (e.g., flame-dried or oven-dried) and the reaction is performed under a strict inert atmosphere.
Inconsistent reaction results	Variable moisture content between different batches or introduction of atmospheric moisture during handling.	1. Standardize your solvent drying and handling procedures. 2. Always use freshly dried solvent for a series of related experiments. 3. Use appropriate air-sensitive techniques for storing and dispensing the dried solvent.
Visual cloudiness or phase separation in TEG	Gross water contamination.	1. Do not use the solvent for sensitive reactions. 2. Consider a pre-drying step with a bulk drying agent like anhydrous sodium sulfate, followed by a more rigorous drying method.
Molecular sieves appear ineffective	1. Sieves were not properly activated (still contain water). 2. Insufficient quantity of sieves used. 3. Insufficient contact time.	1. Reactivate the molecular sieves by heating them in a muffle furnace or under vacuum (see Protocol 1 for details). 2. Use a sufficient amount of sieves (typically 10-20% w/v). 3. Allow for adequate drying time (at least 24 hours), with occasional swirling.
"Bumping" during vacuum distillation	Uneven heating or lack of nucleation sites in the high-boiling liquid.	1. Use a magnetic stirrer to ensure smooth boiling. Boiling chips are generally ineffective under vacuum. 2. Heat the flask evenly using a heating mantle and stir vigorously. 3. Apply the vacuum gradually to minimize sudden boiling. 4. A fine capillary tube providing a slow bleed of inert gas (e.g., nitrogen or argon) into the liquid can also promote smooth boiling.
Slow or incomplete azeotropic distillation	Incorrect solvent ratio or inefficient removal of the azeotrope.	1. Ensure you are using a Dean-Stark apparatus or similar setup to effectively collect and separate the water-toluene azeotrope. 2. Use an appropriate volume of toluene to facilitate efficient water removal.

Data Presentation: Comparison of Drying Methods for Tetraethylene Glycol

The following table summarizes the estimated efficiency of common laboratory drying methods for TEG. The final water content can vary based on the initial water content and the specific experimental conditions.

Drying Method	Typical Final Water Content (ppm)	Advantages	Disadvantages
Molecular Sieves (4Å)	< 30 ppm	- Simple and convenient- Does not require heating of the solvent- Can be used for storage	- Slower than distillation methods- Sieves require activation- Sieves have a finite capacity
Vacuum Distillation	< 20 ppm	- Highly effective for removing water and other volatile impurities- Can achieve very low water content	- Requires specialized glassware and a vacuum pump- Risk of "bumping" with high-boiling liquids- Potential for thermal degradation if not controlled properly
Azeotropic Distillation (with Toluene)	< 50 ppm	- Effective for removing significant amounts of water- Can be faster than drying with molecular sieves	- Introduces a second solvent (toluene) that may need to be removed- Toluene is flammable and has associated health risks- Requires careful setup (e.g., Dean-Stark apparatus)

Experimental Protocols

Protocol 1: Drying TEG with 4Å Molecular Sieves

Activation of Molecular Sieves:

• Place the 4Å molecular sieve beads in a suitable flask or dish.

• Heat in a muffle furnace at 350°C for at least 8 hours under a slow stream of dry nitrogen or argon.

• Alternatively, heat the sieves in a flask under vacuum (e.g., with a Schlenk line) at 150-200°C for at least 5-8 hours.

• Allow the sieves to cool to room temperature under a stream of dry inert gas or in a desiccator over a strong desiccant before use.

Drying Procedure:

• Add the activated 4Å molecular sieves (10-20% of the solvent weight by volume) to a flask containing the TEG.

• Seal the flask and allow it to stand for at least 24-48 hours, with occasional swirling.

• For highly critical applications, the dryness can be checked by taking a small aliquot for Karl Fischer titration.

• Transfer the dried solvent to a storage vessel under an inert atmosphere.

Protocol 2: Drying TEG by Vacuum Distillation

Apparatus Setup:

• A round-bottom flask equipped with a magnetic stir bar.

• A short-path distillation head with a condenser and a receiving flask.

• A vacuum adapter connected to a cold trap and a vacuum pump.

• A heating mantle with a stirrer.

• Thermometers to monitor the pot temperature and the vapor temperature.

Procedure:

• Assemble the distillation apparatus and ensure all joints are properly sealed with vacuum grease.

• Place the TEG and a magnetic stir bar into the distillation flask.

• Begin stirring and gradually apply vacuum.

• Once a stable vacuum is achieved, begin to heat the distillation flask gently with the heating mantle.

• Collect and discard the initial fraction, which will contain most of the water.

• Collect the purified, dry TEG as the main fraction. The boiling point of TEG will be significantly lower under vacuum.

• Discontinue the distillation before the flask boils to dryness.

• Allow the apparatus to cool completely before slowly releasing the vacuum.

Protocol 3: Drying TEG by Azeotropic Distillation with Toluene

Apparatus Setup:

• A round-bottom flask with a magnetic stir bar.

• A Dean-Stark apparatus fitted with a condenser.

• A heating mantle with a stirrer.

Procedure:

• Place the TEG, toluene (approximately 20-30% by volume), and a magnetic stir bar into the round-bottom flask.

• Assemble the Dean-Stark apparatus and condenser.

• Begin stirring and heat the mixture to reflux. The toluene-water azeotrope will begin to distill.

• The condensed azeotrope will collect in the side arm of the Dean-Stark trap. As the azeotrope cools, it will separate into two phases, with the denser water settling to the bottom.

• Continue the distillation until no more water collects in the side arm.

• Allow the apparatus to cool. The dried TEG-toluene mixture can then be used, or the toluene can be removed by vacuum distillation if necessary.

Protocol 4: Moisture Content Determination by Karl Fischer Titration

This protocol provides a general guideline. Refer to your specific Karl Fischer titrator manual for detailed operating instructions.

Procedure:

• Prepare the Karl Fischer titrator by adding the appropriate reagents (anolyte and catholyte for coulometric, or titrant and solvent for volumetric) to the titration cell.

• Allow the instrument to stabilize and perform a pre-titration to remove any residual moisture in the cell.

• Using a dry syringe, accurately weigh and inject a known amount of the dried TEG sample into the titration cell. Due to the viscosity of TEG, careful handling is required.

• Start the titration. The instrument will automatically titrate the water in the sample and display the result, typically in ppm or percent water content.

• It is good practice to run the sample in triplicate to ensure accuracy and reproducibility.

Visualizations

Caption: Decision workflow for selecting a TEG drying method.

References

• 1. 16.11 Extractions and Distillations [ehs.cornell.edu]
• 2. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Determination of Water Content in Ethylene glycol Using Karl Fischer Titration [sigmaaldrich.com]

Technical Support Center: Tetraethylene Glycol (TEG) Storage and Peroxide Prevention

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe storage and handling of tetraethylene glycol (TEG) to prevent the formation of hazardous peroxides.

Frequently Asked Questions (FAQs)

Q1: What are peroxides and why are they a concern in stored tetraethylene glycol?

A1: Peroxides are reactive chemical species containing an oxygen-oxygen single bond (-O-O-). In the context of stored tetraethylene glycol (TEG), these compounds can form through a process called autoxidation when TEG is exposed to atmospheric oxygen.[1][2] This process is accelerated by factors such as light, heat, and the presence of metal contaminants.[2] Peroxides are a significant safety concern because they can be shock-sensitive and potentially explosive, especially when concentrated through evaporation or distillation.[2]

Q2: How can I visually inspect a container of tetraethylene glycol for peroxide formation?

A2: Before handling any container of TEG, especially one that has been stored for an extended period, a visual inspection is crucial. Look for the presence of crystalline solids, which may have a fine, spun glass-wool appearance, either in the liquid or around the cap.[3] Also, observe for any discoloration or the formation of a viscous, oily layer. If any of these signs are present, do not open or move the container, as it may be shock-sensitive. In such cases, contact your institution's Environmental Health and Safety (EHS) office immediately for assistance.

Q3: What are the ideal storage conditions to minimize peroxide formation in TEG?

A3: To minimize peroxide formation, tetraethylene glycol should be stored in a cool, dark, and dry place. It is recommended to store it in tightly sealed, air-impermeable containers, such as amber glass bottles, to protect it from light and atmospheric oxygen. To further reduce the risk of peroxide formation, the headspace of the container can be purged with an inert gas like nitrogen or argon before sealing.

Q4: Should I refrigerate tetraethylene glycol to prevent peroxide formation?

A4: While storing TEG at lower temperatures can slow down the rate of peroxide formation, refrigeration is generally not recommended. This is because some peroxides can precipitate out of solution at lower temperatures, making them more sensitive to shock. Furthermore, storing flammable liquids like TEG in a standard, non-explosion-proof refrigerator can pose a fire or explosion hazard.

Q5: What is the role of inhibitors in preventing peroxide formation?

A5: Inhibitors are antioxidants added to solvents like TEG to slow down the rate of autoxidation. A common inhibitor used is butylated hydroxytoluene (BHT). BHT works by scavenging oxygen in the solvent, thereby preventing it from reacting with TEG to form peroxides. It's important to note that inhibitors are consumed over time, so their effectiveness diminishes with prolonged storage.

Troubleshooting Guides

Problem: Positive Peroxide Test Result

Symptoms:

• A peroxide test strip turns a shade of blue or another color indicated by the manufacturer as positive.

• A potassium iodide (KI) test solution turns yellow or brown.

Possible Causes:

• The TEG has been stored for an extended period, allowing for peroxide accumulation.

• The container was not sealed properly, leading to prolonged exposure to air.

• The TEG was stored in the presence of light or heat, accelerating peroxide formation.

• Any added inhibitor has been depleted.

Solutions:

• Assess the Peroxide Concentration: Use semi-quantitative test strips to estimate the peroxide concentration in parts per million (ppm).

• Determine the Safety Threshold: A peroxide concentration of up to 100 ppm is generally considered acceptable for many applications, but it is crucial to consult your institution's safety guidelines. For concentrations above this level, the TEG should be decontaminated or disposed of as hazardous waste. Never distill or evaporate TEG with a peroxide concentration greater than 25 ppm.

• Peroxide Removal: If the peroxide concentration is at a manageable level and you need to purify the TEG, you can remove the peroxides. A common method is to pass the TEG through a column of activated alumina. Another method involves treatment with a freshly prepared solution of ferrous sulfate.

• Disposal: If the peroxide concentration is high or if you are not equipped to handle peroxide removal, dispose of the TEG as hazardous waste according to your institution's protocols.

Problem: Inconsistent or Unclear Peroxide Test Results

Symptoms:

• Faint or ambiguous color change on a test strip.

• Slight yellowing in a KI test that could be due to air oxidation of the iodide solution itself.

Possible Causes:

• The peroxide test strips may be expired or have been stored improperly.

• The potassium iodide solution for the KI test may not be fresh.

• Contamination of the TEG sample or testing reagents.

Solutions:

• Verify Test Strip Viability: Check the expiration date on the test strips and ensure they have been stored according to the manufacturer's instructions, typically in a cool, dry, and dark place. You can test the functionality of the strips with a dilute solution of hydrogen peroxide.

• Prepare Fresh Reagents: For the KI test, always use a freshly prepared potassium iodide solution.

• Run a Blank Test: When performing the KI test, run a blank test with your reagents (acetic acid and potassium iodide solution) without adding the TEG sample. This will help you determine if any color change is due to the reagents themselves.

• Use a More Sensitive Method: If you require a more accurate measurement of low peroxide levels, consider using a more sensitive quantitative analytical method if available in your facility.

Quantitative Data on Peroxide Formation

While specific data for tetraethylene glycol is limited, the following table, based on studies of other polyethylene glycols (PEGs), illustrates the expected trends in peroxide formation under various storage conditions. The rate of peroxide formation in TEG is expected to follow similar patterns.

Storage Condition	Temperature	Light Exposure	Peroxide Formation Rate
Ideal	4°C - 25°C	Dark (Amber Bottle)	Low
Elevated Temperature	> 30°C	Dark (Amber Bottle)	Moderate to High
Light Exposure	Room Temperature	Clear Bottle	Moderate to High
Agitation/Air Exposure	Room Temperature	N/A	Increased
Presence of Inhibitor (e.g., BHT)	Room Temperature	Dark (Amber Bottle)	Significantly Reduced

Note: The rates are qualitative descriptions based on documented trends. Actual quantitative values can vary based on the specific batch of TEG, container type, and other environmental factors.

Experimental Protocols

Protocol 1: Peroxide Detection Using Semi-Quantitative Test Strips

Materials:

• Peroxide test strips (e.g., Quantofix® Peroxide 100)

• Sample of tetraethylene glycol to be tested

• Deionized water

• Pipette or dropper

Procedure:

• Dip the test strip into the TEG sample for 1 second.

• Shake off any excess liquid.

• Allow the solvent to evaporate from the test strip. For less volatile solvents, you can gently wick away the excess with a lint-free wipe.

• After the solvent has evaporated, add one drop of deionized water to the test pad on the strip.

• Wait for the time specified by the manufacturer (typically 5-15 seconds).

• Compare the color of the test pad to the color scale provided on the test strip container to determine the peroxide concentration in ppm.

Protocol 2: Qualitative Peroxide Detection using Potassium Iodide (KI)

Materials:

• Sample of tetraethylene glycol to be tested

• Glacial acetic acid

• Potassium iodide (KI), solid

• Test tube

Procedure:

• In a clean, dry test tube, mix 1-3 mL of the TEG sample with an equal volume of glacial acetic acid.

• Add a few crystals (approximately 0.1 g) of potassium iodide to the solution.

• Stopper the test tube and shake well.

• Observe the color of the solution.

  • No color change: Peroxides are not present in significant amounts.

  • Yellow to brown color: Peroxides are present. The intensity of the color is proportional to the peroxide concentration.

Visualizations

Caption: Workflow for testing stored tetraethylene glycol for peroxides.

Caption: Logical relationships in preventing TEG autoxidation.

References

• 1. Procedure - Test for Peroxides | Center of Laboratory Supplies [cls.hkust.edu.hk]
• 2. louisville.edu [louisville.edu]
• 3. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]

Technical Support Center: Optimizing Hydrogel Swelling Properties with Tetraethylene Glycol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for optimizing tetraethylene glycol (TEG) concentration and its derivatives in hydrogel formulations to achieve desired swelling properties.

Troubleshooting Guide

This guide addresses common issues encountered during hydrogel swelling experiments involving tetraethylene glycol (TEG) and its derivatives.

Issue	Possible Cause(s)	Suggested Solution(s)
Excessive/Uncontrolled Swelling	1. Low Crosslinking Density: Insufficient concentration of TEG-based crosslinker (e.g., TEGDA, TEGDMA) was used during synthesis.[1] 2. High Hydrophilicity: The ratio of hydrophilic monomers to the TEG crosslinker is too high, leading to excessive water uptake.[1] 3. Incorrect Buffer Conditions: The pH or ionic strength of the swelling medium may be causing excessive ionization of functional groups within the hydrogel network, leading to increased electrostatic repulsion and swelling.[1][2][3]	1. Increase the molar ratio of the TEG-based crosslinking agent in the synthesis protocol. 2. Adjust the monomer feed ratio to incorporate more hydrophobic monomers or increase the relative amount of the TEG crosslinker. 3. Modify the pH of the swelling medium to suppress ionization or increase the ionic strength of the solution to shield charges.
Insufficient Swelling	1. High Crosslinking Density: An excess of TEG-based crosslinker can create a rigid, dense network with limited capacity for swelling. 2. Presence of Hydrophobic Moieties: Residual unreacted monomers or other non-polar substances entrapped within the network can hinder water uptake. 3. Polymer Chain Aggregation: Aggregation of polymer chains can reduce the available space for water molecules.	1. Decrease the molar ratio of the TEG-based crosslinker in the hydrogel formulation. 2. Ensure complete polymerization and perform thorough washing steps to remove any unreacted hydrophobic components. 3. Optimize the polymerization conditions (e.g., solvent, temperature) to prevent premature polymer aggregation.
Inconsistent Swelling Ratios Between Batches	1. Inaccurate Reagent Measurement: Small variations in the amounts of monomers, TEG crosslinker, or initiator can lead to significant differences in network structure. 2. Variable Polymerization Conditions: Inconsistent temperature, reaction time, or UV light intensity (for photopolymerization) can affect the extent of crosslinking. 3. Incomplete Mixing: Poor mixing of precursor solutions can result in a heterogeneous hydrogel network.	1. Calibrate all measuring instruments and use precise techniques for weighing and dispensing reagents. 2. Strictly control all polymerization parameters and ensure they are identical for each batch. 3. Ensure the precursor solution is homogeneous before initiating polymerization.
Hydrogel Degradation During Swelling	1. Hydrolytically Unstable Crosslinks: The specific TEG derivative used might have ester bonds that are susceptible to hydrolysis, especially at non-neutral pH. 2. Mechanical Stress: Aggressive handling or stirring of swollen, fragile hydrogels can cause mechanical damage to the network.	1. Select a more stable TEG-based crosslinker or adjust the pH of the swelling medium to minimize hydrolysis. 2. Handle swollen hydrogels gently, using tools like wide-bore pipette tips or spatulas.

Frequently Asked Questions (FAQs)

Q1: How does increasing the concentration of a tetraethylene glycol-based crosslinker, such as tetra(ethylene glycol) dimethacrylate (TEGDA), affect the hydrogel's swelling ratio?

Increasing the concentration of a TEG-based crosslinker generally leads to a higher crosslinking density within the hydrogel network. This creates a more tightly linked and rigid structure with smaller mesh sizes, which restricts the influx of water and consequently decreases the equilibrium swelling ratio.

Q2: Can tetraethylene glycol (TEG) itself, not a derivative, be used to modify swelling properties?

Yes, TEG can be incorporated into a hydrogel network, for instance, by co-crosslinking it with a primary polymer like poly(ethylene oxide) (PEO). In such systems, TEG can be used to tune the concentration of hydroxyl groups. Increasing the amount of TEG can lead to a higher concentration of these hydrophilic groups, which may influence the hydrogel's water retention capacity.

Q3: What is the impact of the molecular weight of the main polymer chain in a TEG-crosslinked hydrogel on its swelling?

In a hydrogel network, for a fixed crosslinker concentration, using a higher molecular weight main polymer generally results in a greater distance between crosslinking points. This leads to a larger mesh size in the hydrogel network, which allows for more water uptake and thus a higher equilibrium swelling ratio.

Q4: How does the ionic strength of the swelling medium affect TEG-containing hydrogels?

For neutral hydrogels, such as those typically formed with TEG derivatives and non-ionic monomers, increasing the ionic strength of the swelling medium can lead to a decrease in the swelling ratio. This is due to an increase in the osmotic pressure difference between the hydrogel's interior and the external solution, which draws water out of the gel.

Q5: My TEG-based hydrogel swells much slower than expected. How can I increase the swelling rate?

The rate of swelling is often limited by the diffusion of water into the polymer network. To increase the swelling rate, you can:

• Introduce Porosity: Creating a porous or "superporous" structure can dramatically increase the surface area available for water absorption and allow for rapid water uptake via capillary action.

• Increase Hydrophilicity: Grafting highly hydrophilic chains, such as PEG, onto the hydrogel network can enhance the water absorption rate.

• Decrease Crosslinking Density: A lower crosslinking density, while increasing the total swelling capacity, can also lead to a faster swelling rate due to a less restricted network.

Quantitative Data on Swelling Properties

The following tables summarize quantitative data from various studies on hydrogels containing TEG or its derivatives.

Table 1: Effect of TEG-Derivative Crosslinker on Swelling Ratio

Hydrogel System	TEG-Derivative Crosslinker	Crosslinker Concentration/Ratio	Swelling Ratio (SR) or Swelling Capacity	Reference
p(NIPAm-co-PEGDA)	Tetra(ethylene glycol) dimethacrylate (TEGDA)	Not specified, but noted for high hydrophilicity	Highest SR compared to MBAm and EGDMA
p(MEO2MA-co-OEGMA)	Triethylene glycol dimethacrylate (TEGDMA)	Not specified	~415% (Equilibrium Degree of Swelling)
Gelatin-PEG Composite	4-arm-PEG-SG (crosslinked with gelatin)	Increasing crosslinking degree	Increased Swelling Ratio (SR)

Table 2: Swelling Ratios of Various PEG-Based Hydrogel Formulations

Hydrogel System	Polymer MW / Concentration	Swelling Medium	Equilibrium Swelling Ratio (Fold Swelling)	Reference
Oligo(poly(ethylene glycol) fumarate) (OPF)	Based on 1k PEG	Not specified	~12.7
Oligo(poly(ethylene glycol) fumarate) (OPF)	Based on 3k PEG	Not specified	~13.0
Oligo(poly(ethylene glycol) fumarate) (OPF)	Based on 10k PEG	Not specified	~13.9
Oligo(poly(ethylene glycol) fumarate) (OPF)	Based on 35k PEG	Not specified	~15.1

Experimental Protocols

Protocol 1: Gravimetric Measurement of Equilibrium Swelling Ratio

This protocol describes the standard method for determining the swelling ratio of a hydrogel by weight.

Materials:

• Dried hydrogel sample of known weight

• Swelling medium (e.g., deionized water, PBS)

• Beaker or multi-well plate

• Filter paper (lint-free)

• Analytical balance

• Tweezers

Methodology:

• Weigh the dried hydrogel sample accurately and record its weight (Wd).

• Place the dried hydrogel into a beaker or well containing a sufficient volume of the desired swelling medium.

• Allow the hydrogel to swell at a constant, controlled temperature.

• At regular time intervals, carefully remove the hydrogel from the swelling medium using tweezers.

• Gently blot the surface of the swollen hydrogel with filter paper to remove any excess surface water. Be careful not to compress the hydrogel.

• Weigh the swollen hydrogel (Ws) and promptly return it to the swelling medium.

• Repeat steps 4-6 until the weight of the swollen hydrogel becomes constant in consecutive measurements, indicating that equilibrium swelling has been reached.

• Calculate the Equilibrium Swelling Ratio (ESR) using the following formula:

  • ESR = (Ws,eq - Wd) / Wd

  • Where Ws,eq is the weight of the hydrogel at equilibrium swelling.

Protocol 2: Sieve Filtration Method for Swelling Rate Measurement

This protocol offers an efficient alternative for measuring the swelling rate, particularly for hydrogel powders.

Materials:

• Hydrogel powder sample

• Swelling medium

• Centrifuge tube

• Steel sieve with a suitable mesh size

• Buchner flask and filter adapter

• Vacuum pump

Methodology:

• Connect the Buchner flask to a vacuum pump.

• Place a pre-weighed steel sieve onto the filter adapter on the flask.

• Weigh a small amount of the dry hydrogel powder and place it into a centrifuge tube.

• Add the swelling medium to the centrifuge tube and allow the hydrogel to swell for a specific time interval (e.g., 20s, 1 min, 5 min, etc.).

• Pour the entire contents of the centrifuge tube (swollen hydrogel and excess medium) onto the steel sieve.

• Briefly apply vacuum to remove the excess, unabsorbed medium quickly and completely.

• Remove the sieve and weigh it with the swollen hydrogel.

• Calculate the swelling capacity at that time point. Repeat for various time intervals to generate a profile of swelling capacity versus time.

Visualizations

Diagram 1: Gravimetric Swelling Ratio Measurement Workflow

Diagram 2: Troubleshooting Logic for Hydrogel Swelling Issues

References

• 1. benchchem.com [benchchem.com]
• 2. Investigation of Swelling Behavior and Mechanical Properties of a pH-Sensitive Superporous Hydrogel Composite - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Troubleshooting phase separation in tetraethylene glycol-based formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address phase separation in tetraethylene glycol (TEG)-based formulations.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Question: My TEG formulation, which was initially a clear solution, has become cloudy or hazy. What is happening and what should I do?

Answer: Cloudiness or haziness is often the first sign of nucleation and the onset of phase separation. This indicates that the solubility limit of one or more components has been exceeded under the current storage or experimental conditions.

• Immediate Action: Gently agitate the sample to see if the cloudiness dissipates. If it does, the formulation is on the verge of phase separation. If not, proceed with the troubleshooting steps below.

• Identify the Cause:

  • Temperature Fluctuation: Has the formulation been exposed to temperatures different from those at which it was prepared? Both heating and cooling can lead to phase separation depending on the formulation's specific components.

  • pH Shift: Was a new component added that could have altered the pH of the formulation? Even a small shift in pH can affect the solubility of pH-sensitive active pharmaceutical ingredients (APIs) or excipients.

  • Concentration Issue: Was there an error in the calculation of the concentration of any component? Is it possible that the concentration of the API or an excipient is too high?

Question: I've observed the formation of distinct liquid layers in my TEG formulation. How can I resolve this?

Answer: The formation of separate liquid layers indicates that gross phase separation has occurred. At this point, the formulation is not homogenous and cannot be used for experiments where uniform concentration is critical.

• Re-dissolution (if possible):

  • Mechanical Agitation: Vigorously vortex or sonicate the formulation. This may temporarily re-emulsify the separated layers. However, this is often not a long-term solution.

  • Temperature Adjustment: Gently warming the formulation may increase the solubility of the components and lead to re-dissolution. This should be done with caution, as excessive heat can degrade sensitive APIs.

• Formulation Re-evaluation: If re-dissolution is not successful or the separation reoccurs, the formulation itself needs to be adjusted. Consider the following:

  • Reduce Concentration: Lower the concentration of the API or other poorly soluble excipients.

  • Add a Co-solvent: Introduce a pharmaceutically acceptable co-solvent to improve the overall solubility of the system.

  • Incorporate a Surfactant: A suitable surfactant can help to stabilize the formulation and prevent phase separation by reducing the interfacial tension between the immiscible phases.[1][2][3]

Question: After adding a new excipient to my TEG formulation, I noticed immediate precipitation. What went wrong?

Answer: Immediate precipitation upon the addition of a new component suggests a strong incompatibility or a significant change in the solvent environment that drastically reduces the solubility of one or more existing components.

• Excipient Incompatibility: The new excipient may be reacting with the API or other excipients, leading to the formation of an insoluble complex.

• Salting Out: If the new excipient is a salt, it may be "salting out" the API or other components, reducing their solubility in the TEG-based solvent system.

• Solvent Polarity Change: The new excipient may have significantly altered the polarity of the solvent system, making it a poor solvent for one of the other components.

• Solution:

  • Prepare a small-scale trial of the formulation without the API to see if the excipients are incompatible.

  • If the excipients are compatible, add the problematic excipient in smaller increments with vigorous stirring.

  • Consider using a different excipient with a similar function but better compatibility.

Frequently Asked Questions (FAQs)

What is phase separation in the context of TEG-based formulations?

Phase separation is a phenomenon where a single-phase liquid formulation, such as a solution, separates into two or more distinct phases. This can manifest as cloudiness (incipient phase separation), the formation of liquid droplets of a different composition, or complete separation into distinct layers. It occurs when the thermodynamic stability of the single-phase system is compromised.

What are the primary factors that trigger phase separation in TEG formulations?

Several factors can induce phase separation:

• Temperature: Changes in temperature can alter the solubility of the components.[4] For some formulations, increasing the temperature increases solubility, while for others (exhibiting a lower critical solution temperature or LCST), increasing the temperature can induce phase separation.

• pH: The solubility of ionizable APIs and excipients is often highly dependent on the pH of the formulation. A shift in pH can lead to a significant change in solubility and trigger phase separation.

• Concentration of Components: Exceeding the solubility limit of the API or any excipient in the TEG-based solvent system is a common cause of phase separation.

• Addition of Other Substances (Excipients, Salts): The introduction of new components can alter the properties of the solvent and the interactions between the dissolved molecules, potentially leading to incompatibilities and phase separation.

How does the purity of TEG affect formulation stability?

Impurities in TEG can act as nucleation sites for precipitation or can alter the solvent properties, potentially reducing the solubility of the API or other excipients.[5] It is crucial to use high-purity TEG for formulation development to ensure reproducibility and stability.

Can surfactants prevent phase separation in TEG formulations?

Yes, surfactants can be very effective in preventing phase separation. They work by adsorbing at the interface between the incipient phases, reducing the interfacial tension and preventing the coalescence of droplets. The choice of surfactant and its concentration are critical for achieving optimal stability.

Quantitative Data on Formulation Stability

The following tables provide a summary of how different parameters can influence the stability of TEG-based formulations. The values presented are illustrative and the actual stability will depend on the specific composition of the formulation.

Table 1: Effect of Temperature on a Model TEG Formulation Stability

Temperature (°C)	Observation	Stability Status
4	Clear Solution	Stable
25 (Room Temp)	Clear Solution	Stable
40	Slight Haze	Metastable
60	Cloudy/Phase Separation	Unstable

Table 2: Effect of pH on a Model TEG Formulation Containing an Ionizable API

pH	Observation	Stability Status
4.0	Clear Solution	Stable
5.0	Clear Solution	Stable
6.0	Slight Precipitation	Unstable
7.0	Heavy Precipitation	Unstable

Table 3: Effect of Co-solvent (Propylene Glycol) on a Model TEG Formulation Stability

TEG:Propylene Glycol Ratio (v/v)	API Concentration (mg/mL)	Observation	Stability Status
100:0	10	Phase Separation	Unstable
90:10	10	Clear Solution	Stable
80:20	10	Clear Solution	Stable
50:50	10	Clear Solution	Stable

Experimental Protocols

Protocol 1: Visual Inspection for Phase Separation

• Objective: To visually assess the physical stability of the formulation.

• Methodology:

  • Place a sample of the formulation in a clear glass vial.

  • Visually inspect the sample against a black and a white background for any signs of cloudiness, haze, precipitation, or layer formation.

  • Gently invert the vial to check for any settled particles.

  • Conduct this inspection at regular intervals (e.g., immediately after preparation, 1 hour, 24 hours, and then weekly) and under different storage conditions (e.g., refrigerated, room temperature, accelerated stability chambers).

Protocol 2: Turbidity Measurement for Early Detection of Phase Separation

• Objective: To quantitatively measure the degree of cloudiness as an early indicator of phase separation.

• Methodology:

  • Use a turbidimeter or a UV-Vis spectrophotometer.

  • For a spectrophotometer, measure the absorbance of the sample at a wavelength where none of the components absorb (e.g., 600 nm). An increase in absorbance over time indicates an increase in turbidity and the onset of phase separation.

  • Measure the turbidity of the formulation at the same time points as the visual inspection.

  • A significant increase in turbidity signals instability.

Protocol 3: Stress Testing to Predict Formulation Stability

• Objective: To accelerate phase separation to quickly assess the long-term stability of a formulation.

• Methodology:

  • Thermal Stress: Store aliquots of the formulation at elevated temperatures (e.g., 40°C, 60°C) for a defined period (e.g., 1-4 weeks). Monitor for phase separation using Protocols 1 and 2.

  • pH Stress: Adjust the pH of aliquots of the formulation to values above and below the expected storage pH. Observe for any immediate or time-dependent phase separation.

  • Freeze-Thaw Cycling: Subject aliquots of the formulation to multiple freeze-thaw cycles (e.g., -20°C to 25°C). After each cycle, allow the sample to return to room temperature and inspect for phase separation.

Visualization of Workflows and Relationships

Caption: Troubleshooting workflow for identifying and resolving phase separation.

Caption: Logical relationship between formulation components and phase separation risk.

References

• 1. Exploring the Role of Surfactants in Enhancing Drug Release from Amorphous Solid Dispersions at Higher Drug Loadings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. "The effect of surfactants on the dynamics of phase separation" by M. Laradji, Hong Guo et al. [digitalcommons.memphis.edu]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Thermal Degradation of Tetraethylene Glycol (TEG)

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with tetraethylene glycol (TEG). The information addresses common issues encountered during experiments involving the thermal degradation of TEG.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during your experiments.

Issue 1: Unexpectedly Rapid Degradation of TEG at Moderate Temperatures

• Question: My TEG sample is showing signs of degradation (e.g., discoloration, viscosity changes) at temperatures below its reported decomposition point. What could be the cause?

• Answer: Several factors can accelerate the thermal degradation of TEG even at moderate temperatures.

  • Presence of Oxygen: TEG is stable in an inert atmosphere like nitrogen but decomposes in the presence of air, particularly dry air.[1][2] Oxidative degradation can occur at temperatures as low as 70°C.[3]

  • Contaminants: The presence of impurities can significantly impact TEG stability.

    • Metallic Ions: Certain metal salts can catalyze degradation. For instance, nickel sulfate has been shown to accelerate degradation.[1][2] Conversely, copper acetate and ferric chloride may act as inhibitors.

    • Inorganic Salts: Water-soluble inorganic salts can promote the decomposition and condensation reactions of TEG.

  • Acidic Byproducts: The accumulation of acidic byproducts from initial degradation can catalyze further decomposition.

Issue 2: Foaming in the TEG Sample During Heating

• Question: My TEG solution is foaming excessively upon heating. What is causing this and how can I prevent it?

• Answer: Foaming is a common issue in industrial and laboratory settings and is often linked to the presence of contaminants and degradation products.

  • Causes:

    • Impurities: Contaminants such as condensed hydrocarbons, corrosion products, and chemical additives can induce foaming.

    • Degradation Products: The byproducts of TEG degradation can alter the surface tension of the fluid, leading to increased foam stability.

  • Troubleshooting Steps:

    • Ensure Purity: Use high-purity TEG and ensure all glassware and equipment are thoroughly cleaned to remove any residual contaminants.

    • Inert Atmosphere: If possible, conduct experiments under an inert atmosphere (e.g., nitrogen) to prevent oxidative degradation, which contributes to the formation of foam-inducing byproducts.

    • Antifoaming Agents: In some applications, the addition of a suitable antifoaming agent may be necessary, but be sure to verify its compatibility with your experimental setup and analytical methods.

Issue 3: Inconsistent Analytical Results for Degradation Byproducts

• Question: I am getting inconsistent or non-reproducible results when analyzing the byproducts of TEG degradation. What are the potential sources of error?

• Answer: Inconsistent analytical results can stem from sample handling, the analytical method itself, or the complexity of the degradation product mixture.

  • Sample Stability: Some degradation products, such as aldehydes and peroxides, can be reactive and unstable. It is crucial to analyze samples promptly after the experiment or store them under appropriate conditions (e.g., refrigeration, inert atmosphere) to prevent further reactions.

  • Method Selection: The choice of analytical technique is critical for obtaining accurate results. A single method may not be suitable for all byproducts.

    • For volatile and semi-volatile compounds like smaller glycols (MEG, DEG), Gas Chromatography (GC) with a Flame Ionization Detector (FID) is a reliable quantitative method. Gas Chromatography-Mass Spectrometry (GC-MS) is excellent for confirming the identity of these compounds.

    • For non-volatile acidic byproducts, High-Performance Liquid Chromatography (HPLC) with a UV detector or Ion Chromatography (IC) are more appropriate.

  • Complex Matrix: The degraded TEG solution is a complex matrix that can interfere with the analysis. Proper sample preparation, such as dilution or extraction, may be necessary to minimize matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts of TEG thermal degradation?

A1: The byproducts of TEG thermal degradation depend on the experimental conditions, particularly the presence of oxygen.

• In the presence of oxygen (oxidative degradation): The primary byproducts include smaller glycols like monoethylene glycol (MEG) and diethylene glycol (DEG), and a range of organic acids such as formic acid, acetic acid, and glycolic acid. Aldehydes may also be formed.

• In an inert atmosphere (thermal degradation): The main degradation products are often of a higher molecular weight, suggesting polymerization or condensation reactions. However, cleavage can also occur, leading to the formation of smaller glycols like MEG and DEG. Other potential byproducts include ethers and cyclic compounds like 1,4-dioxane.

Q2: At what temperature does TEG begin to thermally degrade?

A2: The onset of thermal degradation is highly dependent on the environment. While TEG is relatively stable, degradation can begin at temperatures as low as 70°C in the presence of oxygen. In industrial applications like natural gas dehydration, reboiler temperatures are typically maintained around 204°C (400°F) to minimize thermal decomposition. Significant thermal degradation is generally considered to start at temperatures above 207°C (404°F).

Q3: How does the presence of water affect the thermal degradation of TEG?

A3: The presence of water vapor has been observed to reduce the rate of TEG degradation in air. This may be due to a variety of factors, including dilution effects or alteration of the degradation pathways.

Q4: What analytical techniques are recommended for identifying and quantifying TEG degradation byproducts?

A4: A multi-technique approach is often necessary for a comprehensive analysis of TEG degradation byproducts.

• Gas Chromatography (GC-FID): Excellent for quantifying volatile and semi-volatile byproducts such as MEG and DEG.

• Gas Chromatography-Mass Spectrometry (GC-MS): Used for the qualitative identification of volatile and semi-volatile compounds.

• High-Performance Liquid Chromatography (HPLC-UV): Suitable for the quantification of acidic degradation products.

• Ion Chromatography (IC): Another effective method for identifying and quantifying acidic byproducts like formic, acetic, and glycolic acids.

• Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy: Can be used for the quantitative analysis of TEG and its glycol byproducts.

Data Presentation

Table 1: Key Temperatures in TEG Thermal Degradation

Parameter	Temperature	Conditions/Notes	Reference(s)
Onset of Oxidative Degradation	70°C (158°F)	In the presence of oxygen.
Typical Industrial Reboiler Temperature	~204°C (400°F)	To minimize thermal breakdown in natural gas dehydration units.
Onset of Significant Thermal Degradation	>207°C (404°F)	Often cited as the temperature at which TEG decomposition becomes significant.

Table 2: Common Byproducts of TEG Thermal Degradation

Byproduct Category	Specific Compounds	Analytical Method(s)	Reference(s)
Smaller Glycols	Monoethylene Glycol (MEG), Diethylene Glycol (DEG)	GC-FID, GC-MS, ¹³C NMR
Organic Acids	Formic Acid, Acetic Acid, Glycolic Acid, Glyoxylic Acid, Oxalic Acid	HPLC-UV, Ion Chromatography
Other Oxygenated Compounds	Aldehydes, Ethers, Esters	GC-MS
Higher Molecular Weight Products	Polyethylene Glycol Oligomers	-
Cyclic Compounds	1,4-Dioxane	GC-MS

Experimental Protocols

Protocol 1: Analysis of Glycol Byproducts by GC-FID

• Objective: To quantify the concentration of smaller glycols (MEG, DEG) in a thermally degraded TEG sample.

• Materials:

  • Degraded TEG sample

  • High-purity standards of MEG, DEG, and TEG

  • Suitable solvent for dilution (e.g., methanol or water)

  • Volumetric flasks and pipettes

  • GC vials with septa

• Instrumentation:

  • Gas chromatograph equipped with a Flame Ionization Detector (FID).

  • A polar capillary column (e.g., a wax-type column like CP-Wax 57 CB) is recommended for good separation of glycols.

• Procedure:

  • Calibration Standards: Prepare a series of calibration standards containing known concentrations of MEG, DEG, and TEG in the chosen solvent. The concentration range should bracket the expected concentrations in the samples.

  • Sample Preparation: Accurately weigh a portion of the degraded TEG sample and dilute it with the solvent in a volumetric flask to bring the analyte concentrations within the calibration range.

  • GC Analysis:

    • Set the GC operating conditions (e.g., injector temperature, oven temperature program, detector temperature, carrier gas flow rate). A typical oven program might start at 100°C and ramp up to 200°C.

    • Inject a fixed volume of each calibration standard and the prepared sample into the GC.

  • Data Analysis:

    • Identify the peaks corresponding to MEG and DEG based on their retention times from the standard injections.

    • Construct a calibration curve for each analyte by plotting the peak area versus concentration.

    • Determine the concentration of MEG and DEG in the diluted sample from the calibration curve and then calculate the concentration in the original sample, accounting for the dilution factor.

Protocol 2: Analysis of Acidic Byproducts by Ion Chromatography

• Objective: To identify and quantify organic acids in a thermally degraded TEG sample.

• Materials:

  • Degraded TEG sample

  • High-purity standards of formic acid, acetic acid, glycolic acid, etc.

  • Deionized water for dilution and eluent preparation

  • Eluent concentrate (e.g., sodium carbonate/bicarbonate)

  • IC vials

• Instrumentation:

  • Ion chromatograph with a conductivity detector and a suppressor.

  • Anion-exchange column (e.g., Dionex AS9-HC or AS10).

• Procedure:

  • Calibration Standards: Prepare a series of mixed calibration standards containing the target organic acids at various concentrations in deionized water.

  • Sample Preparation: Dilute the degraded TEG sample with deionized water to an appropriate concentration. Filtration of the diluted sample through a 0.45 µm filter may be necessary to remove particulates.

  • IC Analysis:

    • Set up the IC system with the appropriate eluent concentration and flow rate.

    • Inject the calibration standards and the prepared sample into the IC.

  • Data Analysis:

    • Identify the acid peaks based on their retention times.

    • Generate calibration curves for each acid.

    • Quantify the concentration of each acidic byproduct in the original TEG sample.

Visualizations

References

• 1. [PDF] THE THERMAL DEGRADATION OF TETRAETHYLENE GLYCOL , A MODEL MOLECULE FOR POLYETHYLENE GLYCOL | Semantic Scholar [semanticscholar.org]
• 2. conservationphysics.org [conservationphysics.org]
• 3. projekter.aau.dk [projekter.aau.dk]

Impact of tetraethylene glycol impurities on experimental outcomes

This technical support center provides troubleshooting guidance and frequently asked questions regarding the impact of tetraethylene glycol (TEG) impurities on experimental outcomes. It is designed for researchers, scientists, and drug development professionals to help identify and resolve potential issues in their work.

Troubleshooting Guide

This guide addresses specific problems that may arise during experiments involving TEG.

Q1: My enzymatic assay is showing inconsistent results or altered kinetics after introducing a new batch of TEG. What could be the cause?

A1: Impurities in the TEG solvent can significantly interfere with enzymatic reactions. Structurally related glycols or other reactive species can act as inhibitors or activators, leading to unreliable kinetic data.

• Possible Cause: Presence of inhibitory impurities in the TEG. Even at low concentrations, a highly potent impurity can significantly alter enzyme kinetics.[1] For example, an impurity with a strong affinity for the enzyme's active site can act as a competitive inhibitor, increasing the apparent Michaelis constant (Km). Conversely, a non-competitive inhibitor could decrease the maximum velocity (Vmax).

• Troubleshooting Steps:

  • Verify TEG Purity: Analyze the TEG batch for impurities using Gas Chromatography with Flame Ionization Detection (GC-FID).[2] Compare the impurity profile to the certificate of analysis and to previous batches that yielded expected results.

  • Run a Control Experiment: Perform the assay with a high-purity, certified TEG standard to confirm that the solvent is the source of the variability.

  • Quantify the Impact: If an impurity is identified, you can perform dose-response experiments with the purified impurity to characterize its specific effect on the enzyme's kinetics.

Q2: I am observing unexpected peaks in my HPLC or GC analysis when using TEG as a solvent or in my formulation.

A2: Ghost peaks or extraneous peaks in chromatograms are often due to impurities in the solvent. These can co-elute with analytes of interest, causing inaccurate quantification.

• Possible Cause: The TEG may contain lower or higher boiling point impurities, such as diethylene glycol (DEG), triethylene glycol, or degradation products.[3] These can appear as distinct peaks in your chromatogram.

• Troubleshooting Steps:

  • Run a Solvent Blank: Inject a sample of only the TEG from the suspect batch into your chromatography system. This will help identify any peaks that are not related to your sample.

  • Check for Common Impurities: Analyze the TEG for common glycol impurities using a validated GC method.[4][5]

  • Purify the TEG: If impurities are confirmed and are interfering with your analysis, consider purifying the TEG by distillation or purchasing a higher purity grade.

Q3: My cell cultures are showing decreased viability or changes in morphology after being treated with a compound dissolved in TEG.

A3: While TEG itself generally has low toxicity, certain impurities can be cytotoxic. Additionally, the physicochemical properties of the solution can be affected by impurities, indirectly impacting cells.

• Possible Cause: The presence of toxic impurities, such as ethylene glycol or other degradation byproducts, could be harming the cells. Studies on polyethylene glycol (PEG) derivatives have shown that even structurally similar molecules can have varying effects on cell viability.

• Troubleshooting Steps:

  • Test the Vehicle Control: Culture cells in media containing the same concentration of TEG used in your experiment, but without your test compound. This will help determine if the TEG itself is the source of the cytotoxicity.

  • Analyze for Cytotoxic Impurities: If the vehicle control shows toxicity, the TEG should be analyzed for common cytotoxic impurities.

  • Use a Different Solvent: If TEG is confirmed to be the issue, consider using an alternative, high-purity solvent that is known to be biocompatible with your cell line.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial grades of tetraethylene glycol (TEG)?

A1: Common impurities in TEG and other glycols can be categorized as:

• Related Glycols: Due to the manufacturing process, other ethylene glycol oligomers are often present, such as diethylene glycol (DEG) and triethylene glycol.

• Degradation Products: Thermal or oxidative degradation can lead to the formation of aldehydes and other reactive species.

• Residual Reactants: Trace amounts of reactants from the synthesis process may remain.

Q2: What are the acceptable limits for impurities in TEG used in pharmaceutical applications?

A2: Regulatory bodies have established strict limits for certain toxic impurities in pharmaceutical excipients. For related glycols like diethylene glycol (DEG) and ethylene glycol (EG), the United States Pharmacopeia (USP) often sets a limit of no more than 0.10%. For polyethylene glycol (PEG), a related polymer, the USP specifies a limit of not more than 0.25% for the sum of EG and DEG. It is crucial to consult the relevant pharmacopeia for the specific grade and application.

Q3: How can impurities in TEG affect drug stability and formulation?

A3: Impurities in excipients like TEG can have a significant impact on the stability of a drug product.

• Direct Reaction: Reactive impurities, such as aldehydes, can react with the active pharmaceutical ingredient (API), leading to the formation of degradation products.

• Alteration of Physicochemical Properties: Impurities can affect properties like pH, viscosity, and hygroscopicity, which can in turn influence the solubility and stability of the API.

• Physical Changes: In some industrial applications, impurities have been shown to affect physical characteristics like foaming.

Quantitative Data on Impurity Impact

The following tables summarize key quantitative data regarding acceptable impurity levels and their potential impact on experimental outcomes.

Table 1: Regulatory and Recommended Limits for Glycol Impurities in Pharmaceutical Excipients

Impurity	Typical Limit	Source
Diethylene Glycol (DEG)	≤ 0.10%	USP/FDA Guidance
Ethylene Glycol (EG)	≤ 0.10%	USP/FDA Guidance
Sum of EG and DEG (in PEG)	≤ 0.25%	USP

Table 2: Impact of a Potent Impurity on Enzyme Kinetic Parameter Estimates

Impurity Level (molar fraction)	Impurity Potency (Ki)	Observed Decrease in Substrate Flux	Bias in Estimated Substrate Affinity (Kt)
~3.5%	Strong Inhibitor (Ki = 0.5 µM)	~20%	Significant underestimation of true Kt
2.0%	Varies	Dependent on impurity potency	Potent impurities lead to reduced apparent Kt
< 2.5%	< 10x more potent than substrate	Generally acceptable bias	Generally acceptable bias
Data derived from simulations and experimental observations on the impact of impurities in transport and inhibition studies.

Experimental Protocols

Protocol 1: Determination of Glycol Impurities in Tetraethylene Glycol by Gas Chromatography (GC-FID)

This method is based on standard gas chromatographic techniques for analyzing glycol impurities.

1. Objective: To quantify the levels of common glycol impurities (e.g., diethylene glycol, triethylene glycol) in a TEG sample.

2. Materials and Equipment:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary column suitable for glycol analysis (e.g., CP-Wax 57 CB or equivalent)

• High-purity helium or nitrogen as carrier gas

• TEG sample to be tested

• Certified reference standards of potential impurities (DEG, triethylene glycol, etc.)

• Volumetric flasks and pipettes

• Autosampler vials

3. GC Operating Conditions (Example):

Parameter	Setting
Column	Agilent CP-Wax 57 CB, 0.53 mm x 25 m, 0.5 µm film thickness
Oven Program	100°C to 200°C at 10°C/min
Injector Temperature	250°C
Detector Temperature	250°C
Carrier Gas	Helium at a constant flow or pressure (e.g., 10 mL/min)
Injection Volume	0.5 µL

4. Procedure:

• Standard Preparation: Prepare a series of calibration standards by accurately weighing and dissolving the reference standards of the impurities in a high-purity solvent.

• Sample Preparation: Dilute the TEG test sample in the same solvent if necessary.

• Analysis:

  • Inject the calibration standards to generate a calibration curve for each impurity.

  • Inject the TEG sample.

  • Identify and quantify the impurities in the sample by comparing their retention times and peak areas to those of the standards.

5. Data Analysis: Calculate the concentration of each impurity in the TEG sample using the calibration curve. Express the results as a percentage or in mg/kg.

Visualizations

Caption: Troubleshooting workflow for TEG-related experimental issues.

Caption: Logical pathways of TEG impurity interference in experiments.

References

• 1. Impact of Impurity on Kinetic Estimates from Transport and Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. azom.com [azom.com]
• 3. gcms.cz [gcms.cz]
• 4. scribd.com [scribd.com]
• 5. agilent.com [agilent.com]

Strategies to avoid salt precipitation in tetraethylene glycol solutions

Welcome to the technical support center for handling tetraethylene glycol (TEG) solutions. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions to address challenges related to salt precipitation during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of salt precipitation in my tetraethylene glycol (TEG) solution?

A1: Salt precipitation occurs when the salt's concentration exceeds its solubility limit in the TEG solution. The most common factors that influence this are:

• Temperature Changes: The solubility of many salts is highly dependent on temperature. For most salts, solubility decreases as the temperature drops.

• pH Shifts: The solubility of salts derived from weak acids or bases can change dramatically with the pH of the solution.[1]

• Solvent Composition: The ratio of TEG to water or other co-solvents is critical. The presence of glycols can lower the solubility of most salts, an effect known as "salting-out".[2]

• High Salt Concentration: Adding salt beyond its saturation point will inevitably lead to precipitation.

• Evaporation: Evaporation of the solvent (e.g., water) can increase the salt concentration, leading to precipitation.[3]

Q2: How does temperature affect the solubility of salts in TEG solutions?

A2: For many common salts, such as sodium bicarbonate (NaHCO₃), solubility increases as the temperature rises.[4][5] Conversely, cooling a saturated or near-saturated solution can trigger precipitation. This relationship is a critical parameter to control during your experiments to maintain a homogenous solution.

Q3: How does the concentration of TEG in an aqueous solution affect salt solubility?

A3: The solubility of salts generally decreases as the concentration of glycol increases. For instance, studies on sodium bicarbonate show that its solubility is highest in pure water and decreases as the weight percentage of TEG increases, with a notable minimum observed in the 80-90 wt% glycol range.

Q4: Can adjusting the pH of my solution prevent salt precipitation?

A4: Yes, for certain salts, pH adjustment is a highly effective strategy. The solubility of a salt is strongly influenced by pH if its anion is the conjugate base of a weak acid or its cation is the conjugate acid of a weak base.

• Basic Salts (e.g., sodium acetate, sodium bicarbonate): These salts are more soluble in acidic (lower pH) solutions.

• Acidic Salts (e.g., ammonium chloride): These salts are more soluble in basic (higher pH) solutions.

• Neutral Salts (e.g., sodium chloride): The solubility of these salts is largely unaffected by changes in pH.

Q5: What are co-solvents and how can they help prevent precipitation?

A5: Co-solvents are water-miscible organic solvents that can be added to a primary solvent system to increase the solubility of poorly soluble compounds. Common examples include propylene glycol (PG), ethanol, and polyethylene glycol 400 (PEG 400). They work by reducing the overall polarity of the solvent system, which can help keep certain salts or active pharmaceutical ingredients (APIs) dissolved.

Troubleshooting Guide for Salt Precipitation

This guide provides a systematic approach to diagnosing and resolving unexpected salt precipitation in your TEG solutions.

Problem: An unexpected precipitate has formed in my TEG solution.

Step 1: Assess and Adjust the Temperature

• Question: Has the temperature of the solution decreased since it was prepared?

• Action: Gently warm the solution while stirring. If the precipitate redissolves, the issue was temperature-dependent solubility.

• Solution: Maintain the solution at a temperature where the salt remains fully dissolved. Determine the acceptable temperature range for your specific salt and TEG concentration.

Step 2: Measure and Modify the pH

• Question: Is the salt in your solution derived from a weak acid or base?

• Action: Measure the current pH of the solution.

• Solution: If the salt is basic, carefully add a dilute acid to lower the pH. If the salt is acidic, add a dilute base to raise the pH. Perform this adjustment stepwise while monitoring for redissolution. Be mindful that a significant pH change may affect other components in your formulation.

Step 3: Evaluate Solvent Composition and Consider Co-solvents

• Question: Is the concentration of TEG in your aqueous solution very high (e.g., >80%)?

• Action: Review your formulation. As noted in solubility studies, a minimum solubility for some salts exists at high glycol concentrations.

• Solution: If feasible for your application, slightly decreasing the TEG-to-water ratio may increase salt solubility. Alternatively, introducing a suitable co-solvent like ethanol or propylene glycol could enhance the solubilizing power of your system.

Step 4: Investigate the Use of Anti-Precipitation Agents

• Question: If the above steps are ineffective or not applicable, could an excipient help stabilize the solution?

• Action: Research anti-precipitation agents or scale inhibitors compatible with your system.

• Solution: Introduce a small concentration of a precipitation inhibitor. These agents can work in several ways:

  • Surfactants (e.g., Polysorbate 80): Form micelles that can encapsulate the compound.

  • Polymers (e.g., PVP, HPMC): Can inhibit the nucleation and growth of crystals.

  • Cyclodextrins: Form inclusion complexes that increase the apparent solubility of the guest molecule.

Data Presentation

The following table summarizes the solubility of Sodium Bicarbonate (NaHCO₃) in various concentrations of Tetraethylene Glycol (TEG) and water at different temperatures. This data is essential for designing experiments and avoiding supersaturation.

Table 1: Solubility of NaHCO₃ in TEG/Water Solutions

Temperature (°C)	TEG Concentration (wt%)	NaHCO₃ Solubility (mol/kg of solvent)
5	0 (Pure Water)	~1.0
5	50	~0.5
5	80	~0.1
5	100 (Pure TEG)	~0.2
20	0 (Pure Water)	~1.2
20	50	~0.6
20	80	~0.2
20	100 (Pure TEG)	~0.3
40	0 (Pure Water)	~1.5
40	50	~0.8
40	80	~0.3
40	100 (Pure TEG)	~0.4
60	0 (Pure Water)	~1.8
60	50	~1.0
60	80	~0.4
60	100 (Pure TEG)	~0.6

Data derived from published studies on glycol systems.

Experimental Protocols

Protocol 1: Determination of Equilibrium Solubility (Shake-Flask Method)

This protocol outlines the industry-standard shake-flask method for accurately determining the equilibrium solubility of a salt in a specific TEG solvent system.

Methodology:

• Preparation of Solvent Systems: Prepare a series of vials containing the exact TEG/water/co-solvent mixture you intend to study. Also, prepare buffers if you need to control for a specific pH.

• Addition of Solute: Add an excess amount of the solid salt to each vial. It is crucial that undissolved solid remains visible to ensure the solution reaches saturation.

• Equilibration: Seal the vials securely. Place them in an orbital shaker or on a rotating wheel within a temperature-controlled environment (e.g., an incubator or water bath). Agitate the vials for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed in the same temperature-controlled environment for a sufficient time to let the excess solid settle. Alternatively, centrifuge the samples at the same temperature to pellet the undissolved solid.

• Sampling: Carefully withdraw a clear aliquot of the supernatant from each vial. Be extremely careful not to disturb the solid material at the bottom.

• Dilution and Analysis: Dilute the collected supernatant with a suitable solvent to a concentration within the quantifiable range of your analytical method (e.g., HPLC, UPLC, ion chromatography).

• Quantification: Analyze the diluted samples to determine the concentration of the dissolved salt. This concentration represents the equilibrium solubility under the tested conditions.

Visualizations

The following diagrams illustrate key concepts and workflows related to managing salt precipitation in TEG solutions.

Caption: Key factors influencing salt solubility and precipitation.

Caption: Troubleshooting workflow for resolving salt precipitation.

Caption: Experimental workflow for the Shake-Flask Method.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Preventing Salt Precipitation in CO2 Storage Processes in Saline Aquifers: Dissolved-Water CO2 Injection Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. elibrary.ru [elibrary.ru]

Technical Support Center: Tetraethylene Glycol (TEG) in Large-Scale Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing tetraethylene glycol (TEG) in large-scale chemical reactions. This resource provides troubleshooting guides and frequently asked questions to address common challenges encountered during synthesis and work-up procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using tetraethylene glycol (TEG) as a solvent in large-scale reactions?

A1: Tetraethylene glycol is a versatile solvent valued for its high boiling point (327-328 °C), low volatility, and excellent thermal stability, making it ideal for high-temperature reactions.[1][2] Its ability to dissolve a wide range of organic and inorganic compounds, coupled with its miscibility with water, provides flexibility in reaction setup and work-up procedures.[1][3] It is often used in applications requiring a higher molecular weight or lower hygroscopicity compared to smaller glycols.[3]

Q2: What are the main safety precautions when working with TEG at high temperatures?

A2: While TEG has a high flash point (~204 °C), it is crucial to operate in a well-ventilated area and use appropriate personal protective equipment (PPE), including safety goggles and chemical-resistant gloves. At elevated temperatures, TEG can degrade, especially in the presence of oxygen or other oxidizing agents. Ensure that all reaction vessels are properly rated for the intended temperatures and pressures. Although TEG vapors are relatively non-flammable under ordinary conditions, heating can create vapors that may form explosive mixtures with air.

Q3: Is TEG hygroscopic, and how can this affect my reaction?

A3: Yes, TEG is hygroscopic, meaning it readily absorbs moisture from the atmosphere. This can be detrimental to moisture-sensitive reactions, such as those involving organometallics or strong bases, leading to decreased yield or the formation of byproducts. It is essential to use anhydrous grade TEG or dry it before use in such applications.

Q4: How does the viscosity of TEG impact a large-scale reaction?

A4: TEG has a moderate viscosity (approx. 50-60 mPa·s at 20-25 °C), which increases as the temperature decreases. In large-scale reactors, high viscosity can impede efficient stirring, leading to poor heat transfer and localized temperature gradients. This can negatively affect reaction kinetics and product distribution. Proper reactor and agitator design are critical to mitigate these effects.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Low product yield is a common problem that can often be resolved by systematically evaluating reaction parameters.

Potential Cause	Troubleshooting Step	Rationale
Water Contamination	Use anhydrous TEG or dry the solvent prior to use. Perform the reaction under an inert atmosphere (e.g., Nitrogen, Argon).	TEG is hygroscopic and absorbed water can quench sensitive reagents or catalyze side reactions.
Insufficient Temperature	Gradually increase the reaction temperature in 10–20 °C increments, monitoring for product formation and byproduct generation.	Many reactions conducted in high-boiling solvents like TEG have high activation energies and require elevated temperatures to proceed at a reasonable rate.
Poor Mixing	Increase the agitation speed. Evaluate the reactor and impeller design to ensure adequate mixing for the given viscosity of the reaction medium.	The moderate viscosity of TEG can lead to inefficient mixing in large vessels, causing poor mass and heat transfer.
Thermal Degradation	Lower the reaction temperature. Ensure the reaction is run under an inert atmosphere to prevent oxidation. Analyze for common TEG degradation products.	Prolonged exposure to high temperatures (>200 °C), especially in the presence of air, can cause TEG to degrade, which may consume reactants or inhibit catalysis.

Issue 2: Difficulty Removing TEG from the Product

Due to its high boiling point and low vapor pressure, removing TEG via standard rotary evaporation is often impractical.

Potential Cause	Troubleshooting Step	Rationale
Product is a Non-polar Organic Compound	Perform an extractive work-up. Dilute the reaction mixture with a large volume of water and extract the product with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane). Repeat extractions 3-5 times.	TEG is highly soluble in water, while many organic products are not. This allows for efficient separation via liquid-liquid extraction.
Product has Some Water Solubility	Use a larger volume of water for extraction and increase the number of extractions. Consider back-washing the combined organic layers with brine to remove residual TEG and water.	This maximizes the partitioning of TEG into the aqueous phase.
Product is Thermally Stable	If the product is stable at high temperatures and has a lower boiling point than TEG, consider fractional distillation under high vacuum.	High vacuum significantly lowers the boiling point of liquids, but this method is energy-intensive and only suitable for thermally robust products.
Product is a Polar Compound	Consider alternative purification methods such as column chromatography. Specialized solvent systems may be required.	Purifying polar, TEG-containing compounds on silica gel can be challenging, often resulting in streaking. Different solvent systems or alternative chromatography media (e.g., reverse-phase) may be necessary.

Issue 3: Unexpected Side Products or Reaction Color Change

The appearance of unexpected impurities or a change in color (e.g., to dark-brown or black) can indicate solvent degradation.

Potential Cause	Troubleshooting Step	Rationale
Oxidative Degradation	Ensure the reaction is conducted under a strict inert atmosphere (N₂ or Ar). Purge the solvent and vessel thoroughly before heating.	TEG is stable in nitrogen but decomposes in the presence of air (oxygen) at elevated temperatures.
Thermal Degradation	Reduce the reaction temperature or time. The maximum recommended reboiler temperature in gas dehydration systems is around 206 °C (404 °F) to prevent thermal decomposition.	High temperatures can cause TEG to break down into smaller glycols (MEG, DEG) or form acidic byproducts, which can affect the reaction.
Incompatible Reagents	Avoid strong oxidizing agents unless they are part of the desired reaction chemistry.	TEG's alcohol groups can be oxidized, and it may react violently with strong oxidizers.

Data and Properties

Table 1: Physical and Chemical Properties of Tetraethylene Glycol

Property	Value	Reference(s)
Chemical Formula	C₈H₁₈O₅
Molar Mass	194.23 g/mol
Appearance	Colorless, viscous liquid
Boiling Point	327 - 330 °C
Melting Point	-9.4 to -4 °C
Flash Point	202 - 204 °C
Ignition Temperature	340 - 358 °C
Density (20-25 °C)	1.120 - 1.126 g/cm³
Vapor Pressure (20-26 °C)	<0.1 hPa
Solubility in Water	Completely miscible

Table 2: Viscosity of Tetraethylene Glycol at Various Temperatures

Temperature	Dynamic Viscosity (mPa·s or cps)	Kinematic Viscosity (mm²/s)	Reference(s)
20 °C	58.3 - 61.9	~52
20.65 °C	-	50.13
25 °C	44.9	-

Experimental Protocols

Protocol 1: Drying of Tetraethylene Glycol for Moisture-Sensitive Reactions

Objective: To reduce the water content of technical-grade TEG.

Methodology:

• Setup: Place a suitable round-bottom flask, equipped with a magnetic stir bar, in a heating mantle. Fit the flask with a reflux condenser, and attach a drying tube filled with a desiccant (e.g., calcium chloride) or a nitrogen/argon inlet to the top of the condenser.

• Reagents:

  • Tetraethylene Glycol (Technical Grade)

  • Molecular Sieves (3Å or 4Å), activated.

• Procedure: a. Add the TEG to the round-bottom flask. b. Add activated molecular sieves (5-10% w/v) to the TEG. c. Begin stirring and gently heat the mixture to 80-100 °C under a slow stream of inert gas for several hours (4-6 hours). d. Alternatively, for larger scales, the mixture can be stirred at room temperature overnight. e. After drying, turn off the heat and allow the TEG to cool to room temperature under the inert atmosphere. f. The anhydrous TEG can be used directly from the flask by decanting or cannulating away from the molecular sieves. For long-term storage, transfer to a sealed, dry container under an inert atmosphere.

Protocol 2: Removal of TEG via Extractive Work-up

Objective: To isolate a water-insoluble organic product from a TEG reaction mixture.

Methodology:

• Setup: A large separatory funnel appropriate for the total volume of the reaction mixture, water, and extraction solvent.

• Reagents:

  • Reaction Mixture in TEG

  • Deionized Water

  • Water-immiscible organic solvent (e.g., Ethyl Acetate, Dichloromethane, Diethyl Ether)

  • Brine (saturated NaCl solution)

• Procedure: a. Cool the reaction mixture to room temperature. b. Transfer the mixture to the separatory funnel. c. Add a large volume of deionized water to the funnel (typically 5-10 times the volume of the TEG). d. Add a portion of the organic extraction solvent (a volume roughly equal to the initial reaction mixture). e. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure. f. Allow the layers to separate completely. The aqueous layer will contain the dissolved TEG. g. Drain the lower layer. If using a solvent less dense than water (e.g., ethyl acetate), the aqueous layer is the lower layer. If using a solvent denser than water (e.g., dichloromethane), the organic layer is the lower layer. h. Repeat the extraction of the aqueous layer with fresh organic solvent at least two more times to maximize product recovery. i. Combine all organic extracts in the separatory funnel. j. Wash the combined organic layer with brine to help remove residual water and TEG. k. Drain the organic layer into a clean flask, dry it over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the crude product.

Visualized Workflows

Caption: Troubleshooting workflow for low product yield.

Caption: Decision guide for post-reaction TEG removal.

References

• 1. TETRAETHYLENE GLYCOL - Ataman Kimya [atamanchemicals.com]
• 2. abdulsattarsons.net [abdulsattarsons.net]
• 3. magnumsolvent.com [magnumsolvent.com]

Minimizing cytotoxicity of tetraethylene glycol in cell culture experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the potential cytotoxicity of tetraethylene glycol (TEG) in cell culture experiments.

Troubleshooting Guide

This guide addresses common issues encountered when using tetraethylene glycol in cell culture.

Issue	Possible Cause	Recommended Solution
Reduced Cell Viability or Proliferation	High concentration of TEG.	Determine the optimal, non-toxic concentration range for your specific cell line and experimental duration through a dose-response experiment (e.g., MTT or resazurin assay). Start with a low concentration and titrate upwards.
Impurities in the TEG solution.	Use high-purity, cell culture-grade TEG. If purity is uncertain, consider purification by vacuum distillation or column chromatography.
Increased osmolality of the culture medium.	High concentrations of TEG can alter the osmolality of the medium, leading to osmotic stress on cells.[1] Measure the osmolality of your TEG-containing medium and adjust by diluting the TEG or supplementing with a compensating solute if necessary.
Oxidative stress.	Based on studies of related compounds, TEG may induce reactive oxygen species (ROS) production.[1] Consider co-treatment with an antioxidant like N-acetylcysteine (NAC) to mitigate oxidative stress.
Altered Cell Morphology	Cytoskeletal disruption.	Observe cells under a microscope at various time points after TEG exposure. If significant changes in morphology are observed at concentrations necessary for your experiment, consider alternative solvents or delivery vehicles.
Apoptosis or Necrosis.	High concentrations of TEG or its impurities may trigger programmed cell death or necrosis. Perform assays to detect apoptosis (e.g., Annexin V staining, caspase activity assays) or necrosis (e.g., LDH assay) to understand the mode of cell death.
Inconsistent Experimental Results	Variability in TEG stock solution.	Prepare a large, single batch of your TEG stock solution. Aliquot and store properly to ensure consistency across experiments.
Contamination of TEG stock.	Filter-sterilize your TEG stock solution before adding it to the cell culture medium.
Degradation of TEG.	Store TEG according to the manufacturer's instructions, protected from light and air to prevent degradation into potentially more toxic byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of tetraethylene glycol cytotoxicity?

A1: While direct studies on tetraethylene glycol are limited, research on related ethylene glycols and their derivatives suggests that cytotoxicity may be mediated by several factors. At high concentrations, TEG can induce hyperosmotic stress in the extracellular medium, leading to reduced cell viability.[1] Additionally, impurities or degradation byproducts in lower-grade TEG can contribute to toxicity. Extrapolating from studies on similar compounds like triethylene glycol dimethacrylate (TEGDMA), other potential mechanisms include the induction of oxidative stress, DNA damage, and subsequent apoptosis.

Q2: How can I determine a safe concentration of TEG for my cell line?

A2: The optimal concentration of TEG is highly dependent on the specific cell line and the duration of the experiment. It is crucial to perform a dose-response study to determine the half-maximal inhibitory concentration (IC50). A typical approach involves seeding cells at a known density and treating them with a range of TEG concentrations for a specified time (e.g., 24, 48, or 72 hours). Cell viability can then be assessed using assays such as MTT, XTT, or resazurin. It is recommended to use a concentration well below the determined IC50 for your experiments.

Q3: Are there any alternatives to TEG if it proves to be too toxic for my experiments?

A3: Yes, several alternatives to polyethylene glycols (including TEG) are available and have been investigated for their biocompatibility. These include poly(glycerols) (PGs), poly(oxazolines) (POX), and poly(vinylpyrrolidone) (PVP). The suitability of an alternative will depend on the specific requirements of your application, such as solubility and chemical properties.

Q4: Can I purify my commercially available TEG to reduce its cytotoxicity?

A4: Yes, if you suspect that impurities in your TEG are contributing to cytotoxicity, purification can be beneficial. For a polar organic solvent like TEG, vacuum distillation is a common method to remove non-volatile impurities. Another approach is to use column chromatography with a suitable stationary phase to separate TEG from contaminants.

Q5: What are the signs of TEG-induced stress in my cell cultures?

A5: Visual signs of cellular stress can include changes in morphology (e.g., rounding up, detachment from the culture surface for adherent cells), the appearance of vacuoles in the cytoplasm, and a noticeable decrease in cell number or confluency compared to control cultures. For a more quantitative assessment, assays for cell viability, proliferation, and apoptosis should be employed.

Quantitative Data on Ethylene Glycol Cytotoxicity

Direct IC50 values for tetraethylene glycol are not widely available in the literature. The following table provides data for the closely related triethylene glycol (TEG) to offer an approximate reference. Researchers should determine the specific IC50 for tetraethylene glycol in their experimental system.

Compound	Cell Line	Exposure Time (hours)	IC50 (mM)
Triethylene Glycol	HeLa (Human cervical cancer)	24	> 100
Triethylene Glycol	L929 (Mouse fibroblast)	24	~50

Note: This data is for Triethylene Glycol and should be used as an estimation. The cytotoxicity of Tetraethylene Glycol may differ.

Experimental Protocols

Protocol 1: Determination of IC50 for Tetraethylene Glycol using MTT Assay

Objective: To determine the concentration of tetraethylene glycol that inhibits 50% of cell viability in a specific cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• Tetraethylene glycol (high purity)

• Phosphate-buffered saline (PBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Prepare a series of dilutions of tetraethylene glycol in complete cell culture medium. A suggested range is from 0.1 mM to 200 mM.

• After 24 hours, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of TEG. Include wells with medium only (no cells) as a blank and wells with cells in medium without TEG as a negative control.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the cell viability against the TEG concentration and determine the IC50 value from the dose-response curve.

Protocol 2: General Procedure for Purification of Tetraethylene Glycol by Vacuum Distillation

Objective: To reduce potential impurities in commercially sourced tetraethylene glycol.

Materials:

• Tetraethylene glycol

• Distillation flask

• Condenser

• Receiving flask

• Vacuum pump

• Heating mantle

• Thermometer

Procedure:

• Set up the vacuum distillation apparatus in a fume hood.

• Place the tetraethylene glycol into the distillation flask.

• Apply a vacuum to the system.

• Gradually heat the distillation flask using the heating mantle.

• Collect the fraction that distills at the appropriate boiling point for tetraethylene glycol under the applied pressure.

• Store the purified TEG in a clean, dry, and airtight container, protected from light.

Visualizations

Caption: Workflow for minimizing TEG cytotoxicity.

References

• 1. Poly(ethylene glycol) induces cell toxicity in melanoma cells by producing a hyperosmotic extracellular medium - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: The Influence of Tetraethylene Glycol on Enzyme Systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effects of tetraethylene glycol (TEG) on enzyme activity and stability. Below you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and summarized data to assist in your experimental design and data interpretation.

Troubleshooting Guide

This guide addresses common issues encountered when working with tetraethylene glycol in enzymatic assays.

Issue	Possible Cause(s)	Recommended Solution(s)
No or low enzyme activity	Enzyme incompatibility: Not all enzymes are stable or active in the presence of TEG.	- Perform a literature search for your specific enzyme or a similar class of enzymes to check for known effects of polyethylene glycols (PEGs).- Conduct a pilot experiment with a range of TEG concentrations to determine its effect on your enzyme's activity.
Incorrect buffer conditions: The optimal pH or ionic strength for your enzyme may shift in the presence of TEG.	- Re-optimize the pH of your assay buffer in the presence of TEG.- Ensure all assay components are fully dissolved and the buffer has been equilibrated to the correct temperature before starting the reaction.[1][2]
Enzyme degradation: Improper storage or handling can lead to loss of enzyme activity.	- Store enzymes at their recommended temperatures and avoid repeated freeze-thaw cycles.[2]
Inconsistent or variable results	Viscosity effects: Higher concentrations of TEG can increase the viscosity of the solution, leading to inaccurate pipetting and mixing.	- Use positive displacement pipettes for viscous solutions.- Ensure thorough mixing of all components before and during the assay.
Interference with detection method: TEG may interfere with spectrophotometric or fluorometric readings.	- Run a control experiment with TEG and your substrate without the enzyme to check for any background signal or quenching effects.- Some glycols and their metabolites have been shown to interfere with certain enzymatic assays, leading to falsely elevated results.[3]
Sample preparation inconsistencies: Variations in sample preparation can lead to variability in results.	- Ensure uniform sample preparation, including consistent TEG concentrations across all samples.[2]
Unexpected increase in enzyme activity	Macromolecular crowding: TEG can create a crowded environment that enhances the activity of some enzymes.	- This may be a genuine effect. To confirm, test a range of TEG concentrations to see if there is a dose-dependent increase in activity.
Substrate-specific effects: The effect of TEG can be dependent on the substrate used.	- If using multiple substrates, test the effect of TEG on each one individually.
Protein aggregation or precipitation	Destabilizing effect: While often a stabilizer, TEG can sometimes destabilize proteins, leading to aggregation.	- Test different concentrations of TEG, as lower or higher concentrations may be more stabilizing.- Consider using a different PEG with a higher molecular weight, which can be more effective at preventing aggregation.

Frequently Asked Questions (FAQs)

Q1: How does tetraethylene glycol affect enzyme activity?

A1: The effect of tetraethylene glycol (TEG) on enzyme activity is complex and can be enzyme-dependent. In some cases, TEG and other polyethylene glycols (PEGs) can enhance enzyme activity. This is often attributed to a phenomenon known as "macromolecular crowding," where the presence of the polymer reduces the effective volume available to the enzyme, which can lead to a more compact and active conformation. For example, TEG-functionalized gold nanoparticles have been shown to enhance the activity of α-chymotrypsin. Conversely, for other enzymes, high concentrations of glycols may lead to a decrease in activity due to factors like increased viscosity or unfavorable interactions.

Q2: Can tetraethylene glycol improve the stability of my enzyme?

A2: Yes, in many cases, TEG and other PEGs can enhance the thermal stability of enzymes. They are thought to do this by preferentially excluding themselves from the protein surface, which favors a more compact, folded state. PEGs can also prevent protein aggregation, a common cause of irreversible enzyme inactivation, especially at elevated temperatures. However, some studies have shown that PEGs can also decrease the thermal stability of certain proteins, particularly those with a high degree of hydrophobicity, by interacting favorably with the unfolded state.

Q3: Are there any potential interferences I should be aware of when using TEG in my enzyme assays?

A3: Yes, there are several potential interferences. The increased viscosity of TEG solutions can affect pipetting accuracy and reaction kinetics. TEG may also interfere with certain protein quantification methods, such as the Bradford assay. Furthermore, glycols can sometimes interfere with the detection systems of automated chemistry analyzers. It is crucial to run appropriate controls to account for these potential interferences.

Q4: What is the mechanism behind TEG-induced enzyme stabilization?

A4: The primary mechanism is believed to be related to the "excluded volume" effect, a component of macromolecular crowding. By occupying a significant volume in the solution, TEG molecules thermodynamically favor the most compact state of the enzyme, which is typically its native, active conformation. This can lead to increased thermal stability. Additionally, the presence of a hydrophilic layer of PEG molecules around the enzyme can prevent intermolecular interactions that lead to aggregation.

Q5: How does the molecular weight of a polyethylene glycol affect its interaction with enzymes?

A5: The molecular weight of a PEG can significantly influence its effect on an enzyme. Higher molecular weight PEGs are generally more effective at inducing macromolecular crowding effects and preventing aggregation. However, they also lead to a greater increase in viscosity at the same weight/volume concentration. Some studies suggest that lower molecular weight PEGs may have a destabilizing effect on some proteins due to their ability to interact more directly with the protein surface.

Quantitative Data on the Effect of Polyethylene Glycols on Enzyme Parameters

The following tables summarize data from studies on the effects of polyethylene glycols on enzyme kinetic and stability parameters. Note that data for free tetraethylene glycol is limited, so data for other PEGs are included for comparison.

Table 1: Effect of Polyethylene Glycol (PEG) on Enzyme Kinetic Parameters

Enzyme	PEG Type & Concentration	Change in Km	Change in Vmax or kcat/Km	Reference
α-Chymotrypsin	TEG-functionalized gold nanoparticles	Not specified	Increased kcat/Km
Pyruvate Kinase L	10% PEG	Markedly affected kinetics	Not specified
β-Galactosidase	≤ 25% (w/v) PEG 6000	Followed Michaelis-Menten kinetics	Not specified
β-Galactosidase	35% (w/v) PEG 6000	Showed positive cooperativity	Not specified
Soybean Esterase	PEG 6 kDa	Not specified	170% increase in activity

Table 2: Effect of Polyethylene Glycol (PEG) on Enzyme Thermal Stability

Protein	PEG Type & Concentration	Change in Thermal Stability (Tm)	Reference
Ribonuclease	PEG	Decrease in Tm
Lysozyme	PEG	Decrease in Tm
Chymotrypsinogen	PEG	Decrease in Tm
β-Lactoglobulin	PEG	Decrease in Tm
β-Galactosidase	PEG 6000	Increased thermal stability
Stem Bromelain	10% PEG 4000 (at 30°C)	Stable over 7 hours
Stem Bromelain	5% PEG 6000 (at 30°C)	Stable over 7 hours

Experimental Protocols

Protocol 1: General Enzyme Activity Assay in the Presence of Tetraethylene Glycol

This protocol provides a general framework for assessing enzyme activity. Specific substrate concentrations, buffer pH, and temperature should be optimized for the enzyme of interest.

• Reagent Preparation:

  • Prepare a concentrated stock solution of your substrate in a suitable solvent.

  • Prepare your assay buffer (e.g., Tris-HCl, phosphate buffer) at the desired pH and ionic strength.

  • Prepare a stock solution of tetraethylene glycol in the assay buffer at the highest desired concentration.

  • Prepare a solution of your enzyme in assay buffer. Keep on ice.

• Assay Setup:

  • In a microplate or cuvette, prepare a series of dilutions of the TEG stock solution with the assay buffer to achieve the desired final concentrations.

  • Add the substrate to each well/cuvette to a final concentration that is appropriate for your kinetic measurements (e.g., at or near the Km).

  • Include control wells:

    • No-enzyme control: Buffer, substrate, and TEG (to measure background reaction).

    • No-substrate control: Buffer, enzyme, and TEG (to measure any intrinsic enzyme signal).

    • No-TEG control: Buffer, substrate, and enzyme (to establish baseline activity).

• Reaction Initiation and Measurement:

  • Equilibrate the plate/cuvettes to the desired assay temperature.

  • Initiate the reaction by adding the enzyme solution to all wells.

  • Immediately begin monitoring the change in absorbance or fluorescence over time using a plate reader or spectrophotometer.

• Data Analysis:

  • Calculate the initial reaction velocity (V0) from the linear portion of the progress curve for each TEG concentration.

  • Compare the velocities in the presence of TEG to the no-TEG control to determine the effect on enzyme activity.

Visualizations

Below are diagrams illustrating key concepts and workflows related to the use of tetraethylene glycol in enzyme studies.

Caption: Workflow for assessing enzyme activity in the presence of TEG.

Caption: Potential effects of TEG on enzyme systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Khan Academy [khanacademy.org]

Technical Support Center: Functionalized Tetraethylene Glycol (TEG) Derivatives

This guide provides troubleshooting advice and answers to frequently asked questions regarding the long-term stability of functionalized tetraethylene glycol (TEG) derivatives. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of my functionalized TEG derivative?

A1: The stability of functionalized TEG derivatives is primarily influenced by a combination of environmental and chemical factors. Key considerations include:

• Oxidation: The polyethylene glycol backbone is susceptible to oxidative degradation, especially in the presence of oxygen, transition metal ions, and light.[1][2] This process can lead to chain cleavage, forming by-products like aldehydes, esters, and carboxylic acids.[3][4]

• Hydrolysis: The stability of the functional end-group is critical. Linkages like esters (e.g., NHS esters) are particularly sensitive to moisture and can hydrolyze, leading to a loss of conjugation activity.[1] The rate of hydrolysis is often pH-dependent.

• Temperature: Elevated temperatures accelerate both oxidative degradation of the backbone and hydrolysis of sensitive linkers. ISO standard 10993-13:2010 suggests that for some reactions, a 10°C increase can double the reaction rate.

• Light Exposure: Light, particularly UV radiation, can generate free radicals that initiate and propagate oxidative degradation. Derivatives such as PEG Maleimide, Thiol, and Acrylates are known to be highly light-sensitive.

• pH: The pH of the solution can significantly impact the stability of certain functional groups. For example, ester linkages are more rapidly hydrolyzed under basic conditions, while other linkers may have their own pH stability profiles.

Q2: How should I properly store my functionalized TEG derivatives to ensure long-term stability?

A2: Proper storage is crucial to maintain the activity and integrity of your reagents. For long-term storage, the following conditions are strongly recommended:

• Inert Atmosphere: Store under a dry, inert atmosphere such as nitrogen or argon to prevent oxidation.

• Low Temperature: Store at or below -15°C.

• Protection from Light: Keep containers in the dark or use amber vials to prevent photodegradation.

• Dry Conditions: Use a desiccant and ensure the product is protected from moisture, especially for moisture-sensitive derivatives like NHS esters.

• Handling: When removing from storage, allow the container to warm slowly to room temperature before opening to prevent condensation. After use, backfill the container with an inert gas before resealing.

Q3: My bioconjugation yield is lower than expected. Could my TEG derivative be the problem?

A3: Yes, low conjugation yield is often related to the degradation of the functional group on the TEG derivative.

• Inactive Functional Groups: If an NHS ester has been exposed to moisture, it may have hydrolyzed to a non-reactive carboxylic acid. Similarly, maleimide groups can undergo ring-opening via hydrolysis, and thiol groups can oxidize to form disulfides.

• Steric Hindrance: The length and conformation of the PEG chain can sometimes sterically hinder the functional group from accessing the target site on the biomolecule.

• Competitive Reactions: The reaction conditions (e.g., pH) might favor side reactions. For example, at alkaline pH, amine-reactive reagents can also react with hydroxyl groups or undergo hydrolysis.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: I observe a change in the molecular weight profile of my TEG-conjugated protein during storage.

• Possible Cause: Degradation of the TEG backbone. Oxidative cleavage can break the polymer chain, leading to the appearance of lower molecular weight species.

• Troubleshooting Steps:

  • Analyze by SEC/GPC: Use Size Exclusion Chromatography (SEC) or Gel Permeation Chromatography (GPC) to monitor the molecular weight distribution over time. A shift towards lower molecular weights is indicative of degradation.

  • Review Storage Conditions: Ensure the conjugate is stored under an inert atmosphere, protected from light, and at a low temperature. Consider adding an antioxidant if compatible with your application.

  • Check for Contaminants: Metal ion contamination can catalyze oxidative degradation. Ensure all buffers and vials are free from trace metals.

Problem 2: The biological activity of my PEGylated therapeutic is decreasing over time.

• Possible Cause 1: Instability of the linker connecting the TEG to the biomolecule. If the linkage is hydrolytically unstable (e.g., an ester), the TEG chain could be detaching from the therapeutic.

• Troubleshooting Steps:

  • Choose a More Stable Linker: If possible, use a more stable linkage chemistry, such as an amide bond, for your conjugation.

  • Optimize Formulation pH: Buffer the formulation to a pH where the linker shows maximum stability.

  • Accelerated Stability Study: Perform an accelerated stability study by incubating samples at elevated temperatures (e.g., 37°C or 70°C) to quickly assess linker stability.

• Possible Cause 2: The TEG derivative itself is causing aggregation or conformational changes in the biomolecule.

• Troubleshooting Steps:

  • Characterize Aggregation: Use techniques like Dynamic Light Scattering (DLS) or SEC to detect the presence of aggregates.

  • Evaluate Different TEG Lengths/Architectures: The properties of the TEG derivative can influence the behavior of the conjugate. Test different TEG lengths or branched structures.

Data Presentation: Stability of TEG Derivatives

The following table summarizes stability data for common TEG functional groups. Note that exact degradation rates depend heavily on specific experimental conditions.

Functional Group	Common Degradation Pathway	Key Instability Factors	General Storage Recommendation
NHS Ester	Hydrolysis	Moisture, High pH	≤ -15°C, Dry, Inert Gas
Maleimide	Hydrolysis (ring opening), Reaction with thiols	High pH, Light, Presence of nucleophiles	≤ -15°C, Dark, Dry, Inert Gas
Thiol (-SH)	Oxidation (to disulfide -S-S-)	Oxygen, Metal Ions	≤ -15°C, Dark, Inert Gas
Aldehyde	Oxidation (to carboxylic acid)	Oxygen	≤ -15°C, Inert Gas
Vinyl Sulfone	Reaction with nucleophiles	High pH	≤ -15°C, Dry
Acrylate	Polymerization, Hydrolysis	Light, High Temperature, High pH	≤ -15°C, Dark, Dry, Inert Gas

Experimental Protocols

Protocol 1: Accelerated Stability Testing via Temperature Stress

This protocol is used to quickly assess the hydrolytic stability of the TEG linker and backbone.

• Sample Preparation: Prepare your TEG-conjugated molecule in at least two different buffer conditions (e.g., pH 5.5 and pH 7.4). Prepare an initial (T=0) sample for immediate analysis.

• Incubation: Aliquot the remaining samples into sealed vials and place them in incubators at controlled temperatures. Common stress conditions are 37°C and 70°C.

• Time Points: Pull samples at predetermined time points (e.g., 0, 1, 3, 7, and 14 days). Immediately freeze the pulled samples at -80°C to halt further degradation until analysis.

• Analysis:

  • SEC-HPLC: Analyze all samples by Size Exclusion Chromatography to detect any fragmentation (backbone cleavage) or aggregation.

  • Functional Assay: Perform a relevant bioassay (e.g., ELISA, cell-based assay) to determine the remaining biological activity of the conjugate.

  • LC-MS: For detailed analysis, Liquid Chromatography-Mass Spectrometry can be used to identify specific cleavage sites or modifications.

• Data Evaluation: Plot the percentage of intact conjugate or remaining activity against time for each temperature and pH condition to determine the degradation rate.

Protocol 2: Analysis of TEG Backbone Integrity by Gel Permeation Chromatography (GPC)

This method is used to assess changes in the molecular weight distribution of a TEG derivative, indicating degradation.

• System Setup: Use a GPC system equipped with a refractive index (RI) detector and columns suitable for the molecular weight range of your polymer.

• Mobile Phase: Prepare an appropriate mobile phase (e.g., THF or an aqueous buffer) and ensure it is thoroughly degassed.

• Standard Preparation: Prepare a series of narrow molecular weight PEG standards to create a calibration curve.

• Sample Preparation: Dissolve a known concentration of your TEG derivative (both a reference standard and the aged sample) in the mobile phase. Filter the sample through a 0.45 µm filter.

• Analysis: Inject the samples onto the GPC system.

• Data Interpretation: Compare the chromatograms of the aged sample to the reference standard. A shift in the peak to a longer retention time or the appearance of a low-molecular-weight shoulder indicates degradation of the polymer backbone. Calculate the change in number-average molecular weight (Mn) and polydispersity index (Ð).

Visualizations

Caption: Oxidative degradation pathway of a TEG backbone.

Caption: Troubleshooting workflow for low bioconjugation yield.

References

• 1. PEG Storage and Handling Conditions - JenKem Technology [jenkemusa.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Development of a PEG Derivative Containing Hydrolytically Degradable Hemiacetals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]

Addressing viscosity issues with tetraethylene glycol in microfluidics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering viscosity-related issues with tetraethylene glycol (TEG) in microfluidic applications.

Frequently Asked Questions (FAQs)

Q1: What is the viscosity of tetraethylene glycol and how does it change with temperature?

A1: Tetraethylene glycol is a moderately viscous liquid. Its viscosity is highly dependent on temperature; as temperature increases, the viscosity of TEG and its aqueous solutions decreases significantly. For example, pure TEG has a dynamic viscosity of 58.3 mPa·s (or cP) at 20°C (68°F)[1][2]. The viscosity of aqueous TEG solutions also varies with concentration.

Data Presentation: Viscosity of Aqueous Tetraethylene Glycol Solutions

Temperature (°C)	Temperature (°F)	0% TEG (Water) (cP)	25% TEG (cP)	50% TEG (cP)	75% TEG (cP)	100% TEG (cP)
0	32	1.79	5.5	16	60	260
20	68	1.00	2.8	7	23	58.3
40	104	0.65	1.6	3.5	10	22
60	140	0.47	1.1	2.2	5.5	11
80	176	0.35	0.8	1.5	3.2	6.5
100	212	0.28	0.6	1.1	2.2	4

Note: Data is approximate and compiled from product guides. Exact values may vary based on specific product grade and experimental conditions.

Q2: Why is high viscosity a challenge in microfluidics?

A2: High viscosity fluids like TEG present challenges in microfluidic systems primarily due to increased flow resistance. According to the Hagen-Poiseuille equation, flow resistance is directly proportional to the fluid's viscosity. This can lead to several experimental issues:

• High Backpressure: Increased force is required to move the fluid, which can exceed the operational limits of pumps or cause leaks in the microfluidic device, especially at connection points.

• Inconsistent Flow Rates: Standard pumps may struggle to produce a stable, non-pulsating flow with highly viscous fluids, affecting experimental reproducibility[3].

• Bubble Formation and Trapping: Air bubbles are more difficult to dislodge and remove from microchannels when the surrounding fluid is highly viscous[4][5]. These bubbles can obstruct flow, alter flow profiles, and interfere with optical measurements.

• Slow Response Times: The time required to change or stabilize the flow rate is longer for viscous fluids.

Troubleshooting Guides

Issue 1: High Backpressure and Inconsistent Flow Rate

Symptoms:

• Pump stalling or making unusual noises.

• Visible leaks at tubing connections or from the microfluidic chip.

• Flow rate is lower than expected or fluctuates significantly.

Logical Troubleshooting Workflow

Caption: Troubleshooting logic for high backpressure issues.

Solutions:

• Optimize Pumping System:

  • Syringe Pumps: Ensure your syringe pump can provide sufficient force. High-force syringe pumps are specifically designed for viscous fluids and can prevent stalling. Use smaller diameter syringes for higher pressure or larger ones for smoother flow at lower pressures.

  • Pressure Controllers: These are often ideal for viscous fluids as they provide a smooth, pulse-free flow. They can be set to maintain a constant pressure, allowing the flow rate to stabilize based on the system's resistance.

• Reduce Fluid Viscosity:

  • Temperature Control: Heating the TEG solution is a highly effective method to lower its viscosity. This can be achieved by placing the fluid reservoir in a water bath or by using an integrated heating element on the microfluidic chip.

  • Dilution: If your experimental protocol allows, dilute the TEG with a less viscous solvent like deionized water.

• Modify Channel and Tubing Geometry:

  • Flow resistance is inversely proportional to the channel radius to the fourth power (r⁴). A small increase in channel diameter can dramatically decrease backpressure.

  • Use the shortest possible tubing with the largest feasible inner diameter to connect your pump and chip.

Issue 2: Air Bubble Formation and Trapping

Symptoms:

• Visible bubbles are stuck in the microchannels or reservoirs.

• Flow is obstructed in parts of the device.

• Experimental results are inconsistent, especially for optical measurements.

Solutions:

• Degas the TEG Solution: Before introducing the fluid into the microfluidic system, degas the TEG solution. This is especially important if you plan to heat the fluid during the experiment, as gas solubility decreases at higher temperatures.

  • Methods: Sonication, vacuum degassing, or freeze-pump-thaw cycles are effective.

• Pre-wet Channels: To prevent bubble trapping in hydrophobic channels (like those in PDMS devices), pre-wet the channels with a miscible, lower-viscosity fluid (e.g., ethanol, followed by water) before introducing the TEG. This reduces the surface tension and helps prevent air from being trapped in corners or surface imperfections.

• Careful Fluid Introduction:

  • Inject the fluid at a very low flow rate initially to allow the fluid front to advance evenly and displace all air.

  • Use an injection loop to introduce new samples without introducing air into the fluid path.

• Bubble Removal Techniques:

  • Apply Pressure Pulses: Using a pressure controller, apply short, sharp pressure pulses to dislodge stubborn bubbles.

  • Increase Overall Pressure: Temporarily increasing the system pressure can sometimes force a trapped bubble to dissolve into the fluid.

Experimental Protocols

Protocol 1: On-Chip Viscosity Measurement

This protocol describes a method to determine the dynamic viscosity of a TEG solution using a pressure controller and a flow sensor.

Objective: To measure the viscosity of a sample fluid relative to a reference fluid (e.g., deionized water).

Materials:

• Pressure-driven flow controller (e.g., Elveflow OB1)

• Flow sensor

• Microfluidic chip with a Y-shaped channel inlet and a main channel of known dimensions.

• Reference fluid with known viscosity (η_ref), e.g., deionized water.

• Sample fluid (TEG solution).

• Tubing and fittings.

Methodology:

• Setup Assembly:

  • Connect two fluid reservoirs to the pressure controller. One contains the reference fluid, and the other contains the TEG sample.

  • Connect the outlets of the reservoirs to the two inlets of the Y-shaped microfluidic chip.

  • Connect the outlet of the chip to the flow sensor.

  • Ensure all connections are leak-proof.

• Reference Fluid Measurement:

  • Apply a series of known pressures (P) to the reference fluid reservoir (e.g., 50, 100, 150, 200 mbar).

  • For each pressure, allow the flow to stabilize and record the corresponding flow rate (Q_ref) from the flow sensor.

  • Calculate the hydrodynamic resistance of the chip (R) for each pressure point using the formula: R = P / Q_ref. Average the results to get a reliable value for R.

• Sample Fluid Measurement:

  • Apply the same series of pressures (P) to the TEG sample reservoir.

  • Record the corresponding stabilized flow rates (Q_sample) for each pressure point.

• Viscosity Calculation:

  • The relationship between flow rate, pressure, and viscosity (η) can be approximated as Q = P / (R_fluid), where R_fluid is proportional to viscosity.

  • For the same chip and applied pressure: Q_ref / Q_sample = η_sample / η_ref.

  • Calculate the viscosity of the TEG sample (η_sample) using the formula: η_sample = η_ref * (Q_ref / Q_sample).

  • Perform this calculation for each pressure point and average the results.

Experimental Workflow Diagram

Caption: Workflow for on-chip viscosity measurement.

Protocol 2: Implementing Temperature Control to Reduce Viscosity

Objective: To actively heat a microfluidic chip to reduce the viscosity of TEG and achieve a stable flow.

Materials:

• Microfluidic device.

• Peltier element (thermoelectric cooler/heater) or a resistive heater (e.g., a thin-film heater integrated on the chip or an aluminum block).

• Temperature controller with a PID (Proportional-Integral-Derivative) algorithm.

• Thermocouple or PT100 temperature sensor.

• Thermal paste or adhesive.

• Power supply for the heating element.

Methodology:

• Assemble the Heating Unit:

  • If using a Peltier element, mount it onto a heat sink to dissipate waste heat (when cooling) or to provide a stable base (when heating).

  • Apply a thin, even layer of thermal paste to the surface of the heating element that will be in contact with the microfluidic chip.

  • Carefully place the microfluidic chip onto the heating element, ensuring good thermal contact.

• Place the Temperature Sensor:

  • Place the tip of the thermocouple or temperature sensor as close as possible to the microchannels of interest on the chip.

  • Secure the sensor with a small amount of thermal adhesive or tape. For best results, embed the sensor within a pre-designed hole in a custom chip holder.

• Connect the System:

  • Connect the heating element to the power output of the temperature controller.

  • Connect the temperature sensor to the sensor input of the temperature controller.

  • Connect the temperature controller to its power supply.

• System Operation:

  • Turn on the temperature controller and set the desired target temperature (e.g., 40°C).

  • The PID controller will actively adjust the power sent to the heating element to precisely maintain the setpoint temperature as measured by the sensor.

  • Allow the system to stabilize for several minutes until the temperature reading is constant.

  • Begin your microfluidic experiment. The TEG solution should be pre-heated to the target temperature before infusion to minimize temperature gradients within the chip.

System Diagram

Caption: Setup for active temperature control of a microfluidic chip.

References

• 1. magnumsolvent.com [magnumsolvent.com]
• 2. univarsolutions.com [univarsolutions.com]
• 3. Microfluidal flow and pressure control for high pressures - Uppsala University [uu.se]
• 4. Air bubbles and microfluidics, how to deal with it - Elveflow [elveflow.com]
• 5. Bubbles in Microfluidics: How They Form and How to Avoid Them [ufluidix.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Quantifying Tetraethylene Glycol Purity

For researchers, scientists, and drug development professionals, ensuring the purity of tetraethylene glycol (TEG) is critical for experimental reproducibility, product quality, and regulatory compliance. This guide provides a comprehensive comparison of key analytical methods for quantifying TEG purity, complete with experimental protocols and performance data to aid in method selection and implementation.

Quantitative Performance Comparison of Analytical Methods

The selection of an appropriate analytical technique for TEG purity assessment depends on various factors, including the nature of expected impurities, required sensitivity, and the sample matrix. The following table summarizes the quantitative performance of commonly employed methods.

Analytical Technique	Principle	Common Impurities Detected	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Key Advantages	Limitations
Gas Chromatography - Flame Ionization Detection (GC-FID)	Separation of volatile compounds based on boiling point and polarity, followed by detection via ionization in a hydrogen flame.[1]	Ethylene glycol, Diethylene glycol, Triethylene glycol, residual solvents, and other volatile organic compounds.[1][2]	~0.0002% (mass fraction) for impurities in ethylene glycol.[3][4]	Not explicitly stated for TEG, but generally low ppm levels.	Robust, widely available, and provides high-resolution separation for volatile impurities.	May require derivatization for non-volatile impurities; potential for thermal degradation of labile compounds.
High-Performance Liquid Chromatography - Tandem Mass Spectrometry (HPLC-MS/MS)	Separation based on polarity using a liquid mobile phase, followed by highly selective and sensitive mass-based detection.	Non-volatile impurities, higher molecular weight oligomers, and trace-level contaminants.	~5-10 µg/L.	20-50 µg/L.	Exceptional sensitivity and selectivity, ideal for complex matrices.	Higher instrumentation cost and complexity compared to GC-FID.
High-Performance Liquid Chromatography - Refractive Index Detection (HPLC-RID)	Separation based on polarity, with detection based on changes in the refractive index of the eluent.	Glycols and other compounds that do not have a UV chromophore.	4 mg/L for ethylene glycol.	Not explicitly stated, but higher than MS detection.	Simple, universal detector for non-UV absorbing compounds.	Lower sensitivity and not suitable for gradient elution.
Karl Fischer Titration	Titrimetric method based on the quantitative reaction of water with iodine and sulfur dioxide in the presence of a base and an alcohol.	Water.	Low ppm levels.	Low ppm levels.	High accuracy and precision for water content determination.	Only determines water content, not other impurities.

Experimental Protocols

Detailed methodologies for the principal analytical techniques are provided below. These protocols are based on established methods and can be adapted for specific laboratory conditions.

Gas Chromatography - Flame Ionization Detection (GC-FID) Protocol

This method is suitable for the analysis of volatile impurities in TEG.

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: PEG-20M fused quartz capillary column (e.g., 12 m x 0.53 mm i.d., 1.0-µm film thickness).

• Carrier Gas: High-purity helium.

• Oven Temperature Program: 70 °C (hold for 2 minutes), ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Sample Preparation: Dilute the TEG sample in a suitable solvent (e.g., isooctanol).

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis: Identify and quantify impurities based on the retention times and peak areas relative to certified reference standards. The area normalization method can be used for purity calculation when impurity levels are low.

High-Performance Liquid Chromatography - Tandem Mass Spectrometry (HPLC-MS/MS) Protocol

This method is ideal for the sensitive and selective quantification of TEG and its potential non-volatile impurities.

• Instrumentation: HPLC system coupled to a tandem mass spectrometer.

• Column: C18 reversed-phase column (e.g., 150 mm x 1 mm i.d., 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile in water.

• Flow Rate: 50 µL/min.

• Ionization Mode: Electrospray Ionization (ESI).

• Sample Preparation: Filter aqueous samples through a 0.45 µm filter. Dilute the sample with the initial mobile phase to fall within the calibration range.

• Data Analysis: Generate a calibration curve using standards of known concentrations. Quantify TEG and impurities based on the peak areas of specific precursor-product ion transitions (Multiple Reaction Monitoring - MRM).

Karl Fischer Titration Protocol (Coulometric)

This method is specific for the determination of water content in TEG.

• Instrumentation: Coulometric Karl Fischer titrator.

• Reagents: Karl Fischer reagent for coulometric determination.

• Procedure:

  • Add the Karl Fischer reagent to the titration cell.

  • Start the coulometer to titrate the solvent to a dry endpoint.

  • Once the drift has stabilized, inject a precisely weighed amount of the TEG sample into the cell.

  • Start the water determination. The instrument will automatically titrate the water present in the sample and calculate the water content.

Visualizations

Workflow for TEG Purity Analysis by GC-FID

Workflow for TEG Purity Analysis by GC-FID.

Comparison of Key Performance Characteristics

Comparison of Analytical Method Performance.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. [Determination of purity and impurities of ethylene glycol for industrial use by gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Methods for the Determination of Tetraethylene Glycol

High-Performance Liquid Chromatography (HPLC) stands as a robust and versatile analytical technique for the quantification of tetraethylene glycol (TEG) in various mixtures. The choice of the specific HPLC method is contingent upon the sample matrix, the required sensitivity, and the available instrumentation. This guide provides a comparative overview of common HPLC methods, including those with Refractive Index (RI), Ultraviolet (UV), and Mass Spectrometric (MS) detection, complete with experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in selecting the most appropriate approach for their needs.

Comparison of HPLC Detection Methods for Tetraethylene Glycol Analysis

The selection of a suitable detector is paramount for the successful HPLC analysis of tetraethylene glycol. As TEG lacks a strong chromophore, direct UV detection is challenging, often necessitating derivatization. Alternatively, universal detectors like RI and MS can be employed.

Detector Type	Principle	Advantages	Disadvantages	Typical Sensitivity
Refractive Index (RI)	Measures the difference in the refractive index between the mobile phase and the analyte.	Universal detector, simple to operate, cost-effective.	Not compatible with gradient elution, sensitive to temperature and flow rate fluctuations, relatively low sensitivity.	mg/L range[1]
Ultraviolet (UV) (with derivatization)	Measures the absorbance of UV light by the analyte. TEG is derivatized with a UV-absorbing compound.	High sensitivity and selectivity, compatible with gradient elution.	Requires a derivatization step which can be time-consuming and introduce variability.	µg/L to mg/L range[2][3]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized analytes.	High sensitivity and selectivity, provides structural information, compatible with gradient elution.	Higher cost of instrumentation and maintenance, potential for matrix effects.	ng/L to µg/L range[4][5]

Quantitative Performance Data

The following table summarizes the performance characteristics of different HPLC methods for the determination of glycols, including tetraethylene glycol.

Method	Detector	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (r)	Reference
HPLC-RI	RID	25 µg/g (for similar glycols)	100 µg/g (for similar glycols)	>0.9990
HPLC-UV (with benzoyl chloride derivatization)	UV	1 mg/L	2 mg/L	Not Specified
HPLC-ESI-MS (with benzoyl chloride derivatization)	ESI-MS	10-25 µg/L	20-50 µg/L	Not Specified
LC-ESI-MS/MS (for various glycols)	ESI-MS/MS	0.18 - 1.1 mg/L	0.4 - 2.3 mg/L	Not Specified

Experimental Protocols

HPLC with Refractive Index Detection (HPLC-RID)

This method is suitable for the determination of higher concentrations of TEG and other glycols in relatively simple matrices.

• Chromatographic Conditions:

  • Column: Sepax Carbomix K-NP5: 8% (7.8 mm × 300 mm, 5 µm)

  • Mobile Phase: Water

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 75 °C

  • Injection Volume: 20 µL

  • Detector: Refractive Index Detector (RID)

  • RID Temperature: 50 °C

• Standard Preparation:

  • Prepare a stock solution of tetraethylene glycol in deionized water.

  • Perform serial dilutions to create a series of calibration standards.

• Sample Preparation:

  • Dissolve the sample in deionized water.

  • Filter the sample through a 0.45 µm syringe filter prior to injection.

HPLC with UV Detection following Derivatization

For trace-level analysis of TEG, derivatization with a UV-active compound like benzoyl chloride is necessary.

• Derivatization Procedure (Schotten-Baumann reaction):

  • To an aqueous sample containing TEG, add a suitable amount of benzoyl chloride and a base (e.g., sodium hydroxide) to maintain alkaline conditions.

  • Vortex the mixture to facilitate the reaction.

  • Extract the derivatized TEG (dibenzoyl ester) using a non-polar solvent such as pentane.

  • Evaporate the organic layer and reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column is typically used.

  • Mobile Phase: A gradient of acetonitrile and water is commonly employed.

  • Flow Rate: Approximately 1.0 mL/min.

  • Column Temperature: Ambient or slightly elevated.

  • Injection Volume: 10-20 µL.

  • Detector: UV Detector set at 237 nm (the absorbance maximum for the benzoyl derivative).

HPLC with Mass Spectrometric Detection (HPLC-MS)

This highly sensitive and selective method is ideal for complex matrices and very low concentrations of TEG.

• Sample Preparation:

  • Derivatization with benzoyl chloride as described for the HPLC-UV method can be used to enhance sensitivity and chromatographic retention. Alternatively, a simple dilution ("dilute-and-shoot") approach may be sufficient for some mass spectrometers.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column.

  • Mobile Phase: A gradient of acetonitrile and water, often with an additive like formic acid or ammonium acetate to improve ionization.

  • Flow Rate: 0.2-0.5 mL/min.

  • Column Temperature: 30-40 °C.

  • Injection Volume: 5-10 µL.

• Mass Spectrometer Conditions:

  • Ionization Source: Electrospray Ionization (ESI) is commonly used.

  • Polarity: Positive ion mode.

  • Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Logical Workflow for HPLC Method Selection

Caption: A decision tree for selecting an appropriate HPLC method for TEG analysis.

Experimental Workflow for HPLC Analysis of Tetraethylene Glycol

Caption: A general workflow for the HPLC determination of tetraethylene glycol.

References

• 1. [PDF] Determination of glycols by HPLC with refractive index detection | Semantic Scholar [semanticscholar.org]
• 2. holcapek.upce.cz [holcapek.upce.cz]
• 3. Trace determination of glycols by HPLC with UV and electrospray ionization mass spectrometric detections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. Analysis of eight glycols in serum using LC-ESI-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biocompatibility of Tetraethylene Glycol and Other Short-Chain PEGs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biocompatibility of tetraethylene glycol (TEG) with other short-chain polyethylene glycols (PEGs), including diethylene glycol (DEG), triethylene glycol (TrEG), hexaethylene glycol (HEG), and octaethylene glycol (OEG). The information presented is supported by available experimental data to assist in the selection of appropriate linkers and excipients in drug development and biomedical applications.

Short-chain PEGs are frequently employed to enhance the solubility, stability, and pharmacokinetic properties of therapeutic molecules. However, their biocompatibility profiles, including cytotoxicity, immunogenicity, protein binding, and in vivo clearance, can vary depending on the precise number of ethylene glycol units. Understanding these differences is crucial for optimizing drug design and minimizing potential adverse effects.

Executive Summary

Generally, as the chain length of short-chain PEGs increases from diethylene glycol to octaethylene glycol, there is a trend towards reduced toxicity and immunogenicity. While all short-chain PEGs are rapidly cleared by the kidneys, subtle differences in their interaction with proteins and cells can influence their overall biocompatibility. Tetraethylene glycol often represents a balance of desirable properties, offering good aqueous solubility while exhibiting a favorable safety profile compared to its shorter-chain counterparts.

Quantitative Biocompatibility Data

The following table summarizes key biocompatibility parameters for tetraethylene glycol and other short-chain PEGs based on available literature. It is important to note that direct comparative studies across all these molecules under identical experimental conditions are limited; therefore, data has been compiled from various sources and should be interpreted with consideration of the different methodologies employed.

Parameter	Diethylene Glycol (DEG)	Triethylene Glycol (TrEG)	Tetraethylene Glycol (TEG)	Hexaethylene Glycol (HEG) & Octaethylene Glycol (OEG)
Cytotoxicity	Higher potential for toxicity, particularly nephrotoxicity, due to metabolism to toxic byproducts.[1][2]	Generally considered to have low acute toxicity.[1]	Low acute and subacute oral toxicity; no significant toxic effects observed in studies where ethylene glycol showed nephrotoxicity.[1]	Data is limited, but the trend suggests very low toxicity.
Immunogenicity	Low immunogenic potential as a small molecule.	Low immunogenic potential.	Considered non-immunogenic at low concentrations when used in nanoparticle formulations.[3]	Very low immunogenic potential is expected, though specific comparative data is scarce.
Protein Binding	Weak interaction with proteins.	Weak interaction with proteins.	Weak interaction with proteins, a desirable characteristic for avoiding opsonization.	Expected to have weak protein interactions, consistent with other short-chain PEGs.
In Vivo Clearance	Rapid renal clearance.	Rapid renal clearance.	Rapidly cleared from the body, primarily through the kidneys.	Expected to undergo rapid renal clearance.
Hemolytic Activity	Limited data, but related glycols can show hemolytic properties at high concentrations.	Limited direct data, but generally considered to have low hemolytic potential.	Expected to have low hemolytic activity.	Limited data available.

Experimental Methodologies

Below are detailed protocols for key experiments commonly used to assess the biocompatibility of polyethylene glycols.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is used to assess the effect of a compound on cell viability by measuring the metabolic activity of the cells.

• Cell Culture: Human cell lines (e.g., HEK293, HepG2) are cultured in appropriate media and conditions (e.g., 37°C, 5% CO2).

• Seeding: Cells are seeded into 96-well plates at a density of 1 x 10^4 cells/well and allowed to adhere overnight.

• Treatment: The short-chain PEGs (DEG, TrEG, TEG, HEG, OEG) are dissolved in cell culture media to create a range of concentrations. The old media is removed from the cells and replaced with the media containing the test compounds.

• Incubation: The plates are incubated for 24-72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization: The media is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is read at 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the untreated control cells. The IC50 value (the concentration at which 50% of cell viability is inhibited) is determined.

In Vivo Immunogenicity Assessment

This protocol outlines a general procedure to evaluate the potential of short-chain PEGs to elicit an immune response in an animal model.

• Animal Model: BALB/c mice are commonly used.

• Formulation: The short-chain PEG is conjugated to a carrier protein (e.g., Keyhole Limpet Hemocyanin, KLH) to enhance its immunogenicity for testing purposes.

• Immunization: Mice are immunized subcutaneously or intraperitoneally with the PEG-KLH conjugate emulsified in an adjuvant (e.g., Freund's adjuvant). A control group receives the carrier protein with adjuvant alone.

• Booster Injections: Booster injections are given at 2 and 4 weeks after the initial immunization.

• Blood Collection: Blood samples are collected from the mice before the first immunization (pre-immune serum) and at specified time points after immunization.

• Antibody Titer Measurement (ELISA):

  • ELISA plates are coated with the specific short-chain PEG conjugated to a different protein (e.g., Bovine Serum Albumin, BSA) to avoid detecting antibodies against the carrier.

  • The plates are blocked to prevent non-specific binding.

  • Serial dilutions of the mouse serum are added to the wells.

  • A secondary antibody conjugated to an enzyme (e.g., HRP-conjugated anti-mouse IgG/IgM) is added.

  • A substrate is added, and the colorimetric change is measured using a plate reader.

  • The antibody titer is determined as the highest dilution of serum that gives a positive signal above the background.

Visualizing Key Concepts

Metabolic Pathway of Ethylene Glycols

The primary toxicity concern with shorter-chain ethylene glycols is their metabolism to toxic intermediates. As the chain length increases, the propensity to form these toxic metabolites decreases.

Metabolism of Short-Chain PEGs

General Experimental Workflow for Biocompatibility Assessment

The following diagram illustrates a typical workflow for evaluating the biocompatibility of a series of related compounds like short-chain PEGs.

Biocompatibility Testing Workflow

Conclusion

The selection of a short-chain PEG for biomedical applications requires careful consideration of its biocompatibility profile. While all short-chain PEGs offer the benefit of high water solubility, a clear trend of decreasing toxicity with increasing chain length is evident. Tetraethylene glycol (TEG) emerges as a strong candidate, demonstrating a favorable safety profile in comparison to di- and triethylene glycol, while still being a small, discrete molecule that is readily cleared from the body. For applications requiring the highest degree of inertness, hexaethylene glycol and octaethylene glycol are likely to be even safer, although more extensive comparative data would be beneficial to fully confirm their biocompatibility profiles. Researchers and drug developers are encouraged to consider this comparative guide as a starting point and to conduct specific, head-to-head studies when the choice of a short-chain PEG is a critical determinant of the safety and efficacy of a new therapeutic.

References

• 1. A toxicological review of the ethylene glycol series: Commonalities and differences in toxicity and modes of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Short-Chain PEG Mixed-Monolayer Protected Gold Clusters Increase Clearance and Red Blood Cell Counts - PMC [pmc.ncbi.nlm.nih.gov]

A comparative analysis of the solvent properties of tetraethylene glycol and DMSO

In the fields of chemical research, drug development, and material science, the choice of solvent is a critical parameter that can dictate the success of an experiment or process. Among the vast array of available solvents, tetraethylene glycol (TEG) and dimethyl sulfoxide (DMSO) are two prominent options, each with a distinct set of properties. This guide provides a detailed comparative analysis of their solvent characteristics, supported by physical data and experimental methodologies, to aid researchers in making an informed selection.

Overview of the Solvents

Tetraethylene Glycol (TEG) is a high-boiling point, polar protic solvent belonging to the ethylene glycol family.[1][2] It is a transparent, colorless, and low-volatility liquid that is completely miscible with water and many organic solvents.[2][3] Its structure, featuring multiple ether linkages and terminal hydroxyl groups, allows it to engage in hydrogen bonding, making it an effective solvent for a variety of substances, including resins, dyes, and some polymers.[1]

Dimethyl Sulfoxide (DMSO) is a highly polar aprotic solvent known for its exceptional ability to dissolve a wide range of both polar and nonpolar compounds, earning it the moniker of a "universal solvent". It is a colorless, hygroscopic liquid with a relatively high boiling point and low toxicity. Its potent dissolving power makes it invaluable in drug discovery for solubilizing test compounds for high-throughput screening and as a cryoprotectant for cell storage.

Quantitative Data Presentation: Physical and Solvent Properties

The selection of a solvent is primarily driven by its physical and chemical properties. The table below summarizes the key quantitative data for TEG and DMSO for easy comparison.

Property	Tetraethylene Glycol (TEG)	Dimethyl Sulfoxide (DMSO)
Chemical Formula	C₈H₁₈O₅	(CH₃)₂SO
Molar Mass	194.23 g/mol	78.13 g/mol
Appearance	Colorless, viscous liquid	Colorless liquid
Solvent Type	Polar Protic	Dipolar Aprotic
Boiling Point	314 - 329 °C	189 °C
Melting Point	-4 to -5.6 °C	18.5 - 19 °C
Density (at 20°C)	~1.126 g/cm³	~1.101 g/cm³
Viscosity (at 20°C)	~58-62 mPa·s (cP)	~2.1 mPa·s (cP)
Polarity (Dielectric Constant)	24.1	47.2
Miscibility with Water	Completely miscible	Miscible
Flash Point	~202 °C	~87 °C
Hygroscopicity	Hygroscopic	Extremely Hygroscopic

Experimental Protocols

Accurate characterization of solvent properties relies on standardized experimental procedures. Below are detailed methodologies for determining key solvent characteristics.

This protocol outlines a method to determine the saturation solubility of a solid solute in a given solvent at a constant temperature.

Equipment:

• Analytical balance (accurate to ±0.1 mg)

• Isothermal shaker or magnetic stirrer with a hot plate

• Thermostatically controlled water bath or incubator

• Vials or test tubes with secure caps

• Volumetric flasks and pipettes

• Centrifuge

• Spectrophotometer (e.g., UV-Vis) or HPLC system for concentration analysis

Procedure:

• Preparation: Add an excess amount of the solid solute to a series of vials. The excess is crucial to ensure saturation is reached.

• Solvent Addition: Accurately pipette a known volume of the solvent (TEG or DMSO) into each vial.

• Equilibration: Securely cap the vials and place them in an isothermal shaker set to the desired temperature (e.g., 25°C). Allow the mixtures to equilibrate for a set period (typically 24-72 hours) to ensure saturation is achieved.

• Phase Separation: After equilibration, remove the vials and allow the undissolved solid to settle. For fine suspensions, centrifuge the samples at a high speed to pellet the excess solid.

• Sample Dilution: Carefully pipette an aliquot of the clear supernatant (the saturated solution) and transfer it to a volumetric flask. Dilute the sample with a suitable solvent to a concentration within the analytical instrument's linear range.

• Quantification: Analyze the concentration of the solute in the diluted sample using a pre-calibrated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Calculation: Calculate the original concentration in the saturated solution by accounting for the dilution factor. The result is typically expressed in units of mg/mL, mol/L, or g/100mL.

This protocol describes the use of a rotational viscometer to determine the dynamic viscosity of a liquid.

Equipment:

• Rotational viscometer with appropriate spindles

• Temperature-controlled sample cell or water bath

• Beaker or sample container

• Certified viscosity standard for calibration

Procedure:

• Instrument Calibration: Calibrate the viscometer using a certified viscosity standard of a known value at the test temperature.

• Sample Preparation: Place a sufficient volume of the solvent (TEG or DMSO) into the sample container to ensure the selected spindle will be immersed to its calibration mark.

• Temperature Control: Place the sample container in the temperature-controlled bath and allow it to reach thermal equilibrium at the desired temperature (e.g., 20°C).

• Spindle Selection: Choose a spindle and rotational speed that will result in a torque reading within the instrument's optimal range (typically 10-90% of the full scale). High viscosity fluids like TEG will require different settings than low viscosity fluids like DMSO.

• Measurement: Immerse the selected spindle into the liquid up to the immersion mark. Start the motor at the chosen speed and allow the reading to stabilize.

• Data Recording: Record the viscosity value (in mPa·s or cP) and the corresponding torque percentage.

• Replication: Repeat the measurement multiple times and average the results to ensure reproducibility.

Mandatory Visualizations

The following diagram illustrates the general workflow for determining the solubility of a compound, as described in the protocol above.

Workflow for determining saturation solubility.

This diagram outlines the key factors influencing solvent selection in a drug development context, comparing the attributes of TEG and DMSO.

Factors in solvent selection for drug development.

Comparative Analysis and Conclusion

The choice between tetraethylene glycol and DMSO depends heavily on the specific application.

DMSO stands out for its superior solubilizing power , capable of dissolving a vast range of compounds that are insoluble in most other solvents. This makes it the solvent of choice for compound library management and in vitro biological assays. However, its relatively high melting point of 18.5°C means it can solidify at or slightly below room temperature, which can be a practical challenge. Furthermore, while DMSO itself has low toxicity, its ability to penetrate skin readily can facilitate the absorption of other, potentially toxic, dissolved substances.

Tetraethylene Glycol is characterized by its high boiling point, low volatility, and high viscosity . These properties make it suitable for applications requiring thermal stability and slow evaporation rates, such as in heat transfer fluids or as a plasticizer. Its viscosity is significantly higher than that of DMSO, which may be a disadvantage in processes requiring rapid mixing or fluid transfer. As a protic solvent, its solubility profile is more limited compared to DMSO, favoring polar, hydrogen-bond-donating solutes.

• For maximum solubilization of diverse and difficult-to-dissolve compounds, especially in drug screening and synthesis, DMSO is generally the superior choice.

• For applications demanding high thermal stability, low volatility, and biocompatibility , such as in certain formulations or as a reaction medium at high temperatures, TEG presents a compelling alternative.

• Process considerations are critical: DMSO's low viscosity is beneficial for handling, but its high freezing point requires temperature management. Conversely, TEG's high viscosity may complicate pumping and mixing, but its wide liquid range and low volatility simplify handling at ambient and elevated temperatures.

Ultimately, this guide provides the foundational data for an informed decision. The final selection should always be validated through empirical testing within the specific experimental context.

References

• 1. Tetraethylene Glycol | C8H18O5 | CID 8200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TETRAETHYLENE GLYCOL - Ataman Kimya [atamanchemicals.com]
• 3. magnumsolvent.com [magnumsolvent.com]

Comparative Thermal Stability of Tetraethylene Glycol and Higher Glycols: A Guide for Researchers

An in-depth analysis of the thermal decomposition characteristics of tetraethylene glycol, pentaethylene glycol, and hexaethylene glycol reveals a direct correlation between increasing molecular weight and enhanced thermal stability. This guide provides researchers, scientists, and drug development professionals with a comparative overview, supported by experimental data, to aid in the selection of appropriate glycols for applications where thermal stress is a critical factor.

The thermal stability of polyethylene glycols (PEGs) is a crucial parameter in numerous applications, including as phase change materials, lubricants, and in the formulation of pharmaceuticals. Understanding the decomposition behavior of these oligomers under thermal stress is paramount for ensuring product integrity and performance. This guide focuses on a comparative analysis of the thermal stability of tetraethylene glycol (TEG), pentaethylene glycol (PEG-5), and hexaethylene glycol (PEG-6).

Executive Summary of Thermal Stability

Thermogravimetric analysis (TGA) is the standard method for evaluating the thermal stability of materials. It measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The key parameters derived from TGA for assessing thermal stability are the onset decomposition temperature (Tonset) and the temperatures at which specific percentages of weight loss occur (e.g., T5%, T10%, T50%).

Generally, the thermal stability of polyethylene glycols increases with their molar mass. This trend is observed in the comparison of tetraethylene glycol, pentaethylene glycol, and hexaethylene glycol. Higher molecular weight glycols exhibit stronger intermolecular forces, requiring more energy to initiate the bond-breaking process that leads to decomposition.

Comparative Thermal Decomposition Data

To provide a quantitative comparison, the following table summarizes typical thermal decomposition temperatures for low molecular weight polyethylene glycols based on available literature. It is important to note that these values can vary depending on the specific experimental conditions such as heating rate and atmosphere.

Glycol	Molecular Weight ( g/mol )	Onset Decomposition Temp. (Tonset) in N2 (°C)	T5% Weight Loss in N2 (°C)	T10% Weight Loss in N2 (°C)	T50% Weight Loss in N2 (°C)
Tetraethylene Glycol	194.23	~200 - 250	~220 - 270	~240 - 290	~280 - 330
Pentaethylene Glycol	238.28	~220 - 270	~240 - 290	~260 - 310	~300 - 350
Hexaethylene Glycol	282.34	~240 - 290	~260 - 310	~280 - 330	~320 - 370

Note: The data in this table is extrapolated from typical values for low molecular weight PEGs and serves as a comparative guide. Actual values may vary based on experimental conditions.

Experimental Protocol: Thermogravimetric Analysis (TGA)

The following is a generalized experimental protocol for determining the thermal stability of liquid glycols using TGA.

Objective: To determine the onset decomposition temperature and weight loss profile of tetraethylene glycol, pentaethylene glycol, and hexaethylene glycol.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen gas supply

• Alumina or platinum crucibles

• Microbalance

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the liquid glycol sample into a clean, tared TGA crucible.

• Instrument Setup:

  • Place the sample crucible in the TGA furnace.

  • Purge the furnace with high-purity nitrogen at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30°C.

  • Heat the sample from 30°C to 600°C at a constant heating rate of 10°C/min.

• Data Acquisition: Continuously record the sample weight as a function of temperature.

• Data Analysis:

  • Plot the percentage of weight loss versus temperature.

  • Determine the onset decomposition temperature (Tonset) from the intersection of the baseline and the tangent of the decomposition step on the TGA curve.

  • Determine the temperatures at 5%, 10%, and 50% weight loss (T5%, T10%, T50%).

Mechanism of Thermal Degradation

The primary mechanism for the thermal degradation of polyethylene glycols is understood to be random chain scission.[2] This process involves the breaking of the C-O and C-C bonds within the polymer backbone, leading to the formation of smaller, more volatile fragments. In the presence of oxygen, the degradation process is more complex and can involve oxidative reactions, leading to the formation of aldehydes, ketones, and carboxylic acids.

Caption: Workflow for comparative thermal stability analysis of glycols.

Signaling Pathway of Thermal Degradation

The thermal degradation of polyethylene glycols primarily proceeds through a free-radical chain reaction mechanism, especially in the absence of oxygen (pyrolysis). The process can be conceptualized as follows:

References

• 1. conservationphysics.org [conservationphysics.org]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Absolute Purity Determination of Tetraethylene Glycol: qNMR vs. Chromatographic and Titrimetric Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of the absolute purity of tetraethylene glycol (TEG) is paramount in research, development, and manufacturing, particularly within the pharmaceutical and biotechnology sectors where it is often utilized as a hydrophilic linker, solvent, or excipient. The presence of impurities can significantly impact the efficacy, safety, and stability of final products. This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with established analytical techniques—Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID), and Karl Fischer Titration—for the absolute purity assessment of TEG. This comparison is supported by detailed experimental protocols and illustrative quantitative data.

Comparison of Analytical Techniques for Purity Validation

The choice of an analytical method for purity assessment is contingent on various factors, including the nature of expected impurities, the requisite level of accuracy and precision, and instrumental availability.

Analytical Technique	Principle	Impurities Detected	Advantages	Limitations
Quantitative NMR (qNMR)	Direct measurement of the molar concentration of an analyte against a certified internal standard based on the inherent relationship between NMR signal intensity and the number of protons.	Structurally related glycols (e.g., triethylene glycol, pentaethylene glycol), other organic molecules with non-overlapping signals.	Primary analytical method providing a direct, accurate, and precise measurement of the absolute purity (mass fraction) without the need for analyte-specific reference standards; provides structural information about impurities.[1][2]	Lower sensitivity for trace impurities compared to chromatographic methods; potential for signal overlap with complex impurity profiles.
Gas Chromatography - Flame Ionization Detection (GC-FID)	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase, followed by detection via ionization in a flame.	Volatile organic compounds, including lower and higher boiling point glycols (e.g., triethylene glycol, pentaethylene glycol), and residual solvents.[3][4]	High resolution and sensitivity for volatile impurities; robust and widely available.[5]	Requires derivatization for non-volatile impurities; potential for thermal degradation of labile compounds; quantification relies on response factors relative to a standard.
High-Performance Liquid Chromatography - Refractive Index Detection (HPLC-RID)	Separation of compounds in a liquid mobile phase based on their interaction with a solid stationary phase, with detection based on changes in the refractive index of the eluent.	Non-volatile impurities, oligomers, and other compounds with different polarity to TEG.	Suitable for non-volatile and thermally labile compounds; can be used for a wide range of analytes.	Lower sensitivity compared to GC-FID and UV detection; sensitive to temperature and mobile phase composition changes; not suitable for gradient elution.
Karl Fischer Titration	Titrimetric method based on the quantitative reaction of water with an iodine and sulfur dioxide solution in the presence of a base and an alcohol.	Water content.	High accuracy and precision for water determination, considered the gold standard for this purpose.	Only determines water content and provides no information on other impurities.

Illustrative Comparative Data for a Hypothetical Batch of Tetraethylene glycol

To illustrate the comparative performance of these techniques, a hypothetical high-purity batch of tetraethylene glycol was analyzed. The following table summarizes the expected results.

Parameter	qNMR	GC-FID	HPLC-RID	Karl Fischer Titration
Purity (mass %)	99.65 ± 0.15	99.78 (by area % normalization)	99.85 (by area % normalization)	N/A
Water Content (mass %)	Not directly measured	Not directly measured	Not directly measured	0.12 ± 0.01
Triethylene Glycol (mass %)	0.18	0.15	0.10	N/A
Pentaethylene Glycol (mass %)	0.05	0.07	0.05	N/A
Other Organic Impurities (mass %)	< 0.02 (below LOQ)	< 0.01 (below LOQ)	< 0.01 (below LOQ)	N/A
Absolute Purity (mass %)	99.65	99.66 (Purity corrected for water content)	99.73 (Purity corrected for water content)	N/A

Note: The absolute purity for GC-FID and HPLC-RID is calculated by subtracting the water content determined by Karl Fischer titration from the purity value obtained by the respective chromatographic method.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below.

Quantitative NMR (qNMR) Protocol

Instrumentation:

• NMR Spectrometer: 400 MHz or higher

• NMR Tubes: 5 mm high-precision

Reagents:

• Deuterated Solvent: Deuterated chloroform (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆)

• Internal Standard: A certified reference material with a known purity and protons that resonate in a clear region of the spectrum (e.g., 1,3,5-trimethoxybenzene or maleic acid).

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the tetraethylene glycol sample into a clean, dry vial.

• Accurately weigh approximately 5-10 mg of the internal standard into the same vial.

• Dissolve the mixture in approximately 0.7 mL of the deuterated solvent.

• Vortex the vial to ensure complete dissolution and homogenization.

• Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition:

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest (for both TEG and the internal standard) to ensure full relaxation. A value of 30 seconds is generally sufficient.

• Number of Scans: Sufficient to obtain a signal-to-noise ratio of at least 250:1 for the peaks of interest.

• Acquisition Time: At least 3 seconds.

• Temperature: Maintain a constant temperature, e.g., 298 K.

Data Processing and Purity Calculation:

• Apply a line broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

• Manually phase the spectrum and perform a baseline correction.

• Integrate the well-resolved signals of both the tetraethylene glycol and the internal standard. For TEG, the signals of the ethylene glycol units can be used.

• Calculate the purity of the tetraethylene glycol using the following formula:

  Purity_TEG (%) = (I_TEG / N_TEG) * (N_IS / I_IS) * (M_TEG / M_IS) * (m_IS / m_TEG) * Purity_IS (%)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • Purity = Purity of the internal standard

  • TEG = Tetraethylene glycol

  • IS = Internal Standard

Figure 1. Quantitative NMR (qNMR) experimental workflow.

Gas Chromatography - Flame Ionization Detection (GC-FID) Protocol

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID)

• Capillary Column: e.g., a wax column (polyethylene glycol stationary phase), 30 m x 0.25 mm ID, 0.25 µm film thickness.

Reagents:

• Carrier Gas: Helium or Nitrogen, high purity

• Detector Gases: Hydrogen and Air, high purity

• Solvent: Methanol or isopropanol, HPLC grade

Sample Preparation:

• Prepare a stock solution of tetraethylene glycol in the chosen solvent at a concentration of approximately 10 mg/mL.

• Prepare a series of calibration standards of TEG and any available impurity standards in the same solvent.

Chromatographic Conditions:

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp: 10°C/min to 240°C

  • Hold: 5 minutes at 240°C

• Carrier Gas Flow Rate: 1.0 mL/min

• Injection Volume: 1 µL

• Split Ratio: 50:1

Data Analysis:

• Identify and integrate the peaks corresponding to tetraethylene glycol and any impurities.

• Calculate the purity by area percentage normalization, assuming a response factor of 1 for all components, or by using calibration curves for quantified impurities.

Figure 2. GC-FID experimental workflow.

High-Performance Liquid Chromatography - Refractive Index Detection (HPLC-RID) Protocol

Instrumentation:

• HPLC system with a Refractive Index Detector (RID)

• Column: e.g., a C18 reversed-phase column, 250 mm x 4.6 mm, 5 µm particle size.

Reagents:

• Mobile Phase: HPLC grade water

Sample Preparation:

• Prepare a stock solution of tetraethylene glycol in the mobile phase at a concentration of approximately 10 mg/mL.

• Prepare a series of calibration standards of TEG and any available impurity standards in the mobile phase.

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• RID Temperature: 35°C

• Injection Volume: 20 µL

Data Analysis:

• Identify and integrate the peaks corresponding to tetraethylene glycol and any impurities.

• Calculate the purity by area percentage normalization or by using calibration curves for quantified impurities.

Karl Fischer Titration Protocol

Instrumentation:

• Volumetric or Coulometric Karl Fischer Titrator

Reagents:

• Karl Fischer Reagent (e.g., CombiTitrant)

• Solvent (e.g., dry methanol)

Procedure:

• Standardize the Karl Fischer reagent with a known amount of water or a water standard.

• Accurately weigh a suitable amount of the tetraethylene glycol sample and introduce it into the titration vessel.

• Titrate the sample with the Karl Fischer reagent until the endpoint is reached.

• The water content is automatically calculated by the instrument based on the amount of reagent consumed.

Objective Comparison and Conclusion

Quantitative NMR (qNMR) stands out as a primary ratio method, offering a direct and highly accurate determination of absolute purity without the need for specific reference standards for the analyte itself. Its ability to provide structural information on impurities is a significant advantage for comprehensive characterization. However, its sensitivity may be a limitation for detecting trace-level impurities.

GC-FID is a powerful technique for the analysis of volatile impurities. Its high resolution and sensitivity make it ideal for detecting and quantifying related glycols and residual solvents. The main limitation is the reliance on response factors for accurate quantification, which are often assumed to be equal for structurally similar compounds, introducing a potential source of error.

HPLC-RID is well-suited for the analysis of non-volatile and thermally labile impurities. It provides a good alternative to GC for a different impurity profile. However, its sensitivity is generally lower than GC-FID, and it is susceptible to baseline drift due to temperature and mobile phase fluctuations.

Karl Fischer Titration is the undisputed gold standard for water content determination due to its high accuracy and precision. It is an essential complementary technique to chromatographic methods for determining the absolute purity of a substance, as water is a common impurity that is not always quantifiable by GC or HPLC.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. High-Performance Quantitative H-1 NMR [sigmaaldrich.com]
• 3. img.antpedia.com [img.antpedia.com]
• 4. KN-2409 GC for Glycol Impurities in Mono-, Di-, Tri- and Tetraethylene Glycol-k凯能仪器（大连）有限公司 [kaycantest.com]
• 5. measurlabs.com [measurlabs.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling Tetraethylene Glycol

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This document provides immediate, essential safety and logistical information for the use of Tetraethylene Glycol (TEG), focusing on personal protective equipment (PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling Tetraethylene Glycol, the following personal protective equipment is essential to ensure personal safety in the laboratory environment.

PPE Category	Item	Specification
Eye/Face Protection	Safety Goggles	Must be equipped with side-shields.[1]
Face Shield	Recommended for splash protection.[2]
Hand Protection	Protective Gloves	Material compatibility should be confirmed with the manufacturer.[1][3]
Body Protection	Impervious Clothing	To prevent skin contact.[1]
Non-slip Footwear	To prevent slips and falls in the work area.
Respiratory Protection	Adequate Ventilation	Ensure the work area is well-ventilated to minimize vapor inhalation.
Respirator	A suitable respirator should be used if ventilation is inadequate.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical to minimize exposure and prevent accidents. The following procedure outlines the key steps for safely handling Tetraethylene Glycol in a laboratory setting.

• Preparation : Before handling, ensure that an eyewash station and safety shower are accessible. The work area should be well-ventilated. All necessary PPE should be inspected and worn correctly.

• Handling : Avoid direct contact with skin and eyes. Do not eat, drink, or smoke in the handling area. Keep the container tightly closed when not in use.

• Spill Management : In the event of a spill, immediately contain the substance with an inert absorbent material. Ensure the area is well-ventilated. Place the absorbed material into a suitable container for disposal.

• Fire Emergency : For fires involving Tetraethylene Glycol, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide extinguishers. Firefighters should wear self-contained breathing apparatus.

Disposal Plan

Proper disposal of Tetraethylene Glycol and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Container : Dispose of Tetraethylene Glycol and any contaminated materials in a clearly labeled, sealed container.

• Regulations : All disposal must be in accordance with local, state, and federal regulations.

• Contaminated PPE : Contaminated gloves and clothing should be disposed of as hazardous waste in accordance with applicable regulations.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Tetraethylene Glycol, from initial preparation to final disposal.

Safe handling workflow for Tetraethylene Glycol.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Tetraethylene Glycol | C8H18O5 | CID 8200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tetra-chem.com [tetra-chem.com]